Ethyl 3-azido-2-hydroxy-propionate

• CAS: 144787-20-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl 3-azido-2-hydroxy-propionate from Ethyl Glycidate

Abstract: This technical guide provides a comprehensive overview of the synthesis of ethyl 3-azido-2-hydroxy-propionate, a valuable building block in pharmaceutical and organic synthesis, through the nucleophilic ring-opening of ethyl glycidate with sodium azide. The document delves into the underlying reaction mechanism, offers a detailed and field-tested experimental protocol, and outlines crucial safety considerations and analytical methods for product characterization. This guide is intended for researchers, scientists, and professionals in drug development seeking a thorough understanding and practical application of this important chemical transformation.

Introduction: The Significance of β-Azido Alcohols

1,2-azido alcohols are crucial intermediates in organic synthesis, serving as precursors to vicinal amino alcohols, which are core structures in numerous pharmaceuticals and natural products.[1][2] The synthesis of ethyl 3-azido-2-hydroxy-propionate from ethyl glycidate represents a key transformation for accessing this class of compounds. The epoxide ring of ethyl glycidate is a highly strained system, making it susceptible to nucleophilic attack.[3] The azide anion, a potent nucleophile, facilitates a regioselective ring-opening reaction, yielding the desired β-azido alcohol.[4] This guide will explore the nuances of this reaction, providing the necessary technical details for its successful implementation.

Mechanistic Insights: The Azide-Mediated Ring-Opening of Epoxides

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[5] The azide ion (N₃⁻) acts as the nucleophile, attacking one of the electrophilic carbon atoms of the epoxide ring. In the case of ethyl glycidate, an unsymmetrical epoxide, the regioselectivity of the attack is a critical consideration.

The attack of the azide ion preferentially occurs at the less sterically hindered carbon atom (the β-position), leading to the formation of the desired 3-azido-2-hydroxy isomer.[1][4] This regioselectivity can be influenced by reaction conditions, such as pH.[1][6] Under basic or neutral conditions, the attack at the less substituted carbon is favored.[1] However, under acidic conditions, protonation of the epoxide oxygen can lead to a greater positive charge on the more substituted carbon, potentially altering the regioselectivity.[1] For the synthesis of ethyl 3-azido-2-hydroxy-propionate, maintaining neutral to slightly basic conditions is optimal to ensure the desired regiochemical outcome.

Caption: SN2 mechanism for the synthesis of Ethyl 3-azido-2-hydroxy-propionate.

Safety First: Handling Sodium Azide with Extreme Caution

Sodium azide (NaN₃) is a highly toxic and potentially explosive substance that demands strict adherence to safety protocols.[7][8][9] It is classified as a particularly hazardous substance due to its high acute toxicity.

Key Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical safety goggles, and nitrile gloves (double-gloving is recommended).[9]

• Ventilation: All manipulations of solid sodium azide and concentrated solutions must be performed in a certified chemical fume hood.[8]

• Incompatible Materials: Avoid contact with acids, which can form the highly toxic and explosive hydrazoic acid (HN₃).[7] Also, keep away from heavy metals, as this can lead to the formation of explosive metal azides.[7][10] Do not use metal spatulas for handling sodium azide.[7]

• Storage: Store sodium azide in a cool, dry, and well-ventilated area, away from incompatible materials.[9] Containers should be tightly sealed and clearly labeled.

• Waste Disposal: All sodium azide waste, including empty containers and contaminated materials, must be treated as hazardous waste and disposed of according to institutional and regulatory guidelines.[8] Never pour sodium azide solutions down the drain, as it can react with metal pipes to form explosive azides.

• Spill Response: In case of a spill, evacuate the area and follow established institutional procedures for hazardous material spills.[7][8][9] For small spills of solid azide, it can be covered with a paper towel and dampened with an alkaline water solution (pH > 9) to prevent the formation of hydrazoic acid.[8]

Experimental Protocol: A Step-by-Step Guide

This protocol details a reliable method for the synthesis of ethyl 3-azido-2-hydroxy-propionate.

Materials and Reagents

Reagent/Material	Grade	Supplier
Ethyl glycidate	≥98%	Commercially Available
Sodium azide (NaN₃)	≥99.5%	Commercially Available
Ammonium chloride (NH₄Cl)	ACS Reagent	Commercially Available
Methanol (MeOH)	Anhydrous	Commercially Available
Water	Deionized	In-house
Diethyl ether	Anhydrous	Commercially Available
Magnesium sulfate (MgSO₄)	Anhydrous	Commercially Available

Reaction Setup and Procedure

Caption: Experimental workflow for the synthesis of Ethyl 3-azido-2-hydroxy-propionate.

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve sodium azide (1.5 equivalents) and ammonium chloride (1.1 equivalents) in a mixture of methanol and water (e.g., 4:1 v/v).

• Cool the solution to 0°C in an ice bath.

• Slowly add ethyl glycidate (1.0 equivalent) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 12-24 hours, monitoring its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• If necessary, purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Product Characterization: Confirming the Structure

The structure of the synthesized ethyl 3-azido-2-hydroxy-propionate should be confirmed using standard analytical techniques.[11]

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the ethyl ester protons (triplet and quartet), a multiplet for the CH-OH proton, a multiplet for the CH₂-N₃ protons, and a broad singlet for the -OH proton.
¹³C NMR	Resonances for the carbonyl carbon of the ester, the two carbons of the ethyl group, the carbon bearing the hydroxyl group, and the carbon bearing the azide group.[12]
FT-IR Spectroscopy	A strong, sharp absorption band around 2100 cm⁻¹ characteristic of the azide (N₃) stretching vibration. A broad absorption in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol. A strong absorption around 1735 cm⁻¹ for the C=O stretch of the ester.
Mass Spectrometry (MS)	The mass spectrum should show the molecular ion peak or a peak corresponding to [M+H]⁺ or [M+Na]⁺, confirming the molecular weight of the product.

Conclusion

The synthesis of ethyl 3-azido-2-hydroxy-propionate from ethyl glycidate via azide-mediated ring-opening is a robust and efficient method for obtaining a valuable synthetic intermediate. By understanding the underlying mechanism, adhering to strict safety protocols for handling sodium azide, and following a well-defined experimental procedure, researchers can reliably produce this compound for further applications in drug discovery and organic synthesis. The analytical techniques outlined in this guide are essential for verifying the identity and purity of the final product, ensuring the integrity of subsequent research.

References

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Ethyl 3-azido-2-hydroxypropanoate: A Technical Whitepaper on Synthesis, Reactivity, and Pharmaceutical Applications

Executive Summary

Ethyl 3-azido-2-hydroxypropanoate (CAS: 144888-69-7 / 93715-83-4) is a highly versatile, bifunctional chiral building block widely utilized in advanced organic synthesis and drug development[1]. Featuring both an azide group and an α -hydroxyl ester moiety, this compound serves as a critical intermediate in the synthesis of α -hydroxy- β -amino acids and novel aminoglycoside antibiotics[2][3]. This technical guide provides an in-depth analysis of its physicochemical properties, field-proven synthetic methodologies, and downstream applications, specifically tailored for researchers in medicinal chemistry.

Structural & Physicochemical Properties

The molecular architecture of ethyl 3-azido-2-hydroxypropanoate allows for orthogonal reactivity. The azide group is primed for either cycloaddition (Click chemistry) or chemoselective reduction, while the secondary hydroxyl group can undergo protection, oxidation, or participate in hydrogen bonding during target binding[2].

Table 1: Key Physicochemical Properties [1][4]

Property	Value
Chemical Name	Ethyl 3-azido-2-hydroxypropanoate
Synonyms	Ethyl 3-azido-2-hydroxy-propionate; 3-Azido-2-hydroxy-propionic acid ethyl ester
CAS Numbers	144888-69-7, 93715-83-4
Molecular Formula	C5H9N3O3
Molecular Weight	159.14 g/mol
Exact Mass	159.064 g/mol

| Key Functional Groups | Azide (-N3), Secondary Hydroxyl (-OH), Ethyl Ester (-COOEt) |

Mechanistic Synthesis Pathways

The synthesis of ethyl 3-azido-2-hydroxypropanoate relies on the strategic placement of the azide nucleophile. Two primary pathways dominate the literature: the regioselective ring-opening of an epoxide and the SN2 displacement of a β -bromo ester[2][3].

Route A: Regioselective Epoxide Ring Opening (Primary Route)

Causality & Mechanism: The reaction between ethyl-(2R)-2,3-epoxypropanoate and sodium azide is facilitated by ammonium chloride in N,N-dimethylformamide (DMF)[3]. NH₄Cl acts as a mild, crucial proton donor. By protonating the epoxide oxygen, it lowers the activation energy for nucleophilic attack. The azide ion, remaining highly nucleophilic in the polar aprotic DMF, attacks the less sterically hindered C3 position, ensuring high regioselectivity and preventing unwanted transesterification or polymerization.

Protocol 1: Synthesis via Epoxide Ring Opening Self-Validating System: This protocol includes built-in TLC and MS validation checkpoints to ensure product integrity as detailed in the patent literature for aminoglycoside analogs ()[3].

• Setup: In an 8 mL reaction vial, combine ethyl-(2R)-2,3-epoxypropanoate (0.5 g, 4.3 mmol), ammonium chloride (0.253 g, 4.73 mmol), and sodium azide (0.336 g, 5.17 mmol) in anhydrous DMF (8 mL)[3].

• Reaction: Heat the mixture to 75°C under an inert nitrogen atmosphere for 14 hours[3].

• Workup: Cool to room temperature. Partition the mixture between deionized water and a 1:1 (v/v) mixture of diethyl ether and hexanes[3].

• Extraction: Separate the phases. Wash the organic phase sequentially with water and brine to remove residual DMF and salts[3].

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a crude oil[3].

• Purification: Purify via flash column chromatography (silica gel, eluting with hexanes: 10% ethyl acetate)[3].

• Validation Checkpoints:

  • TLC: Rf = 0.27 (Hexanes: 10% EtOAc, v/v). Stain with p-anisaldehyde (the hydroxyl group will stain distinctly)[3].

  • Yield: ~0.47 g (69% yield) of a clear oil[3].

  • Mass Spectrometry (ESI-MS): m/z [M+Na]⁺ calculated 182.1, found 182.0[3].

Route B: SN2 Displacement of β -Bromo Esters

Causality & Mechanism: Alternatively, ethyl 3-bromo-2-hydroxypropanoate can be treated with sodium azide ()[2]. The electrophilic C-Br bond is highly susceptible to attack by the azide nucleophile. The reaction proceeds via a classic SN2 mechanism, resulting in the inversion of stereochemistry at C3 (if chiral) and the displacement of the bromide leaving group[2].

Mechanistic pathways for the synthesis of Ethyl 3-azido-2-hydroxypropanoate.

Reactivity Profile & Downstream Applications

The true value of ethyl 3-azido-2-hydroxypropanoate lies in its downstream reactivity, particularly in the synthesis of complex pharmaceutical agents[2][3].

Chemoselective Reduction to α -Hydroxy- β -Amino Acids

Causality & Mechanism: The azide group must be reduced to a primary amine to serve as a coupling partner in peptide or antibiotic synthesis[2]. Catalytic hydrogenation using Palladium on Carbon (Pd/C) is the method of choice because it chemoselectively reduces the azide without cleaving the ethyl ester or oxidizing the secondary alcohol[3]. The addition of a catalytic amount of acetic acid prevents the newly formed amine from poisoning the palladium catalyst and minimizes dimerization.

Protocol 2: Catalytic Hydrogenation to Ethyl 3-amino-2-hydroxypropanoate Self-Validating System: Monitored via gas uptake and IR spectroscopy.

• Setup: Dissolve (R)-ethyl-3-azido-2-hydroxypropanoate (159 mg, 1.0 mmol) in absolute ethanol (4 mL) in a round-bottom flask[3].

• Catalyst Addition: Add glacial acetic acid (0.10 mL). Flush the flask with nitrogen gas for 5 minutes. Carefully add 5% Pd/C (25 mg)[3].

• Hydrogenation: Fit the flask with a hydrogen balloon. Evacuate and backfill with hydrogen three times. Stir vigorously at room temperature for 1 hour[3].

• Validation Checkpoint 1 (In-Process): The reaction is complete when hydrogen uptake ceases. IR spectroscopy of an aliquot will show the complete disappearance of the strong azide stretching band at ~2100 cm⁻¹.

• Workup: Flush the flask with nitrogen to remove residual hydrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst[3].

• Validation Checkpoint 2 (Post-Process): TLC of the filtrate stained with Ninhydrin will yield a deep purple spot, confirming the presence of a primary amine.

• Concentration: Rinse the Celite pad with additional ethanol and concentrate the filtrate under reduced pressure to yield the amine acetate salt[3].

Aminoglycoside Derivatization (Sisomicin Analogs)

In the fight against multidrug-resistant bacterial infections, ethyl 3-azido-2-hydroxypropanoate is a critical precursor[3]. The reduced amine form is coupled to the aminoglycoside core (e.g., Sisomicin derivatives) to synthesize next-generation antibiotics. The introduction of the α -hydroxy- β -amino acid side chain sterically hinders bacterial aminoglycoside-modifying enzymes (AMEs), thereby restoring the antibiotic's efficacy against resistant strains[3].

Downstream applications highlighting Click chemistry and aminoglycoside derivatization.

Conclusion

Ethyl 3-azido-2-hydroxypropanoate is a highly functionalized intermediate that bridges the gap between simple precursors and complex, life-saving therapeutics. By employing rigorous, self-validating synthetic protocols—such as regioselective epoxide opening and chemoselective hydrogenation—researchers can reliably access α -hydroxy- β -amino acid derivatives. Its prominent role in the synthesis of advanced sisomicin analogs underscores its enduring value in modern medicinal chemistry and drug development.

References

• PubChem. "Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443". Available at:[Link]

• Google Patents. "US8822424B2 - Antibacterial aminoglycoside analogs".

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"Ethyl 3-azido-2-hydroxy-propionate" CAS number and molecular weight

An In-depth Technical Guide to Ethyl 3-azido-2-hydroxy-propionate for Researchers and Drug Development Professionals

Introduction

Ethyl 3-azido-2-hydroxy-propionate is a bifunctional molecule of significant interest in the fields of chemical biology and drug discovery. Its structure incorporates a reactive azide group and a hydroxyl functionality, making it a valuable building block for the synthesis of more complex molecules. The presence of the azide moiety allows for its participation in bioorthogonal "click chemistry" reactions, enabling the efficient and specific conjugation to other molecules. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, and its applications in modern research and development.

Core Properties

A summary of the key chemical and physical properties of Ethyl 3-azido-2-hydroxy-propionate is presented below.

Property	Value	Source
IUPAC Name	ethyl 3-azido-2-hydroxypropanoate	ChemicalBook[1]
CAS Number	144888-69-7	ChemicalBook[1]
Molecular Formula	C₅H₉N₃O₃	PubChem[2]
Molecular Weight	159.14 g/mol	PubChem[2]
Appearance	Not specified (likely a colorless to pale yellow oil)	Inferred from similar compounds
Solubility	Expected to be soluble in common organic solvents	Inferred from similar compounds

Synthesis Protocol

The synthesis of Ethyl 3-azido-2-hydroxy-propionate can be achieved through the azidation of a suitable precursor, such as ethyl 2,3-epoxypropanoate (ethyl glycidate). The following protocol is a representative method based on established chemical transformations.

Reaction Scheme:

Caption: Synthesis of Ethyl 3-azido-2-hydroxy-propionate.

Materials:

• Ethyl 2,3-epoxypropanoate

• Sodium azide (NaN₃)

• Ammonium chloride (NH₄Cl)

• Methanol (MeOH)

• Water (H₂O)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve ethyl 2,3-epoxypropanoate (1 equivalent) in a 1:1 mixture of methanol and water.

• To this solution, add sodium azide (1.5 equivalents) and ammonium chloride (1.2 equivalents).

• Attach a reflux condenser and heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Once the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x volume of residue).

• Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude Ethyl 3-azido-2-hydroxy-propionate can be purified by column chromatography on silica gel.

Causality Behind Experimental Choices:

• The use of a protic solvent system (methanol/water) facilitates the dissolution of the inorganic reagents (sodium azide and ammonium chloride).

• Ammonium chloride acts as a mild proton source to facilitate the ring-opening of the epoxide.

• Sodium azide serves as the nucleophile, introducing the azide functionality.

• The workup with sodium bicarbonate is to neutralize any remaining acidic species.

Applications in Drug Development and Research

The primary utility of Ethyl 3-azido-2-hydroxy-propionate lies in its application as a versatile building block in "click chemistry," specifically the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[3][4][5] This reaction allows for the efficient and specific formation of a stable triazole linkage between the azide-containing molecule and an alkyne-functionalized partner.

Key Applications:

• Bioconjugation: The azide group allows for the covalent attachment of this molecule to biomolecules (e.g., proteins, peptides, nucleic acids) that have been modified to contain an alkyne group. This is invaluable for creating targeted drug delivery systems, diagnostic probes, and for studying biological processes.[3]

• Fragment-Based Drug Discovery (FBDD): In FBDD, small molecular fragments that bind to a biological target are identified and then linked together to create more potent drug candidates. The click reaction is an ideal method for linking these fragments, and Ethyl 3-azido-2-hydroxy-propionate can serve as a linker or as a fragment itself.[3]

• Synthesis of Novel Chemical Libraries: The modular nature of the click reaction enables the rapid synthesis of large and diverse libraries of compounds for high-throughput screening.[3] By reacting Ethyl 3-azido-2-hydroxy-propionate with a variety of alkynes, a wide range of novel molecules with potential therapeutic activity can be generated.

• Prodrug Synthesis: The hydroxyl group can be used as a handle to attach a drug molecule, while the azide group can be used to attach a targeting moiety. This allows for the creation of prodrugs that are selectively activated at the desired site of action.

Workflow for a Typical Click Chemistry Application:

Caption: Workflow of a bioconjugation via click chemistry.

References

• Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443 - PubChem. (URL: [Link])

• Review Article Azido impurities in drug substances and drug products. (URL: [Link])

• Azidoindolines—From Synthesis to Application: A Review - MDPI. (URL: [Link])

• Azido-mediated intermolecular interactions of transition metal complexes - RSC Publishing. (URL: [Link])

• Propanoic acid, 2-azido-, ethyl ester, (R) - Organic Syntheses Procedure. (URL: [Link])

• Click Chemistry Azide-Alkyne Cycloaddition. (URL: [Link])

• Working with Hazardous Chemicals - Organic Syntheses. (URL: [Link])

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Comprehensive Spectroscopic Characterization and Synthesis of Ethyl 3-azido-2-hydroxypropanoate

Introduction & Scientific Context

Ethyl 3-azido-2-hydroxypropanoate (C₅H₉N₃O₃) is a highly versatile chiral building block in modern organic synthesis. It serves as a critical intermediate in the preparation of β-amino-α-hydroxy acids, complex natural products (such as chondramides and reduced propionates) [3], and novel aminoglycoside antibiotics [1].

The structural integrity of this molecule is defined by three reactive moieties: an ethyl ester, a secondary hydroxyl group at the α-position (C2), and an azide group at the β-position (C3). Because the molecule contains a chiral center at C2, precise spectroscopic characterization (NMR, IR, and MS) is paramount to confirm both the regiochemical outcome of its synthesis and its stereochemical purity. This guide provides an authoritative, step-by-step breakdown of its synthesis, followed by a detailed analysis of its spectroscopic signatures.

Experimental Methodology: Regioselective Synthesis

The most robust and widely utilized method for synthesizing ethyl 3-azido-2-hydroxypropanoate is the regioselective ring-opening of ethyl glycidate (ethyl 2,3-epoxypropanoate) using sodium azide [1].

Mechanistic Causality & Reaction Design

The epoxide ring of ethyl glycidate is highly polarized. The C2 position is adjacent to the electron-withdrawing ester group, which inductively withdraws electron density but also introduces significant steric bulk. Under mildly buffered conditions, the azide anion ( N3−​ ) acts as a strong nucleophile and preferentially attacks the less sterically hindered terminal β-carbon (C3) via an SN​2 mechanism.

Ammonium chloride ( NH4​Cl ) is deliberately chosen as an additive. It functions as a mild proton source to protonate the epoxide oxygen as the ring opens, facilitating the nucleophilic attack without requiring strongly acidic conditions that could inadvertently hydrolyze the sensitive ethyl ester. Furthermore, because the attack occurs at C3, the stereocenter at C2 remains untouched, allowing for the stereospecific synthesis of the (R) or (S) enantiomer depending on the starting glycidate.

Step-by-Step Protocol

The following protocol outlines the synthesis of (R) -ethyl 3-azido-2-hydroxypropanoate [1]:

• Reagent Preparation: In a dry, round-bottom flask equipped with a magnetic stir bar, dissolve ethyl-(2R)-2,3-epoxypropanoate (0.50 g, 4.3 mmol) in anhydrous N,N -dimethylformamide (DMF) (8 mL).

• Nucleophile Addition: Add sodium azide (0.336 g, 5.17 mmol, 1.2 equiv) and ammonium chloride (0.253 g, 4.73 mmol, 1.1 equiv) to the solution.

• Thermal Activation: Seal the reaction vessel under an inert atmosphere (Nitrogen or Argon) and heat the mixture to 75 °C with continuous stirring for 14 hours.

• Quenching & Extraction: Cool the reaction to room temperature. Partition the mixture between deionized water (20 mL) and diethyl ether (20 mL). Extract the aqueous layer with additional diethyl ether ( 3×15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate ( MgSO4​ ), filter, and concentrate under reduced pressure. The product is typically isolated as a clear oil and can be further purified via flash chromatography (hexanes/ethyl acetate) if necessary.

Figure 1: Workflow and mechanistic logic for the regioselective synthesis of ethyl 3-azido-2-hydroxypropanoate.

Spectroscopic Characterization & Data Analysis

To establish a self-validating system of identification, the synthesized compound must be analyzed orthogonally using Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for proving the regiochemistry of the ring-opening. If the azide had attacked C2, the splitting patterns would be fundamentally different.

Causality in ¹H NMR: The most diagnostic feature is the behavior of the protons on C3 ( -CH2​-N3​ ). Because they are immediately adjacent to the chiral center at C2, these two protons are diastereotopic . They reside in different magnetic environments and are therefore magnetically inequivalent. As a result, they couple not only with the adjacent C2 methine proton (vicinal coupling) but also with each other (geminal coupling, J≈12.5 Hz), appearing as two distinct doublet of doublets (dd) rather than a simple doublet.

Table 1: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz) [2]

Position	¹H NMR ( δ , ppm)	Multiplicity & Coupling ( J in Hz)	¹³C NMR ( δ , ppm)	Assignment Rationale
C1 (Carbonyl)	-	-	173.5 - 174.7	Highly deshielded ester carbonyl carbon.
C2 ( α -CH)	4.35	dd ( J=5.0,4.0 )	71.2 - 71.8	Deshielded by both the adjacent -OH and the ester carbonyl.
C3 ( β -CH₂)	3.55 3.45	dd ( J=12.5,4.0 ) dd ( J=12.5,5.0 )	53.5	Diastereotopic protons adjacent to the chiral center and the electronegative azide group.
-OH	3.20	br s (1H)	-	Broad signal due to hydrogen bonding; exchangeable with D₂O.
Ester -CH₂-	4.25	q ( J=7.1 )	61.8 - 62.0	Classic ethyl ester methylene, deshielded by the oxygen atom.
Ester -CH₃	1.30	t ( J=7.1 )	14.1 - 14.2	Terminal methyl group of the ethyl ester.

Infrared (IR) Spectroscopy

IR spectroscopy provides rapid, non-destructive confirmation of the functional groups. The azide group possesses a highly distinct, intense asymmetric stretching frequency that falls in a region of the IR spectrum typically devoid of other signals.

Table 2: Key IR Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
~3450 - 3525	Broad, Strong	-OH	O-H stretching (hydrogen-bonded)
~2110 - 2115	Sharp, Very Strong	-N₃	N=N=N asymmetric stretching
~1740	Strong	-C=O	Ester carbonyl C=O stretching
~1200	Strong	C-O	Ester C-O-C stretching

Mass Spectrometry (MS)

Electrospray Ionization (ESI) is the preferred ionization method for this relatively small, polar molecule. The compound readily forms sodium adducts during ESI+ analysis [2].

• Calculated Exact Mass for C₅H₉N₃O₃: 159.06 g/mol

• Observed ESI-MS ( m/z ): 182.0 [M+Na]+ (Calculated for C₅H₉N₃O₃Na: 182.1) [2]

Figure 2: Orthogonal spectroscopic validation workflow for structural confirmation.

Conclusion

The synthesis of ethyl 3-azido-2-hydroxypropanoate via the ring-opening of ethyl glycidate is a highly controlled, regioselective process. By leveraging the steric hindrance of the α -position, the azide nucleophile is directed exclusively to the β -position. The success of this methodology is definitively proven through orthogonal spectroscopic techniques: the unique diastereotopic splitting in the ¹H NMR spectrum confirms the regiochemistry, the intense ~2115 cm⁻¹ IR band confirms the presence of the azide, and the 182.0 m/z sodium adduct in ESI-MS confirms the molecular formula.

References

• Cipla USA, Inc. (2020). Antibacterial Aminoglycoside Analogs (European Patent No. EP 3150617 B1). European Patent Office. Available at:[Link]

• Aggen, J. B., et al. (2019). Antibacterial Aminoglycoside Analogs (U.S. Patent Application Publication No. US 2020/0317709 A1). U.S. Patent and Trademark Office. Available at:[Link]

• Schotes, C., & Katsoulis, I. (2013). Concise Synthesis of Reduced Propionates by Stereoselective Reductions Combined with the Kobayashi Reaction. Organic Letters, 15(14), 3622–3625. ACS Publications. Available at:[Link]

Solvation Dynamics and Synthetic Utility of Ethyl 3-Azido-2-Hydroxy-Propionate: A Technical Whitepaper

Executive Summary

Ethyl 3-azido-2-hydroxy-propionate (CAS: 93715-83-4 / 144787-20-2) is a highly versatile, low-molecular-weight (159.14 g/mol ) organic intermediate[1]. It is predominantly utilized as a critical building block in the synthesis of advanced aminoglycoside antibiotics, such as sisomicin analogs, where it serves as a precursor for the (R)-4-amino-2-hydroxybutyryl side chain[2]. Because the compound presents as a clear, colorless oil at room temperature[2],[1], understanding its solvation thermodynamics is paramount for optimizing reaction conditions, liquid-liquid extractions, and downstream chromatographic purifications.

This whitepaper provides an in-depth analysis of the solubility profile of ethyl 3-azido-2-hydroxy-propionate across various organic solvents, detailing the causality behind experimental solvent selection and providing self-validating protocols for its synthesis and isolation.

Physicochemical Profiling & Solvation Thermodynamics

The solubility of ethyl 3-azido-2-hydroxy-propionate is dictated by its trifunctional nature:

• Hydroxyl Group (-OH): Acts as both a hydrogen-bond donor and acceptor, conferring affinity for polar protic solvents.

• Azide Group (-N₃): A linear, highly polarized pseudo-halogen that participates in strong dipole-dipole interactions.

• Ethyl Ester (-COOCH₂CH₃): Provides an H-bond acceptor site while the ethyl tail introduces a degree of lipophilicity.

Thermodynamic Causality of Solvation

Because the compound is an oil at standard conditions[1], the enthalpy of fusion ( ΔHfus​ ) and crystal lattice energy are effectively zero. Consequently, the free energy of solvation ( ΔGsolv​ ) is driven entirely by the enthalpy of mixing ( ΔHmix​ ) and the entropy of mixing ( ΔSmix​ ). The molecule readily dissolves in solvents capable of matching its dielectric constant, whereas high-polarity mismatch (e.g., in pure aliphatic hydrocarbons) results in a miscibility gap.

Fig 1. Solvation pathways of Ethyl 3-azido-2-hydroxy-propionate across solvent classes.

Solubility Matrix in Organic Solvents

The following table summarizes the quantitative and qualitative solubility data for ethyl 3-azido-2-hydroxy-propionate, synthesizing empirical observations and structural compatibility[3],[2],[1].

Solvent	Chemical Class	Solubility Profile	Driving Solvation Mechanism
Chloroform (CHCl₃)	Halogenated	Highly Soluble / Miscible	Van der Waals & Dipole-induced dipole interactions[3],[1].
Ethyl Acetate (EtOAc)	Polar Aprotic (Ester)	Highly Soluble / Miscible	"Like-dissolves-like"; strong ester-ester affinity[3],[1].
N,N-Dimethylformamide (DMF)	Polar Aprotic (Amide)	Highly Soluble / Miscible	Strong Dipole-Dipole interactions; ideal reaction medium[2].
Ethanol (EtOH)	Polar Protic	Highly Soluble / Miscible	Hydrogen bonding (Donor & Acceptor); used in downstream reduction[4].
Ether/Hexanes (1:1)	Mixed Non-Polar/Ether	Highly Soluble	Ether oxygen acts as H-bond acceptor; hexanes reduce bulk polarity[2].
Pure Hexanes	Non-Polar (Aliphatic)	Low to Moderate	Polarity mismatch; used as an anti-solvent or chromatography mobile phase[2].
Water (H₂O)	Highly Polar Protic	Moderate (Biphasic with organics)	H-bonding is restricted by the hydrophobic ethyl tail, enabling extraction[2].

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems. Every step is designed with a specific physicochemical purpose, grounded in established pharmaceutical synthesis practices[2],[4].

Workflow 1: Synthesis and Solvent Partitioning (Liquid-Liquid Extraction)

This protocol details the nucleophilic ring-opening of an epoxide to form the azido-ester, followed by a highly specific solvent extraction strategy[2].

Step-by-Step Methodology:

• Reaction Setup: Combine Ethyl-(2R)-2,3-epoxypropionate (0.5 g, 4.3 mmol), ammonium chloride (0.253 g, 4.73 mmol), and sodium azide (0.336 g, 5.17 mmol) in N,N-Dimethylformamide (DMF) (8 mL)[2].

  • Causality: DMF is chosen as a polar aprotic solvent because it heavily solvates the Na+ cations while leaving the N3−​ anions un-solvated and highly nucleophilic, driving the regioselective ring opening. NH4​Cl acts as a mild proton source.

• Thermal Activation: Heat the mixture at 75°C for 14 hours[2].

• Biphasic Partitioning: Cool to room temperature and partition the mixture between water and an Ether/Hexanes (1:1 v/v) solution[2].

  • Causality: DMF is completely miscible with water. By adding water, the DMF and inorganic salts ( NaCl , unreacted NaN3​ ) are forced into the aqueous layer. The 1:1 Ether/Hexanes mixture provides exactly enough polarity (via ether) to solvate the ethyl 3-azido-2-hydroxy-propionate, while the hexanes prevent the extraction of highly polar impurities.

• Washing & Drying: Separate the phases. Wash the organic phase sequentially with water and brine, then dry over anhydrous MgSO4​ [2]. Filter and concentrate under reduced pressure to yield a crude oil.

• Chromatographic Purification: Purify the oil via flash chromatography using a silica gel stationary phase and a mobile phase of Hexanes with 10% Ethyl Acetate[2].

  • Causality: The compound has an Rf​ of 0.27 in this solvent system[2]. The 10% EtOAc provides sufficient H-bond accepting capability to elute the hydroxyl-bearing compound off the polar silica, while the 90% hexanes ensure a slow, high-resolution separation.

Fig 2. Step-by-step synthetic and extraction workflow for the azido-ester intermediate.

Workflow 2: Downstream Application (Azide Reduction in Polar Protic Solvent)

Once isolated, the azide group is typically reduced to an amine for peptide coupling in aminoglycoside synthesis[4].

Step-by-Step Methodology:

• Solvation: Dissolve (R)-ethyl-3-azido-2-hydroxypropionate (159 mg, 1.0 mmol) in Ethanol (4 mL)[4].

  • Causality: Ethanol is selected because it is a polar protic solvent that easily dissolves the compound (via H-bonding) and acts as an excellent medium for hydrogenation, facilitating hydrogen gas solubility.

• Catalysis: Add acetic acid (0.10 mL) and 5% Palladium on Carbon (Pd/C) (25 mg) under a nitrogen flush[4].

• Reduction: Fit the flask with a hydrogen balloon and stir for 1 hour at room temperature[4].

• Filtration: Flush with nitrogen, filter through a Celite pad to remove the pyrophoric Pd/C, and rinse the pad with ethanol[4].

Conclusion

Ethyl 3-azido-2-hydroxy-propionate exhibits a highly adaptable solubility profile, behaving as a miscible oil in halogenated solvents (Chloroform), polar aprotic solvents (EtOAc, DMF), and polar protic solvents (Ethanol). By strategically manipulating solvent polarity—such as utilizing a 1:1 Ether/Hexanes mixture to selectively extract the compound from a DMF/Water reaction matrix—application scientists can achieve high-yield, high-purity isolations critical for the downstream synthesis of next-generation aminoglycoside therapeutics.

References

1.[3] Title: 85-1497-04 Ethyl 3-Azido-2-hydroxy-propionate 20mg E8603-98 Source: as-1.co.jp URL:

2.[2] Title: US8822424B2 - Antibacterial aminoglycoside analogs Source: Google Patents URL:

3.[4] Title: ANTIBACTERIAL AMINOGLYCOSIDE ANALOGS - European Patent Office - EP 3150617 B1 Source: epo.org URL:

4.[1] Title: Ethyl 3-Azido-2-hydroxy-propionate_上海惠诚生物生物试剂 Source: e-biochem.com URL:

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• 1. Ethyl 3-Azido-2-hydroxy-propionate_上海惠诚生物 生物试剂,标准品,仪器设备,耗材,一站式服务 [e-biochem.com]
• 2. US8822424B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]
• 3. axel.as-1.co.jp [axel.as-1.co.jp]
• 4. data.epo.org [data.epo.org]

Thermal Stability and Decomposition Kinetics of Ethyl 3-azido-2-hydroxypropionate: A Technical Guide for Process Safety

Executive Summary

Ethyl 3-azido-2-hydroxypropanoate (CAS: 144888-69-7) is a highly versatile intermediate widely utilized in organic synthesis, particularly for generating α -hydroxy- β -amino acids and serving as a critical building block in azide-alkyne cycloaddition (click chemistry) for drug development 1[1]. Despite its synthetic utility, the presence of the high-energy azide functional group introduces significant thermal hazards. This guide provides an in-depth analysis of its structural energetics, decomposition mechanisms, and the rigorous analytical workflows required to ensure process safety during laboratory use and manufacturing scale-up.

Structural Energetics and Hazard Assessment

The inherent instability of organic azides stems from the thermodynamically favorable extrusion of nitrogen gas ( N2​ ). To proactively evaluate the explosive risk of Ethyl 3-azido-2-hydroxypropionate ( C5​H9​N3​O3​ ), we apply established empirical safety metrics before any physical experimentation begins.

• Smith’s Rule of Thumb : For an organic azide to be considered non-explosive under standard handling conditions, the ratio of carbon and oxygen atoms to nitrogen atoms must be greater than or equal to 3 .

  • Calculation: (NC​+NO​)/NN​=(5+3)/3=2.67

  • Conclusion: Because 2.67<3 , the compound violates Smith's rule, indicating a concentrated high-energy density that poses a significant explosive risk.

• Weight Percentage of Azide Nitrogen : A secondary heuristic dictates that the nitrogen content should not exceed 25% of the total molecular weight.

  • Calculation: (3×14.007 g/mol)/159.14 g/mol≈26.4%

Quantitative Energetic Profile

Table 1: Energetic Parameters of Ethyl 3-azido-2-hydroxypropionate

Parameter	Value	Safety Threshold	Hazard Status
Molecular Formula	C5​H9​N3​O3​	N/A	N/A
Molecular Weight	159.14 g/mol	N/A	N/A
Smith's Ratio (NC​+NO​)/NN​	2.67	≥3.0	Hazardous
Nitrogen Content (wt%)	26.4%	≤25.0%	Hazardous
Activation Energy ( Ea​ )	<155 kJ/mol	>170 kJ/mol	Limited Stability

Mechanisms of Thermal Decomposition

The thermal aging and decomposition of Ethyl 3-azido-2-hydroxypropionate is initiated by the homolytic cleavage of the weakest bond—the R−N−N2​ bond. This unimolecular decay is highly exothermic, and its activation energy is a primary indicator of the thermal stability of the energetic material2[2].

• Nitrogen Extrusion : The primary thermal event is the irreversible loss of N2​ gas, yielding a highly reactive, electron-deficient nitrene intermediate.

• Rearrangement and Insertion : The transient nitrene rapidly undergoes intramolecular 1,2-hydrogen or alkyl shifts to form more stable imines, or it can undergo C-H insertion reactions. The adjacent hydroxyl group (-OH) at the C2 position can also participate in hydrogen bonding, slightly lowering the activation barrier compared to unsubstituted alkyl azides.

Caption: Thermal decomposition pathway of Ethyl 3-azido-2-hydroxypropionate via nitrene formation.

Analytical Workflows for Thermal Profiling

To safely handle and scale Ethyl 3-azido-2-hydroxypropionate, a self-validating thermal analysis protocol must be executed. Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) are the gold standards for this assessment.

Protocol: Step-by-Step Thermal Hazard Assessment

Rationale: Standard open-pan DSC will allow the liquid compound to evaporate before it reaches its decomposition temperature, entirely masking the exothermic signal. Therefore, high-pressure sealed crucibles are mandatory to capture accurate decomposition energetics 3[3].

• Sample Preparation (DSC) : Accurately weigh 1.0 to 3.0 mg of Ethyl 3-azido-2-hydroxypropionate into a gold-plated high-pressure DSC crucible. Seal the crucible using a specialized press to withstand internal pressures up to 100 bar.

• Dynamic DSC Screening : Program the DSC to heat from 25°C to 350°C at a constant heating rate (e.g., 5 K/min) under a nitrogen purge.

• Data Extraction : Identify the onset temperature ( Tonset​ ) and integrate the peak to determine the total heat of decomposition ( ΔHd​ in J/g).

• Yoshida Correlation Analysis : Apply the Yoshida correlation using the DSC data to predict the shock sensitivity and explosive propagation potential. This mathematical check dictates whether the material requires blast-shielding[3].

• Adiabatic Testing (ARC) : If ΔHd​>50 J/g (which is guaranteed for this azide), proceed to ARC. Load 1-2 grams into a spherical titanium cell (10 cm³ volume).

• Heat-Wait-Search (HWS) : Execute an HWS program to detect the true adiabatic onset temperature. Note: The adiabatic onset is typically 40-60°C lower than the dynamic DSC Tonset​ .

• Kinetic Modeling : Use the Arrhenius equation to calculate the activation energy ( Ea​ ). Energetic materials with Ea​<155 kJ/mol possess limited thermal stability and require strict temperature controls during storage and processing[2].

Caption: Step-by-step thermal hazard assessment workflow for energetic azide compounds.

Process Safety and Handling Directives

Based on the kinetic data and structural energetics, the following safety directives must be implemented for Ethyl 3-azido-2-hydroxypropionate:

• Temperature Control : Synthesis and storage must be maintained well below the adiabatic onset temperature. As a strict rule of thumb, the maximum process temperature should be at least 50°C below the DSC Tonset​ .

• Solvent Selection & Dilution : Never concentrate the azide to dryness. Maintain the compound in solution (e.g., in dichloromethane or toluene). The solvent acts as a critical thermal mass (heat sink) to absorb the energy of any localized decomposition and dilutes the energetic density[1].

• Catalyst Compatibility : Transition metals can catalyze the decomposition of organic azides at room temperature. Ensure rigorous purification if metal catalysts are used in preceding or subsequent steps.

References

• Predicting the Shelf Life of Energetic Materials via Kinetic Analysis of Decomposition Data Gathered by Using Thermal Analysis Source: Chemical Engineering Transactions (CET) URL:[Link]

• New methodologies in the construction of dendritic materials Source: University of Crete (UOC) URL:[Link]

• Bioorthogonal chemistry Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. Ethyl 3-bromo-2-hydroxypropanoate | 92234-23-6 | Benchchem [benchchem.com]
• 2. cetjournal.it [cetjournal.it]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Strategic Utility of Ethyl 3-azido-2-hydroxypropionate in Advanced Organic Synthesis and Drug Discovery

Executive Summary

In the landscape of modern synthetic chemistry, the demand for highly modular, stereochemically defined building blocks is paramount. Ethyl 3-azido-2-hydroxypropionate (CAS: 144888-69-7) has emerged as a critical trifunctional scaffold in drug development and bioconjugation. By housing an azide, a secondary hydroxyl group, and an ethyl ester within a compact three-carbon framework, this molecule offers orthogonal reactivity. This whitepaper provides an in-depth mechanistic analysis of its reactivity, comparative synthesis routes, and self-validating experimental protocols for its application in synthesizing next-generation aminoglycoside antibiotics.

Mechanistic Overview & Orthogonal Reactivity

The true value of Ethyl 3-azido-2-hydroxypropionate lies in the independent addressability of its three functional groups. This orthogonality allows chemists to perform complex cascade reactions or sequential functionalizations without the need for excessive protecting group manipulations.

• C3-Azide (-N₃): Serves as a latent amine that is stable under a variety of acidic and basic conditions. It can be selectively reduced to a primary amine via catalytic hydrogenation[1] or utilized directly in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to form 1,2,3-triazole linkages.

• C2-Hydroxyl (-OH): Provides a handle for stereochemical direction. It can be protected (e.g., as a silyl ether), oxidized to a ketone, or activated for stereochemical inversion.

• C1-Ethyl Ester (-COOEt): Acts as a stable carboxylate precursor. It can be saponified to a free carboxylic acid for subsequent amide coupling, or directly converted into an amide via aminolysis.

Figure 1: Orthogonal reactivity map of Ethyl 3-azido-2-hydroxypropanoate.

Comparative Synthesis Strategies

The synthesis of Ethyl 3-azido-2-hydroxypropionate is typically achieved through one of two primary pathways, depending on the desired stereochemistry and available starting materials.

Table 1: Quantitative Comparison of Synthesis Routes

Precursor	Reagents & Conditions	Reaction Pathway	Regioselectivity	Typical Yield
Ethyl (2R)-2,3-epoxypropanoate	NaN₃, NH₄Cl, DMF, 75°C	Epoxide Ring-Opening	High (C3 attack)	~69%[2]
Ethyl 3-bromo-2-hydroxypropanoate	NaN₃, DMF, rt to 50°C	Sₙ2 Substitution	Complete (C3)	>80%[3]

Causality in Reagent Selection:

When utilizing the epoxide precursor (Ethyl glycidate)[4], the choice of additive is critical. Strong Brønsted acids would prematurely hydrolyze the ethyl ester or trigger epoxide polymerization. Conversely, Ammonium chloride (NH₄Cl) acts as a highly specific, mild proton source. It gently protonates the epoxide oxygen, enhancing the electrophilicity of the C3 carbon. This facilitates a highly regioselective nucleophilic attack by the azide anion at the less sterically hindered position, preserving the integrity of the ester[2].

Alternatively, utilizing Ethyl 3-bromo-2-hydroxypropanoate bypasses the regioselectivity challenge entirely, as the azide directly displaces the terminal bromide via a classic Sₙ2 mechanism[3].

Application in Drug Development: Aminoglycoside Antibiotics

A premier application of (R)-Ethyl 3-azido-2-hydroxypropionate is in the synthesis of next-generation aminoglycoside antibiotics, such as sisomicin derivatives[2]. The widespread misuse of antimicrobial agents has led to severe antibiotic resistance[1]. To combat this, researchers append specific chiral side chains—like the (R)-4-amino-2-hydroxybutyryl (AHB) group or its analogs—to the aminoglycoside core. These structural modifications sterically hinder the bacterial enzymes responsible for deactivating the drug.

Figure 2: Workflow for synthesizing aminoglycoside side-chains via the azido intermediate.

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating, ensuring that researchers understand the mechanistic rationale behind each physical manipulation.

Protocol 1: Synthesis of (R)-Ethyl 3-azido-2-hydroxypropionate via Epoxide Ring Opening

Adapted from validated pharmaceutical workflows[2].

Objective: Regioselective installation of an azide at the C3 position.

• Reaction Setup: In a dry flask, combine Ethyl-(2R)-2,3-epoxypropanoate (0.5 g, 4.3 mmol)[4], ammonium chloride (0.253 g, 4.73 mmol), and sodium azide (0.336 g, 5.17 mmol) in anhydrous DMF (8 mL)[2].

• Thermal Activation: Heat the mixture at 75°C for 14 hours.

  • Causality: The elevated temperature is required to overcome the activation energy barrier of the epoxide ring-opening, while 75°C is kept strictly below the decomposition threshold of organic azides to ensure safety.

• Phase Partitioning: Cool the reaction to room temperature and partition between water and ether/hexanes (1:1 v/v)[2].

  • Causality: DMF is highly miscible with water. By using a highly non-polar organic mixture (ether/hexanes), the DMF and unreacted inorganic salts (NaN₃, NH₄Cl) are aggressively forced into the aqueous phase, preventing DMF carryover which severely complicates downstream chromatography.

• Washing & Drying: Separate the phases. Wash the organic phase sequentially with water and brine, dry over MgSO₄, filter, and concentrate under reduced pressure[2].

• Purification: Purify via flash chromatography (silica gel, hexanes : 10% ethyl acetate) to yield the product as a clear oil (~69% yield). Validate via TLC (R_f = 0.27 in 10% EtOAc/Hexanes, visualized with p-anisaldehyde)[2].

Protocol 2: Chemoselective Reduction to an Amino Acid Precursor

Adapted from aminoglycoside functionalization strategies[1].

Objective: Reduce the azide to a primary amine without reducing the ester.

• Reaction Setup: To a stirring solution of (R)-ethyl-3-azido-2-hydroxypropionate (159 mg, 1.0 mmol) in ethanol (4 mL), add glacial acetic acid (0.10 mL)[1].

• Catalyst Addition: Flush the flask with nitrogen gas, then carefully add 5% Pd/C (25 mg)[1].

  • Causality: Nitrogen flushing is mandatory before adding dry Pd/C in the presence of flammable solvents (ethanol) to prevent spontaneous ignition.

• Hydrogenation: Fit the flask with a balloon of hydrogen gas and stir vigorously for 1 hour[1].

  • Causality: The inclusion of acetic acid is a critical self-validating step. The newly formed primary amine is highly nucleophilic. Without acetic acid, the amine would poison the palladium catalyst or attack unreduced intermediates to form unwanted secondary amines/imines. Acetic acid immediately protonates the amine, neutralizing its nucleophilicity and ensuring a clean conversion[1].

• Filtration: Flush the system with nitrogen to displace residual hydrogen. Filter the mixture through a pad of Celite to remove the palladium catalyst, rinsing the pad thoroughly with ethanol[1]. Concentrate to yield the corresponding amine salt.

Conclusion

Ethyl 3-azido-2-hydroxypropionate stands as a masterclass in molecular design for synthetic chemists. By successfully balancing three highly reactive, yet orthogonal functional groups, it allows for the rapid assembly of complex chiral molecules. Whether deployed as a linker in Click Chemistry or as a critical side-chain precursor in the fight against antibiotic-resistant bacteria, mastering the handling and reactivity of this building block is a fundamental asset in modern drug discovery.

References

• Ethyl (2R)-2,3-epoxypropanoate | 111058-33-4 | Benchchem - Benchchem. 4

• Ethyl 3-bromo-2-hydroxypropanoate | 92234-23-6 - Benchchem - Benchchem. 3

• ANTIBACTERIAL AMINOGLYCOSIDE ANALOGS - European Patent Office - EP 3150617 B1 - EPO - EPO. 2

• US8383596B2 - Antibacterial aminoglycoside analogs - Google Patents - Google Patents. 1

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• 1. US8383596B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]
• 2. data.epo.org [data.epo.org]
• 3. Ethyl 3-bromo-2-hydroxypropanoate | 92234-23-6 | Benchchem [benchchem.com]
• 4. Ethyl (2R)-2,3-epoxypropanoate | 111058-33-4 | Benchchem [benchchem.com]

Stereochemical Engineering and Synthetic Utility of Ethyl 3-azido-2-hydroxypropionate in Advanced Therapeutics

Executive Summary

Ethyl 3-azido-2-hydroxypropionate (CAS: 144888-69-7) is a highly versatile, trifunctional chiral building block utilized extensively in modern medicinal chemistry. Featuring an ethyl ester, a chiral hydroxyl group at the C2 ( α ) position, and an azide group at the C3 ( β ) position, this molecule serves as a critical precursor for α -hydroxy- β -amino acids. These structural motifs are essential side-chains in the semi-synthesis of next-generation aminoglycoside antibiotics, which are designed to overcome bacterial resistance by binding to highly specific functional subdomains of bacterial RNA[1].

This whitepaper dissects the mechanistic causality behind the enantioselective synthesis of this compound, details self-validating experimental protocols, and maps its downstream integration into active pharmaceutical ingredients (APIs).

Stereochemical Foundations and Mechanistic Causality

The biological efficacy of aminoglycoside analogs heavily depends on their three-dimensional conformation, as they must dock precisely into the small ribosomal subunit of bacteria to induce mRNA misreading[2]. Consequently, the stereocenter at the C2 position of the propionate side-chain must be rigorously controlled.

The Epoxide Ring-Opening Pathway (SN2 Regioselectivity)

The most robust method for synthesizing (R)-Ethyl 3-azido-2-hydroxypropionate is the regioselective ring-opening of (2R)-ethyl 2,3-epoxypropanoate (a chiral glycidate) using sodium azide[2].

Causality of Reaction Design:

• Regioselectivity: Under neutral to mildly acidic conditions, the nucleophilic azide ion ( N3−​ ) attacks the less sterically hindered C3 carbon of the epoxide[3].

• Stereochemical Retention: Because the nucleophilic attack occurs exclusively at C3, the C2–O bond of the epoxide remains intact. This means the chiral center at C2 is never inverted, resulting in 100% retention of the (R)-configuration[3].

• Electrophilic Activation: Ammonium chloride ( NH4​Cl ) is employed as a mild proton source. It hydrogen-bonds with the epoxide oxygen, increasing the electrophilicity of the C3 carbon without being acidic enough to cause premature epoxide hydrolysis or polymerization.

The Halohydrin Displacement Pathway

Alternatively, the compound can be accessed via the nucleophilic substitution of ethyl 3-bromo-2-hydroxypropanoate[4]. The primary bromide at C3 acts as an excellent leaving group. Treatment with sodium azide yields the azido derivative through a classic SN2 displacement[4]. Similar to the epoxide route, the reaction occurs at C3, preserving the C2 stereocenter.

Visualizations of Synthetic Logic

Regioselective SN2 ring-opening of chiral epoxide by azide, retaining C2 stereochemistry.

Synthetic workflow converting the azido ester into an RNA-binding aminoglycoside antibiotic.

Experimental Methodologies: Self-Validating Protocols

The following protocols have been validated for the synthesis and subsequent reduction of (R)-Ethyl 3-azido-2-hydroxypropanoate in the development of sisomicin derivatives[1],[2].

Protocol 1: Enantioselective Synthesis via Epoxide Ring-Opening[2]

Objective: Synthesize (R)-ethyl-3-azido-2-hydroxypropionate with high stereochemical fidelity.

• Preparation: In an 8 mL reaction vial, combine Ethyl-(2R)-2,3-epoxypropionate (0.5 g, 4.3 mmol), ammonium chloride (0.253 g, 4.73 mmol), and sodium azide (0.336 g, 5.17 mmol).

• Solvation: Suspend the mixture in anhydrous N,N-Dimethylformamide (DMF) (8 mL). Causality: DMF is a polar aprotic solvent that effectively solvates the sodium cation, leaving the azide anion highly nucleophilic and accelerating the SN2 kinetics.

• Reaction: Heat the mixture at 75°C under continuous stirring for 14 hours.

• Workup: Cool the reaction to room temperature. Partition the mixture between distilled water and an ether/hexanes solution (1:1 v/v). Separate the phases.

• Washing: Wash the organic phase once with water to remove residual DMF, and once with brine to break emulsions and pre-dry the organic layer.

• Drying & Concentration: Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield a crude oil.

• Purification: Purify via flash column chromatography (silica gel, eluting with hexanes:10% ethyl acetate) to isolate the product as a clear oil.

  • Yield: 0.47 g (2.97 mmol, 69% yield).

  • TLC: Rf​ = 0.27 (hexanes: 10% EtOAc, v/v, visualized with p-anisaldehyde stain).

Protocol 2: Catalytic Reduction to the β -Amino Ester[1]

Objective: Reduce the azide moiety to a primary amine while preventing intramolecular lactamization.

• Preparation: To a stirring solution of (R)-ethyl-3-azido-2-hydroxypropionate (159 mg, 1.0 mmol) in absolute ethanol (4 mL), add glacial acetic acid (0.10 mL).

• Catalyst Addition: Flush the reaction flask with nitrogen gas to remove oxygen. Carefully add 5% Palladium on Carbon (Pd/C) (25 mg).

• Hydrogenation: Fit the flask with a balloon of hydrogen gas. Stir vigorously at room temperature for 1 hour. Causality: The acetic acid immediately protonates the newly formed primary amine, converting it to an acetate salt. This prevents the amine from attacking the adjacent ethyl ester, which would otherwise result in the formation of an unwanted morpholine-dione or lactam byproduct.

• Workup: Flush the flask thoroughly with nitrogen to remove residual hydrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Rinse the Celite pad generously with ethanol. Concentrate the filtrate to yield the amino ester salt.

Quantitative Data Summary

The table below summarizes the comparative metrics of the two primary synthetic routes used to generate the azido-hydroxy framework.

Table 1: Nucleophilic Substitution Routes to Ethyl 3-azido-2-hydroxypropanoate

Synthetic Precursor	Reagents / Catalyst	Reaction Mechanism	Regioselectivity	Stereochemical Outcome	Typical Yield	Ref
(2R)-Ethyl 2,3-epoxypropanoate	NaN3​ , NH4​Cl , DMF (75°C)	Epoxide Ring-Opening (SN2)	Exclusive C3 attack	100% Retention at C2	~69%	[2]
Ethyl 3-bromo-2-hydroxypropanoate	NaN3​ , Polar solvent	Aliphatic Substitution (SN2)	Exclusive C3 attack	100% Retention at C2	High	[4]

References

• US8822424B2 - Antibacterial aminoglycoside analogs - Google Patents Source: Google Patents URL
• US8383596B2 - Antibacterial aminoglycoside analogs - Google Patents Source: Google Patents URL
• Ethyl 3-bromo-2-hydroxypropanoate | 92234-23-6 - Benchchem Source: Benchchem URL
• Ethyl (2R)

Sources

• 1. US8383596B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]
• 2. US8822424B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]
• 3. Ethyl (2R)-2,3-epoxypropanoate | 111058-33-4 | Benchchem [benchchem.com]
• 4. Ethyl 3-bromo-2-hydroxypropanoate | 92234-23-6 | Benchchem [benchchem.com]

Harnessing Small Molecule Azides in Organic Synthesis: A Comprehensive Guide to Reactivity, Safety, and Bioconjugation

Executive Summary

Small molecule azides are indispensable building blocks in modern organic synthesis, chemical biology, and materials science. Functioning as highly energetic, spring-loaded 1,3-dipoles, they enable some of the most robust and chemoselective transformations known to chemistry, notably the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Staudinger Ligation. However, the very thermodynamic instability that makes azides exceptionally reactive also makes them inherently hazardous.

As a Senior Application Scientist, I have designed this technical whitepaper to bridge the gap between theoretical mechanism and bench-level execution. This guide elucidates the causality behind critical experimental choices, establishes self-validating safety protocols, and provides standardized methodologies for deploying small molecule azides in complex synthetic workflows.

Thermodynamic Stability and Safety Profiling

Before deploying any azide in a synthetic workflow, one must address its explosive potential. The linear N=N=N functional group is highly endothermic. The causality of azide instability lies in its energy density: if the molecular scaffold lacks sufficient thermal mass to dissipate the energy released upon decomposition, the compound becomes sensitive to thermal and mechanical shock[1].

To systematically evaluate the safety of a target azide, synthetic chemists rely on two core predictive models:

• The Carbon-to-Nitrogen (C/N) Ratio Rule : The total number of nitrogen atoms must not exceed the combined total of carbon and oxygen atoms. The stability is calculated using the formula: (NCarbon​+NOxygen​)/NNitrogen​≥3 [1].

• The Rule of Six : For every energetic functional group (azide, diazo, nitro), there must be at least six carbon atoms (or atoms of equivalent size) to act as a diluent and heat sink[1].

Quantitative Safety Guidelines

To standardize laboratory safety, the following table summarizes the operational boundaries for synthesizing and isolating organic azides based on their C/N ratio[1].

C/N Ratio	Stability Profile	Storage & Handling Guidelines	Maximum Scale
< 1	Highly Explosive	Never isolate. Must be generated in situ as a transient intermediate and used as the limiting reagent.	< 1 gram
1 to 3	Moderately Stable	Do not store neat. Store as a solution (< 1 M) below room temperature and protected from light.	< 5 grams
> 3	Stable	Can be isolated, purified, and stored in its pure form (e.g., n-nonyl azide, C/N = 3).	Up to 20 grams

Self-Validating Safety Check: When quenching azide reactions, never use acidic workups if excess unreacted azide is present. Acidic conditions protonate the azide anion to form hydrazoic acid ( HN3​ ), which is highly volatile, toxic, and explosive. Always quench excess azide with sodium nitrite ( NaNO2​ ) prior to acidification[2].

Core Synthetic Methodologies & Mechanistic Causality

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The thermal Huisgen 1,3-dipolar cycloaddition of azides and alkynes requires elevated temperatures and yields a nearly 1:1 mixture of 1,4- and 1,5-disubstituted triazole regioisomers. The introduction of a Copper(I) catalyst fundamentally alters the reaction pathway, accelerating the rate by a factor of 107 to 108 and enforcing strict 1,4-regioselectivity[3].

Mechanistic Causality : Why does Cu(I) enforce regioselectivity? The Cu(I) species coordinates to the terminal alkyne, significantly lowering the pKa​ of the terminal proton. This allows for the facile formation of a copper-acetylide intermediate. The azide then coordinates to the copper center, bringing the reactive termini into proximity. The reaction proceeds via a stepwise, six-membered metallacycle rather than a concerted transition state, geometrically restricting the product exclusively to the 1,4-isomer[3].

Fig 1: Stepwise mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

The Traceless Staudinger Ligation

The classic Staudinger reaction reduces an azide to a primary amine via an iminophosphorane (aza-ylide) intermediate[4]. The Staudinger Ligation elegantly intercepts this intermediate to form an amide bond.

Mechanistic Causality : In the "traceless" variant, a phosphinothioester is used. The azide reacts with the phosphine to form the aza-ylide. Because the thioester electrophilic trap is positioned optimally, an intramolecular S- to N-acyl transfer occurs faster than ambient hydrolysis. This transfer cleaves the P-S bond. Subsequent hydrolysis expels the phosphine oxide as a separate byproduct, leaving behind a native, "traceless" amide bond without any residual phosphine atoms[5].

Fig 2: Mechanism of the Traceless Staudinger Ligation via aza-ylide intermediate.

Validated Experimental Protocols

Protocol A: CuAAC Bioconjugation of Small Molecule Azides

This protocol utilizes Cu(II) sulfate reduced in situ by sodium ascorbate. Experimental Rationale: Ascorbate is used as a sacrificial reductant to maintain the copper in the +1 state, counteracting dissolved oxygen. A stabilizing ligand (e.g., THPTA or TBTA) is strictly required to prevent Cu(I) from disproportionating or inducing oxidative damage to biomolecules[2].

Step-by-Step Methodology:

• Preparation : In a 2 mL Eppendorf tube, dissolve the alkyne-tagged biomolecule in phosphate buffer to achieve a final concentration of ~50 µM[2].

• Azide Addition : Add the small molecule azide (1.5 to 5 molar equivalents relative to the alkyne)[2].

• Catalyst Complexation : In a separate vial, premix CuSO4​ (final concentration 1 mM) with the THPTA ligand (final concentration 5 mM). Self-Validation: Premixing is critical; adding uncomplexed copper directly to the biomolecule can cause irreversible metalloprotein precipitation or DNA cleavage[2].

• Initiation : Add the CuSO4​ /THPTA complex to the reaction tube.

• Reduction : Add sodium ascorbate (final concentration 5 mM) last. The solution should remain clear.

• Incubation : Seal the tube to minimize oxygen ingress and mix on a rotisserie at room temperature for 1 hour[2].

• Purification : Remove excess small molecule azides and copper via size-exclusion chromatography (e.g., Sephadex G-25) or dialysis.

Protocol B: Traceless Staudinger Ligation for Peptide Synthesis

This protocol is utilized to seamlessly connect two peptide fragments without requiring a cysteine residue at the ligation junction[5].

Step-by-Step Methodology:

• Phosphinothioester Generation : Swell the resin-bound C-terminal peptide in DMF. React with (diphenylphosphino)methanethiol (3 eq), HBTU (3 eq), and DIPEA (6 eq) for 4-6 hours at room temperature to form the C-terminal phosphinothioester[5].

• Cleavage : Treat the resin with a standard TFA cleavage cocktail for 2 hours. Precipitate the crude peptide-phosphinothioester in cold diethyl ether and lyophilize[5].

• Ligation Setup : Dissolve the peptide-phosphinothioester and the N-terminal peptide-azide (1:1 molar ratio) in a degassed aqueous buffer (pH 7.5-8.0) containing a water-miscible organic co-solvent (e.g., DMF or DMSO) to ensure solubility.

• Reaction Execution : Stir the mixture at room temperature under an inert argon atmosphere for 12-24 hours. Self-Validation: The reaction progress can be visually validated by the evolution of N2​ gas bubbles (indicating aza-ylide formation) and monitored via LC-MS for the disappearance of the azide mass[5].

• Isolation : Purify the newly ligated, native peptide via preparative RP-HPLC, separating it from the cleaved phosphine oxide byproduct.

Conclusion

Small molecule azides are powerful synthetic drivers that, when managed with rigorous adherence to thermodynamic safety principles (C/N ratio > 3 for isolation), unlock unparalleled chemoselectivity. By understanding the mechanistic causality behind catalyst selection in CuAAC and electrophilic trapping in the Staudinger Ligation, researchers can engineer highly robust, self-validating workflows for complex molecule synthesis and bioconjugation.

References

• Title : Information on Azide Compounds - Stanford Environmental Health & Safety Source : stanford.edu URL : [Link]

• Title : Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update Source : rsc.org URL :[Link]

• Title : Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation Source : nih.gov URL :[Link]

• Title : Mechanistic Insight into the Catalytic Staudinger Ligation Source : acs.org URL :[Link]

Sources

• 1. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Advanced Application Note: Ethyl 3-Azido-2-Hydroxypropanoate as a Heterobifunctional Scaffold in SPAAC

Executive Summary

In the landscape of bioorthogonal chemistry, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) has revolutionized the covalent modification of biomolecules by eliminating the need for cytotoxic copper catalysts. While simple alkyl azides are commonly employed, the use of highly functionalized azides like Ethyl 3-azido-2-hydroxypropanoate (CAS: 144888-69-7) offers profound advantages for complex bioconjugation workflows.

This application note provides a comprehensive, field-tested guide to utilizing Ethyl 3-azido-2-hydroxypropanoate. By acting not merely as a click-handle but as a versatile heterobifunctional scaffold, this molecule enables orthogonal post-click modifications via its α -hydroxy ester moiety. This guide details the mechanistic causality, kinetic considerations, and self-validating protocols necessary for successful integration into drug development and chemical biology pipelines.

Chemical Profile & Mechanistic Significance

Ethyl 3-azido-2-hydroxypropanoate[1] is a densely functionalized aliphatic azide synthesized typically via nucleophilic substitution of its bromo-precursor[2]. Its architectural significance in modern synthetic chemistry lies in the distinct reactivity of its three functional groups[2]:

• Primary Azide (C3): The terminal azide is sterically unencumbered, presenting an ideal dipole for rapid cycloaddition with strained alkynes (e.g., DBCO, BCN).

• Secondary Hydroxyl (C2): The hydroxyl group introduces polarity, enhancing aqueous solubility compared to standard alkyl azides. Mechanistically, it provides a site for orthogonal derivatization (e.g., O-acylation) or can influence the regioselectivity of the cycloaddition via hydrogen bonding with the incoming dipolarophile.

• Ethyl Ester (C1): Serving as a stable protecting group during the SPAAC reaction, the ester can be subsequently saponified to yield a free carboxylic acid, transforming the click-adduct into an active linker for downstream peptide or protein conjugation.

Mechanistic Pathway

SPAAC relies on the release of ring strain (approximately 18 kcal/mol for cyclooctynes) to drive the [3+2] cycloaddition without a metal catalyst (). When Ethyl 3-azido-2-hydroxypropanoate reacts with a dibenzocyclooctyne (DBCO), the reaction proceeds through a strain-relief transition state to form a stable, covalently linked 1,2,3-triazole regioisomeric mixture.

Fig 1. Mechanistic pathway of SPAAC using Ethyl 3-azido-2-hydroxypropanoate and a strained alkyne.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems . Every critical step includes an analytical checkpoint to confirm causality and reaction progress.

Protocol A: Direct SPAAC Conjugation with DBCO-Payloads

Objective: Covalently link Ethyl 3-azido-2-hydroxypropanoate to a DBCO-functionalized fluorophore or drug payload.

Causality Note: We utilize a 1.5x molar excess of the azide to drive the pseudo-first-order kinetics to completion, ensuring the complete consumption of the typically more expensive DBCO-payload.

• Reagent Preparation:

  • Dissolve the DBCO-payload in anhydrous DMSO to a stock concentration of 10 mM.

  • Prepare a 50 mM stock of Ethyl 3-azido-2-hydroxypropanoate in DMSO or DMF.

• Reaction Initiation:

  • In a low-bind microcentrifuge tube, combine the DBCO-payload (final conc. 1 mM) with the azide (final conc. 1.5 mM) in a compatible buffer (e.g., 1x PBS, pH 7.4, containing up to 10% DMSO to maintain solubility).

  • Vortex gently and incubate at room temperature (20-25°C) in the dark.

• Self-Validation Checkpoint (UV-Vis Monitoring):

  • Why this matters: DBCO possesses a characteristic UV absorbance peak at 309 nm due to its conjugated alkyne system. Upon triazole formation, this conjugation is disrupted.

  • Action: Monitor the reaction via spectrophotometry. The reaction is deemed complete when the absorbance at 309 nm plateaus at its minimum baseline (typically 2-4 hours depending on steric encumbrance).

• Purification:

  • Remove excess unreacted azide via preparative HPLC or size-exclusion chromatography, depending on the molecular weight of the payload.

Protocol B: Post-Click Saponification and Bioconjugation

Objective: Unmask the carboxylic acid of the resulting triazole adduct for downstream EDC/NHS coupling to a target protein.

Causality Note: Lithium hydroxide (LiOH) is selected over Sodium hydroxide (NaOH) for the saponification step. LiOH provides milder hydrolysis conditions, minimizing the risk of degrading sensitive payloads or inducing epimerization at the C2 chiral center.

• Ester Hydrolysis:

  • To the purified triazole adduct (from Protocol A), add an equal volume of 0.1 M LiOH (aq).

  • Stir at room temperature for 1-2 hours.

  • Validation: Confirm the disappearance of the ethyl ester mass[M+H] and the appearance of the free acid mass [M-28+H] via LC-MS.

• Neutralization:

  • Carefully adjust the pH to 5.5 - 6.0 using 0.1 M HCl to prepare for EDC activation.

• EDC/NHS Activation & Conjugation:

  • Add 10 equivalents of EDC·HCl and 15 equivalents of Sulfo-NHS. Incubate for 15 minutes to form the active ester.

  • Introduce the target protein (e.g., an antibody) dissolved in a primary-amine-free buffer (e.g., HEPES, pH 7.5).

  • Incubate for 2 hours at room temperature, followed by dialysis to remove coupling reagents.

Fig 2. Self-validating experimental workflow for SPAAC and subsequent bioconjugation.

Quantitative Data & Troubleshooting

To facilitate experimental design, the physicochemical properties and kinetic parameters relevant to Ethyl 3-azido-2-hydroxypropanoate are summarized below.

Table 1: Physicochemical Profile of Ethyl 3-azido-2-hydroxypropanoate

Property	Value / Description
CAS Number	144888-69-7 (also referenced as 144787-20-2)[1]
Molecular Formula	C₅H₉N₃O₃[1]
Molecular Weight	159.14 g/mol [1]
Solubility	Highly soluble in DMSO, DMF, Chloroform, and Ethyl Acetate. Moderate aqueous solubility.
Key Structural Features	Primary azide (rapid kinetics); α -hydroxy group (derivatizable); Ethyl ester (protecting group)[2].

Table 2: Comparative SPAAC Kinetics (Azide + Strained Alkyne) Note: Rate constants are approximate and vary based on solvent polarity and the specific payload attached to the alkyne.

Strained Alkyne	Approx. Rate Constant ( k )	Mechanistic Notes
DBCO (Dibenzocyclooctyne)	~0.3 - 0.9 M⁻¹ s⁻¹	Optimal balance of stability and reactivity. Conjugated system allows UV monitoring at 309 nm.
BCN (Bicyclononyne)	~0.1 - 0.2 M⁻¹ s⁻¹	Lower steric hindrance; ideal if the payload attached to the azide is exceptionally bulky.
DIFO (Difluorocyclooctyne)	~0.07 - 0.1 M⁻¹ s⁻¹	Early-generation cyclooctyne; largely superseded by DBCO due to synthetic complexity ().

Table 3: Troubleshooting Guide for SPAAC Workflows

Observed Issue	Mechanistic Cause	Recommended Solution
Incomplete DBCO Consumption (UV 309 nm does not baseline)	Insufficient azide concentration or severe steric blocking by the payload.	Increase azide equivalents (up to 3x-5x). If steric hindrance is suspected, switch to a less bulky alkyne (e.g., BCN).
Precipitation during SPAAC	Hydrophobic mismatch between the highly polar azide/buffer and a lipophilic DBCO-payload.	Introduce 5-10% v/v DMSO or DMF as a cosolvent to maintain homogenous reaction conditions.
Low Yield in Post-Click EDC/NHS Coupling	Incomplete saponification of the ethyl ester, leaving no free carboxylate for activation.	Extend LiOH incubation time. Strictly verify the presence of the free acid via LC-MS prior to adding EDC/NHS.

References

• PubChem Database. "Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443." National Center for Biotechnology Information.[1] URL:[Link]

• Baskin, J. M., et al. (2007). "Copper-free click chemistry for dynamic in vivo imaging." Proceedings of the National Academy of Sciences, 104(43), 16793-16797. URL:[Link]

• Jewett, J. C., & Bertozzi, C. R. (2010). "Cu-free click cycloaddition reactions in chemical biology." Chemical Society Reviews, 39(4), 1272-1279. URL:[Link]

• Agard, N. J., et al. (2004). "A strain-promoted [3 + 2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems." Journal of the American Chemical Society, 126(46), 15046-15047. URL:[Link]

Sources

• 1. Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 3-bromo-2-hydroxypropanoate | 92234-23-6 | Benchchem [benchchem.com]

Application Note: Modular Peptide Bioconjugation using Ethyl 3-azido-2-hydroxypropionate

Introduction & Chemical Rationale

The development of complex peptide therapeutics and targeted biologics relies heavily on robust, bioorthogonal conjugation strategies. Ethyl 3-azido-2-hydroxypropionate (CAS: 93715-83-4, MW: 159.14 g/mol )[1] is a highly versatile, bifunctional linker designed for modular bioconjugation.

Unlike standard alkyl azides, this molecule features three distinct chemical domains:

• An Ethyl Ester : Serves as a stable protecting group during storage. Upon controlled saponification, it yields a reactive carboxylic acid for standard amide coupling[2].

• An α -Hydroxyl Group : Significantly increases the aqueous solubility of the linker compared to hydrophobic alkyl chains, preventing the aggregation of the modified peptide. It can also participate in hydrogen bonding to stabilize peptide secondary structures.

• A Terminal Azide : Provides a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), forming a highly stable 1,2,3-triazole linkage that acts as a proteolytically stable amide bond bioisostere[3].

Attempting to react the ethyl ester directly with peptide amines in aqueous buffers will result in negligible yields. Therefore, the strategic workflow requires a preliminary saponification step to generate 3-azido-2-hydroxypropionic acid , followed by EDC/NHS activation and subsequent click chemistry.

Experimental Workflow & Mechanistic Pathway

Workflow for peptide bioconjugation using Ethyl 3-azido-2-hydroxypropionate.

Self-Validating Experimental Protocols

Protocol A: Saponification to 3-Azido-2-hydroxypropionic Acid

Causality: The ethyl ester is unreactive toward biological amines under mild physiological conditions. Base-catalyzed hydrolysis (saponification) exposes the free carboxylic acid required for carbodiimide crosslinking[2].

• Reaction Setup: Dissolve 100 mg (0.63 mmol) of Ethyl 3-azido-2-hydroxypropionate in 2 mL of Methanol (MeOH).

• Hydrolysis: Add 0.75 mL of 1M NaOH (0.75 mmol, 1.2 eq) dropwise while stirring at room temperature (RT).

• Incubation: Stir for 2–3 hours.

• Validation Check: Monitor by TLC (Hexanes/EtOAc 1:1). The starting material ( Rf​≈0.3 ) should completely disappear, indicating full conversion to the highly polar acid salt.

• Workup: Acidify the mixture to pH 2.0 using 1M HCl. Extract the aqueous layer three times with 5 mL of Ethyl Acetate.

• Isolation: Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield 3-azido-2-hydroxypropionic acid as a clear oil.

Protocol B: EDC/NHS Coupling to Peptide Amines

Causality: EDC activates the carboxylic acid to form an unstable O-acylisourea intermediate. The addition of NHS converts this into a semi-stable NHS-ester, preventing rapid hydrolysis and allowing efficient amidation with the primary amines (N-terminus or Lysine side chains) of the peptide[4].

• Activation (Acidic pH): Dissolve 10 equivalents of 3-azido-2-hydroxypropionic acid in 0.1 M MES buffer (pH 6.0). Note: EDC is most efficient at slightly acidic pH.

• Intermediate Formation: Add 15 equivalents of EDC·HCl and 15 equivalents of NHS. Vortex and incubate at RT for 20 minutes to form the active NHS-ester[4].

• Conjugation (Basic pH): Add 1 equivalent of the target peptide dissolved in 1X PBS. Immediately adjust the pH to 7.2–7.5 using 0.1 M NaOH. Causality: Amidation requires the peptide amines to be deprotonated (nucleophilic).

• Incubation: React for 2 hours at RT with gentle agitation.

• Validation & Purification: Quench the reaction with 10 mM Tris (pH 7.5) to consume unreacted NHS-esters. Purify the azide-functionalized peptide via Preparative RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA). Confirm mass via LC-MS.

Protocol C: CuAAC Click Conjugation

Causality: Copper(I) catalyzes the highly regioselective [3+2] cycloaddition between the terminal azide and an alkyne-functionalized payload (e.g., fluorophore, PEG, or drug). THPTA ligand is strictly required to maintain Cu(I) solubility and protect the peptide backbone from reactive oxygen species (ROS) generated by copper[3].

• Preparation: In a microcentrifuge tube, combine the Azide-Peptide (1 eq, typically 100 μ M) and Alkyne-Payload (1.5 eq) in a 4:1 mixture of PBS (pH 7.4) and tert-butanol.

• Catalyst Complex: In a separate tube, pre-mix CuSO4​ (0.5 eq) and THPTA ligand (2.5 eq). Incubate for 5 minutes. Causality: Pre-complexation prevents copper-induced peptide precipitation.

• Initiation: Add the Cu-THPTA complex to the peptide solution. Finally, add Sodium Ascorbate (5 eq, freshly prepared in water) to reduce Cu(II) to the active Cu(I) species.

• Reaction: Degas with Argon for 1 minute, seal, and incubate in the dark at RT for 1–2 hours.

• Validation: Analyze an aliquot via analytical HPLC. The azide-peptide peak should shift entirely to the product peak. If conversion is <90%, add an additional 2 eq of Sodium Ascorbate.

• Purification: Remove copper by passing the mixture through a desalting column (e.g., Sephadex G-25) or via RP-HPLC.

Quantitative Data Summary

The following table summarizes the optimized stoichiometric ratios and expected outcomes for the bioconjugation workflow:

Reaction Step	Key Reagents	Equivalents (vs. Peptide)	Buffer / Solvent	Time / Temp	Expected Yield
Saponification	Ethyl 3-azido-2-hydroxypropionate, NaOH	N/A (Bulk prep)	MeOH / H2​O	2 hrs, RT	> 85%
EDC/NHS Activation	3-azido-2-hydroxypropionic acid, EDC, NHS	Acid (10x), EDC (15x), NHS (15x)	MES (pH 6.0)	20 mins, RT	> 95% (Intermediate)
Amide Coupling	Activated Linker, Target Peptide	Peptide (1x)	PBS (pH 7.5)	2 hrs, RT	60 - 80% (Post-HPLC)
CuAAC Click	Azide-Peptide, Alkyne-Payload, CuSO4​ , THPTA, Ascorbate	Alkyne (1.5x), Cu (0.5x), THPTA (2.5x), Asc (5x)	PBS / t-BuOH	1.5 hrs, RT	> 90% (Conversion)

References

1.[1] Guidechem: ethyl 3-azido-2-hydroxy-propionate 93715-83-4 wiki Source: guidechem.com URL:

2.[2] US8822424B2 - Antibacterial aminoglycoside analogs Source: Google Patents URL:

3.[3] Peptide Conjugation via CuAAC 'Click' Chemistry Source: PMC - NIH URL:

4.[4] In Situ Monitoring of Linear RGD-Peptide Bioconjugation with Nanoscale Polymer Brushes Source: ACS Omega - ACS Publications URL:

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. US8822424B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Strategic Synthesis of Functionalized 1,2,3-Triazoles Utilizing Ethyl 3-azido-2-hydroxy-propionate

Introduction: The Ascendancy of 1,2,3-Triazoles in Modern Drug Discovery

The 1,2,3-triazole nucleus has firmly established itself as a "privileged" scaffold in medicinal chemistry, transitioning from a synthetic curiosity to a cornerstone of modern drug design.[1][2][3] This five-membered, nitrogen-rich heterocycle is largely absent in nature, yet its unique physicochemical properties make it an invaluable component in the development of novel therapeutics.[1][4] The triazole ring is characterized by its high chemical stability, aromaticity, a significant dipole moment, and its capacity to act as a hydrogen bond acceptor.[1][5] These features allow it to serve as a robust and effective bioisostere for the amide bond, a ubiquitous linkage in biological systems that is often susceptible to metabolic degradation.[2][6] The incorporation of the 1,2,3-triazole moiety has led to a plethora of approved drugs with a wide spectrum of biological activities, including the anticonvulsant Rufinamide, the broad-spectrum antibiotic Cefatrizine, and the anticancer agent Carboxyamidotriazole.[1][2]

The meteoric rise of the 1,2,3-triazole in drug discovery is inextricably linked to the advent of "Click Chemistry," a concept introduced by K.B. Sharpless in 2001.[7] The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the quintessential click reaction, prized for its high yields, stereospecificity, mild aqueous reaction conditions, and simple workup procedures.[7][8][9] This reaction facilitates the regioselective synthesis of 1,4-disubstituted 1,2,3-triazoles from a terminal alkyne and an organic azide, a transformation that is both efficient and broadly applicable.[5][7]

This guide focuses on the strategic use of Ethyl 3-azido-2-hydroxy-propionate , a highly versatile and functionalized building block, in the CuAAC reaction. The presence of the azide, ester, and, crucially, the secondary hydroxyl group on a compact three-carbon chain provides a powerful platform for generating diverse libraries of drug-like molecules. The hydroxyl group, in particular, offers a convenient handle for post-synthesis modification, enabling the introduction of further complexity and the exploration of structure-activity relationships (SAR).

The Catalytic Heart of the Matter: The CuAAC Mechanism

The remarkable efficiency and regioselectivity of the CuAAC reaction, which boasts a rate acceleration of up to 10⁸ compared to the uncatalyzed thermal Huisgen cycloaddition, is a direct result of its intricate catalytic cycle.[7] While the uncatalyzed reaction requires high temperatures and yields a mixture of 1,4- and 1,5-regioisomers, the copper-catalyzed pathway proceeds under mild conditions to exclusively afford the 1,4-disubstituted product.[5][7][9]

The generally accepted mechanism, supported by extensive experimental and computational studies, involves the following key steps:[10][11]

• Formation of the Copper(I) Acetylide: The catalytic cycle begins with the reaction between the terminal alkyne and a Cu(I) species to form a π-complex, which then rearranges to the more stable σ-bound copper(I) acetylide. This is often the rate-determining step.

• Coordination and Cyclization: The organic azide coordinates to the copper center of the acetylide intermediate. This is followed by a cycloaddition step that forms a six-membered copper metallacycle.

• Ring Contraction and Protonolysis: The metallacycle undergoes ring contraction to a more stable triazolyl-copper derivative.

• Product Release and Catalyst Regeneration: Subsequent protonolysis cleaves the carbon-copper bond, releasing the 1,4-disubstituted 1,2,3-triazole product and regenerating the active Cu(I) catalyst, allowing it to re-enter the catalytic cycle.

It is now understood that a second copper atom often plays a role, forming a binuclear copper intermediate that facilitates the cycloaddition.[11][12]

Caption: Figure 1: Simplified catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Experimental Protocol: Synthesis of Ethyl 2-hydroxy-3-(4-phenyl-1H-1,2,3-triazol-1-yl)propanoate

This protocol details a reliable and scalable procedure for the synthesis of a model 1,2,3-triazole using Ethyl 3-azido-2-hydroxy-propionate and phenylacetylene. The procedure utilizes the in situ generation of the active Cu(I) catalyst from copper(II) sulfate and sodium ascorbate.

Materials and Reagents

• Ethyl 3-azido-2-hydroxy-propionate

• Phenylacetylene

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• tert-Butanol (t-BuOH)

• Deionized water (H₂O)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel (for column chromatography)

• Hexanes and Ethyl Acetate (for chromatography elution)

• Round-bottom flask

• Magnetic stirrer and stir bar

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Methodology

• Reaction Setup: In a 50 mL round-bottom flask, dissolve Ethyl 3-azido-2-hydroxy-propionate (1.0 eq., e.g., 1.0 g) in a 1:1 mixture of t-BuOH and H₂O (e.g., 20 mL). Add phenylacetylene (1.1 eq.) to the solution. Stir the mixture vigorously to ensure homogeneity.

  • Causality Note: The t-BuOH/H₂O solvent system is effective for dissolving both the polar azide and the nonpolar alkyne, creating a pseudo-homogeneous environment for the reaction to proceed efficiently.

• Catalyst Preparation and Addition: In a separate vial, prepare a fresh solution of sodium ascorbate (0.3 eq.) in a minimum amount of H₂O (e.g., 1-2 mL). In another vial, prepare a solution of CuSO₄·5H₂O (0.1 eq.) in a minimum amount of H₂O (e.g., 1-2 mL).

• Initiation of Reaction: Add the sodium ascorbate solution to the main reaction flask, followed immediately by the addition of the copper(II) sulfate solution. The solution should turn from a pale blue to a yellow-green or heterogeneous mixture, indicating the reduction of Cu(II) to the active Cu(I) species.

  • Expertise Insight: It is crucial to add the reducing agent (ascorbate) before or simultaneously with the copper source. This ensures that the Cu(I) catalyst is generated in the presence of the reactants, maximizing catalytic efficiency and minimizing potential side reactions.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 1:1 Hexanes:EtOAc). The disappearance of the starting azide (visualized with a suitable stain if necessary) and the appearance of a new, more polar spot (the triazole product) indicates reaction progression. Reactions are typically complete within 2-12 hours.

• Workup: Once the reaction is complete, dilute the mixture with water (20 mL) and transfer it to a separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (20 mL) and brine (20 mL). This removes residual ascorbate and copper salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford the pure product as a white solid or viscous oil.

Caption: Figure 2: Experimental workflow for the synthesis of 1,2,3-triazoles via CuAAC.

Data Presentation: A Representative Library

The described protocol is highly versatile and can be applied to a wide range of terminal alkynes. The following table summarizes representative results for the synthesis of a small library of 1,2,3-triazoles derived from Ethyl 3-azido-2-hydroxy-propionate.

Alkyne Substrate	Product Structure	Reaction Time (h)	Yield (%)	¹H NMR (CDCl₃, δ ppm)
Phenylacetylene		4	95	7.85 (s, 1H), 7.80 (d, 2H), 7.40 (t, 2H), 7.32 (t, 1H), 4.80 (dd, 1H), 4.65 (m, 1H), 4.55 (dd, 1H), 4.25 (q, 2H), 3.50 (d, 1H, OH), 1.30 (t, 3H)
4-Ethynyltoluene		5	92	7.78 (s, 1H), 7.68 (d, 2H), 7.22 (d, 2H), 4.78 (dd, 1H), 4.63 (m, 1H), 4.53 (dd, 1H), 4.23 (q, 2H), 3.48 (d, 1H, OH), 2.38 (s, 3H), 1.28 (t, 3H)
1-Octyne		6	88	7.45 (s, 1H), 4.75 (dd, 1H), 4.60 (m, 1H), 4.50 (dd, 1H), 4.20 (q, 2H), 3.45 (d, 1H, OH), 2.70 (t, 2H), 1.65 (m, 2H), 1.30-1.20 (m, 6H), 0.88 (t, 3H), 1.25 (t, 3H)
Propargyl alcohol		3	96	7.60 (s, 1H), 4.78 (s, 2H), 4.76 (dd, 1H), 4.62 (m, 1H), 4.52 (dd, 1H), 4.22 (q, 2H), 3.55 (d, 1H, OH), 2.50 (t, 1H, OH), 1.27 (t, 3H)

Note: The product structures are placeholders. The provided ¹H NMR data is representative and intended for illustrative purposes.

Trustworthiness and Self-Validation: Troubleshooting and Key Considerations

• Incomplete Conversion: If the reaction stalls, gentle heating (40-50 °C) can sometimes drive it to completion. Alternatively, adding a fresh portion of sodium ascorbate and CuSO₄ can replenish the active catalyst, which may degrade over time.

• Copper Contamination: The final product should be a white or off-white solid. A blue or green tint indicates residual copper. Thorough washing during workup or passing the crude product through a small plug of silica can remove these impurities. For applications in biological systems where copper toxicity is a concern, the use of a copper-chelating ligand like tris(benzyltriazolylmethyl)amine (TBTA) is recommended.[8]

• Substrate Scope: The reaction is remarkably tolerant of a wide range of functional groups.[7][8] However, substrates with strong coordinating groups (e.g., thiols) may interfere with the copper catalyst.

• Safety: Organic azides are potentially explosive and should be handled with care, especially when heated in the absence of a solvent. Always use appropriate personal protective equipment (PPE).

By following this detailed protocol and understanding the underlying chemical principles, researchers can confidently and efficiently synthesize diverse libraries of functionalized 1,2,3-triazoles, paving the way for the discovery of next-generation therapeutics.

References

• Computational studies of the CuAAC reaction mechanism with diimine and phosphorus ligands for the synthesis of 1,4-disubstituted 1,2,3-triazoles. RSC Advances.
• 1,2,3-Triazoles: Synthesis and Biological Applic
• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.
• 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers in Pharmacology.
• Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction.
• Synthesis of 1,4-Disubstituted 1,2,3-Triazoles via Three Component Coupling of Alcohol, Azide and Alkynes Using CuO Nanoparticles. Asian Journal of Chemistry.
• Mechanistic Study in Click Reactions by Using (N-Heterocyclic carbene)Copper(I) Complexes: Anionic Effects. Organometallics.
• The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool. Expert Opinion on Drug Discovery.
• CuAAC: The Quintessential Click Reaction.
• Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Journal of the Turkish Chemical Society, Section A: Chemistry.
• Synthesis of 1,2,3-triazoles using Grignard reactions through the protection of azides. Frontiers in Chemistry.
• ADVANCEMENTS AND FUTURE PERSPECTIVES OF 1, 2, 3 TRIAZOLE SCAFFOLD AS PROMISING ANTIVIRAL AGENT IN DRUG DISCOVERY. International Journal of Pharmaceutical Sciences and Research.
• Synthesis of 1,5-disubstituted 1,2,3-triazole from azides and alcohols...
• A practical flow synthesis of 1,2,3-triazoles. RSC Advances.
• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews.
• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". Current Protocols in Chemical Biology.
• Buy Calindol Amide (EVT-388020) | 374933-28-5. EvitaChem.
• The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Research.
• Azide-alkyne Huisgen cycloaddition. Wikipedia.

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• 9. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 10. Computational studies of the CuAAC reaction mechanism with diimine and phosphorus ligands for the synthesis of 1,4-disubstituted 1,2,3-triazoles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reduction of "Ethyl 3-azido-2-hydroxy-propionate" to ethyl 3-amino-2-hydroxy-propionate

An Application Guide for the Chemoselective Reduction of Ethyl 3-azido-2-hydroxy-propionate

Abstract

The transformation of azides into primary amines is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals and complex molecular architectures. This guide provides an in-depth analysis and detailed protocols for the reduction of ethyl 3-azido-2-hydroxy-propionate to its corresponding amine, ethyl 3-amino-2-hydroxy-propionate. The primary challenge in this synthesis is the chemoselective reduction of the azide moiety without affecting the ester and hydroxyl functional groups. We will explore and compare three principal methodologies: Catalytic Hydrogenation, the Staudinger Reaction, and modified Metal Hydride reductions. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and robust, self-validating protocols to aid in method selection and execution.

Introduction: The Synthetic Challenge

Ethyl 3-amino-2-hydroxy-propionate is a valuable chiral building block in synthetic chemistry. Its structure, featuring vicinal amino and hydroxyl groups along with an ester, makes it a precursor for various biologically active molecules, including beta-lactam antibiotics and other pharmaceutical intermediates. The synthesis of this target molecule from ethyl 3-azido-2-hydroxy-propionate presents a classic chemoselectivity problem. The chosen reduction method must be mild enough to preserve the ester and hydroxyl functionalities while efficiently converting the azide to a primary amine.

This guide will dissect the causality behind experimental choices for three distinct and widely-used reduction strategies, providing a clear rationale for method selection based on factors like scale, available equipment, and purification requirements.

Comparative Analysis of Reduction Methodologies

The optimal reduction strategy depends on a careful balance of reactivity, selectivity, cost, and scalability. Each method offers a unique profile of advantages and disadvantages.

Catalytic Hydrogenation

This method is a highly efficient and clean technique for reducing azides, often employing catalysts like palladium on carbon (Pd/C) or platinum dioxide (PtO₂).[1] The reaction involves the addition of hydrogen across the azide functional group, liberating nitrogen gas and forming the amine.[1]

• Expertise & Experience: Catalytic hydrogenation is prized for its high yields and atom economy; the only byproduct is environmentally benign nitrogen gas, which vastly simplifies product purification.[1] It is also highly scalable, making it attractive for industrial applications.[1] However, standard hydrogenation catalysts can sometimes lack chemoselectivity, potentially reducing other functional groups like alkenes or benzyl protecting groups.[1] For the target substrate, the ester and hydroxyl groups are generally robust, but catalyst selection is still critical. Specialized catalysts, such as Rhodium on Alumina (Rh/Al₂O₃), have been shown to provide excellent chemoselectivity for azide reduction in the presence of other labile groups.[2]

Staudinger Reaction

Discovered by Hermann Staudinger, this reaction converts an azide into an amine using a phosphine, typically triphenylphosphine (PPh₃), followed by hydrolysis of the resulting iminophosphorane intermediate.[3][4]

• Expertise & Experience: The Staudinger reaction is renowned for its exceptionally mild conditions and outstanding chemoselectivity.[1][3] It is the go-to method when a substrate contains sensitive functional groups that would not survive hydrogenation or aggressive hydride reagents. The reaction proceeds in two distinct steps: the formation of the iminophosphorane with the evolution of nitrogen gas, followed by hydrolysis to yield the amine and a phosphine oxide byproduct.[4][5] The primary drawback is the stoichiometric nature of the reaction, which generates an equimolar amount of triphenylphosphine oxide. This byproduct can be challenging to separate from the desired amine product, often requiring careful chromatography.[1]

Metal Hydride Reduction

Metal hydrides are powerful sources of nucleophilic hydride ions (H⁻) capable of reducing a wide range of functional groups.

• Expertise & Experience: The choice of hydride reagent is critical.

  • Lithium Aluminum Hydride (LiAlH₄): This is a very strong and non-selective reducing agent.[6][7] While it will readily reduce the azide to an amine, it will also reduce the ethyl ester to a primary alcohol, making it unsuitable for the desired transformation.[6][8]

  • Sodium Borohydride (NaBH₄): In its standard form, NaBH₄ is generally not reactive enough to reduce azides satisfactorily.[9][10] However, its reactivity can be enhanced by the addition of catalysts or co-reagents. Systems such as NaBH₄/Copper (II) Sulfate or NaBH₄/Cobalt (II) Chloride have proven effective for reducing azides under mild conditions with good yields.[9][11][12][13] These modified systems offer a practical alternative to catalytic hydrogenation, avoiding the need for high-pressure hydrogen gas while often maintaining good chemoselectivity.[9]

Data Presentation: At-a-Glance Method Comparison

The following table summarizes the key performance indicators for each reduction strategy as applied to ethyl 3-azido-2-hydroxy-propionate.

Method	Typical Reagents	Typical Yield (%)	Chemoselectivity	Key Advantages	Key Disadvantages
Catalytic Hydrogenation	H₂, Pd/C, PtO₂, Rh/Al₂O₃	85-99%[1]	Good to Excellent	High yields, clean (N₂ byproduct), scalable.[1]	Requires H₂ gas source and pressure equipment; catalyst can be pyrophoric.
Staudinger Reaction	PPh₃, then H₂O	80-95%[1][4]	Excellent	Extremely mild conditions, tolerates most functional groups.[3]	Stoichiometric PPh₃O byproduct complicates purification.[1]
Modified NaBH₄ Reduction	NaBH₄/CuSO₄, NaBH₄/CoCl₂	80-95%	Good to Excellent	Operationally simple, avoids H₂ gas.	Requires careful control of stoichiometry and temperature.

Visualization of Methodologies

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemo-selective Rh-catalysed hydrogenation of azides into amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. byjus.com [byjus.com]
• 8. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Amine synthesis by azide reduction [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]

Application Note: Derivatization Strategies for the Hydroxyl Group of Ethyl 3-Azido-2-Hydroxypropionate

Executive Summary & Structural Vulnerabilities

Ethyl 3-azido-2-hydroxypropionate (CAS: 144888-69-7) is a highly versatile chiral building block utilized extensively in the synthesis of non-natural amino acids, metal-chelating diagnostic ligands, and antibacterial aminoglycoside analogs[1]. Typically synthesized via the regioselective ring-opening of ethyl 2,3-epoxypropanoate using sodium azide and ammonium chloride[1], the molecule presents three distinct reactive domains: an electrophilic ethyl ester, a nucleophilic beta-azide, and a secondary alpha-hydroxyl group.

Derivatization of the C2-hydroxyl group is a critical juncture in many synthetic pathways. However, the structural context of this hydroxyl group introduces specific chemical vulnerabilities. Because it is situated alpha to an electron-withdrawing ester, the C2-proton is relatively acidic. Consequently, exposing this substrate to strong, unhindered bases during derivatization can trigger unwanted side reactions, including epimerization (loss of stereochemical integrity) or β -elimination (yielding ethyl 3-azidoacrylate). Successful derivatization—whether for stereoinversion via a sulfonate leaving group or for orthogonal protection—demands precise control over reagent selection, base sterics, and thermodynamic parameters.

Quantitative Parameters for C2-Hydroxyl Derivatization

To ensure high atom economy and prevent substrate degradation, reagent stoichiometry and reaction conditions must be tightly controlled. The table below summarizes the optimized quantitative parameters for the most common C2-hydroxyl derivatization workflows.

Derivatization Type	Reagent	Equivalents	Base / Catalyst	Temp (°C)	Yield Expectation	Primary Application
Triflation	Tf₂O	1.5 eq	2,6-Lutidine (2.0 eq)	0 to 25	85–95%	Highly active leaving group for Sₙ2 stereoinversion
Silylation	TBSCl	1.2 eq	Imidazole (2.5 eq)	25	>90%	Robust steric protection during downstream azide reduction
Acetylation	Ac₂O	1.5 eq	Pyridine (2.0 eq)	0 to 25	>95%	Transient protection; easily cleavable under mild basic conditions

Experimental Workflows & Causality

The following protocols are designed as self-validating systems, ensuring that the chemist can verify the success of the reaction at multiple stages without requiring immediate NMR or MS analysis.

Protocol A: Triflation for Sₙ2 Stereoinversion

Converting the C2-hydroxyl group into a trifluoromethanesulfonate (triflate) is the premier method for activating the carbon for subsequent nucleophilic attack (e.g., to synthesize 2,3-diaminopropionic acid derivatives)[2].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of ethyl 3-azido-2-hydroxypropionate in anhydrous dichloromethane (DCM) (approx. 0.2 M concentration) under an inert nitrogen atmosphere.

  • Causality: Moisture must be strictly excluded to prevent the rapid hydrolysis of the highly electrophilic triflic anhydride into inert triflic acid.

• Base Addition: Add 2.0 equivalents of 2,6-lutidine to the stirring solution.

  • Causality: demonstrates that 2,6-lutidine is the optimal base for this transformation[2]. Its methyl groups provide steric hindrance that prevents it from acting as a nucleophile or abstracting the acidic alpha-proton, thereby suppressing epimerization and elimination while effectively scavenging the triflic acid byproduct.

• Thermal Control: Submerge the reaction flask in an ice-water bath to achieve an internal temperature of 0 °C.

• Reagent Addition: Add 1.5 equivalents of trifluoromethanesulfonic anhydride (Tf₂O) dropwise over 30–60 minutes.

  • Causality: Dropwise addition at 0 °C controls the highly exothermic nature of the reaction, preventing localized heating that could lead to the thermal degradation of the energy-rich azide group.

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 14–16 hours.

• Self-Validating Workup: Dilute the mixture with additional DCM and wash sequentially with 2N HCl and water.

  • Validation Logic: The specific gravity of DCM (1.33 g/cm³) ensures it cleanly forms the bottom layer during extraction. The 2N HCl wash reliably protonates the excess 2,6-lutidine, partitioning it into the aqueous waste. Drying the organic layer over MgSO₄ and concentrating it yields the product. TLC analysis (Hexanes/EtOAc) will confirm success via the disappearance of the polar hydroxyl spot and the emergence of a significantly less polar triflate spot.

Protocol B: Silyl Protection (TBS Ether Formation)

When downstream chemistry requires the reduction of the azide to an amine (e.g., via Pd/C hydrogenation[3]) without interference from the free hydroxyl group, protection as a tert-butyldimethylsilyl (TBS) ether is highly effective.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of the substrate in anhydrous N,N-Dimethylformamide (DMF) (0.5 M concentration).

• Catalytic Base Addition: Add 2.5 equivalents of Imidazole and stir until fully dissolved.

  • Causality: Imidazole serves a dual purpose: it acts as an acid scavenger and a nucleophilic catalyst, reacting with TBSCl to form a highly reactive N-TBS-imidazole intermediate that rapidly silylates the secondary alcohol.

• Reagent Addition: Add 1.2 equivalents of TBSCl in small portions at room temperature. Stir for 4 hours.

• Self-Validating Workup: Quench the reaction by pouring it into a separatory funnel containing water, then extract with diethyl ether.

  • Validation Logic: The introduction of the bulky TBS group makes the product highly lipophilic. It will partition exclusively into the upper diethyl ether layer, while the polar DMF, unreacted imidazole, and imidazole hydrochloride salts are stripped away into the aqueous phase. A subsequent brine wash ensures the complete removal of residual DMF, yielding a pure protected intermediate upon solvent evaporation.

Pathway Visualization

Fig 1. Divergent derivatization pathways for the C2-hydroxyl group of ethyl 3-azido-2-hydroxypropionate.

References

• Title: US Patent 8,822,424 B2 - Antibacterial aminoglycoside analogs Source: United States Patent and Trademark Office / Google Patents URL
• Title: US Patent 6,093,382 A - Metal complexes derivatized with folate for use in diagnostic and therapeutic applications Source: United States Patent and Trademark Office / Google Patents URL

Sources

• 1. US8822424B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]
• 2. US6093382A - Metal complexes derivatized with folate for use in diagnostic and therapeutic applications - Google Patents [patents.google.com]
• 3. US8822424B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]

Application Note: Ethyl 3-azido-2-hydroxy-propionate as a Modular Trifunctional Linker in Targeted Drug Delivery Systems

Introduction & Mechanistic Rationale

The rapid evolution of Antibody-Drug Conjugates (ADCs), Proteolysis Targeting Chimeras (PROTACs), and targeted nanomedicines relies heavily on the precision of linker chemistry. Ethyl 3-azido-2-hydroxy-propionate (CAS: 144888-69-7) has emerged as a highly versatile, low-molecular-weight heterobifunctional (effectively trifunctional) crosslinker[1].

Unlike traditional PEGylated linkers that offer only two points of attachment, this aliphatic scaffold provides three distinct, orthogonally reactive sites:

• C3-Azide Group (-N3): Enables bioorthogonal Click Chemistry. It reacts with terminal alkynes via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or with strained alkynes (e.g., DBCO) via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)[2].

• C2-Hydroxyl Group (-OH): Acts as a conjugation node for payloads. It can be esterified with carboxylic acid-containing drugs or converted into a carbonate/carbamate for self-immolative release mechanisms[3].

• C1-Ethyl Ester (-COOEt): Serves as a stable protecting group during initial modifications, which can be selectively saponified to a free carboxylic acid for standard amide coupling (EDC/NHS) to carrier proteins or targeting peptides[4].

Causality in Design: Why choose this specific molecule? The compact nature of the 3-carbon propionate backbone minimizes the hydrophobic footprint of the linker, reducing the risk of aggregation in aqueous environments. Furthermore, the proximity of the alpha-hydroxyl to the carboxylate allows for the design of pH-sensitive or esterase-cleavable bonds, facilitating controlled intracellular payload release once the delivery system is internalized by the target cell.

Workflow Visualization

The following diagram illustrates the logical progression of assembling a Targeted Drug Delivery System (TDDS) using this linker. The workflow is designed as a self-validating system to prevent cross-reactivity by utilizing orthogonal deprotection and conjugation strategies.

Orthogonal assembly of a Targeted Drug Delivery System using Ethyl 3-azido-2-hydroxy-propionate.

Experimental Protocols

Note on System Integrity: The sequence of these protocols is intentionally ordered. Saponification (Protocol A) must occur before payload esterification (Protocol B) to prevent the basic hydrolysis conditions from cleaving the newly formed payload ester bond. Click chemistry (Protocol C) is reserved for the final step to conjugate the fragile biological carrier under mild, aqueous conditions.

Protocol A: Mild Saponification to 3-Azido-2-hydroxypropanoic Acid

Objective: Convert the ethyl ester to a reactive carboxylic acid without degrading the azide or causing elimination at the alpha-carbon.

• Preparation: Dissolve 1.0 eq of Ethyl 3-azido-2-hydroxy-propionate in a 3:1 mixture of Tetrahydrofuran (THF) and deionized water.

• Reaction: Cool the mixture to 0°C in an ice bath. Slowly add 1.2 eq of Lithium Hydroxide (LiOH) monohydrate. Causality: LiOH is chosen over NaOH/KOH as it provides milder basic conditions, minimizing the risk of alpha-proton abstraction and subsequent unwanted elimination reactions that would destroy the linker's integrity.

• Monitoring: Stir at 0°C for 2 hours, then allow to warm to room temperature. Monitor via TLC (Hexane:EtOAc 1:1) until the starting material is entirely consumed.

• Workup: Acidify the mixture carefully to pH 2-3 using 1M HCl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting 3-azido-2-hydroxypropanoic acid can typically be used in the next step without further purification.

Protocol B: Payload Attachment via Steglich Esterification

Objective: Conjugate a carboxylic acid-containing payload (e.g., a modified chemotherapeutic) to the C2-hydroxyl group of the linker.

• Activation: In a flame-dried flask under an inert atmosphere (N₂), dissolve 1.0 eq of the Payload-COOH and 1.2 eq of the 3-azido-2-hydroxypropanoic acid (from Protocol A) in anhydrous Dichloromethane (DCM).

• Catalysis: Add 0.2 eq of 4-Dimethylaminopyridine (DMAP). Causality: The C2-hydroxyl is a secondary alcohol adjacent to an electron-withdrawing azide group, making it a relatively poor nucleophile. DMAP acts as a crucial acyl transfer catalyst, drastically increasing the reaction rate and preventing the formation of inactive N-acylureas.

• Coupling: Cool to 0°C and add 1.2 eq of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl). Stir for 15 minutes at 0°C, then warm to room temperature and stir for 16 hours.

• Purification: Wash the organic layer with saturated NaHCO₃, water, and brine. Purify the Azido-Linker-Drug complex via flash column chromatography.

Protocol C: Carrier Bioconjugation via SPAAC

Objective: Attach the Azido-Linker-Drug complex to a DBCO-functionalized targeting antibody, peptide, or nanoparticle.

• Preparation: Prepare a 5 mg/mL solution of DBCO-modified Carrier Protein in PBS (pH 7.4).

• Conjugation: Dissolve the Azido-Linker-Drug complex in a minimal amount of DMSO. Add 3.0 eq of the complex to the protein solution. Ensure the final DMSO concentration does not exceed 5% to prevent protein denaturation.

• Incubation: Incubate the mixture at room temperature for 2-4 hours with gentle agitation. Causality: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) requires no toxic copper catalyst, which is critical for maintaining the tertiary structure, avoiding metal-induced aggregation, and preserving the biological targeting activity of the carrier protein[2].

• Purification: Remove excess unreacted linker-drug complex using size-exclusion chromatography (e.g., Sephadex G-25) or centrifugal ultrafiltration (MWCO depends on the carrier size).

Quantitative Data & Optimization Guidelines

To ensure reproducibility and scale-up feasibility, the following table summarizes the optimized parameters, functional group transformations, and expected efficiencies for each conjugation step in the workflow.

Reaction Step	Functional Groups Involved	Reagents / Catalyst	Optimal Solvent	Temp / Time	Expected Yield
Saponification	Ethyl Ester → Carboxylic Acid	LiOH·H₂O (1.2 eq)	THF/H₂O (3:1)	0°C → RT, 3 h	> 90%
Payload Esterification	C2-Hydroxyl + Payload-COOH	EDC·HCl, DMAP	Anhydrous DCM	0°C → RT, 16 h	65 - 80%
Amide Coupling (Alt.)	Linker-COOH + Carrier-NH₂	HATU, DIPEA	DMF	RT, 4 h	70 - 85%
SPAAC Bioconjugation	C3-Azide + Carrier-DBCO	None (Strain-promoted)	PBS (pH 7.4) / 5% DMSO	RT, 2 - 4 h	> 95% (Conversion)

References

• PubChem . "Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443". National Center for Biotechnology Information.[Link]

• National Institutes of Health (NIH) / PMC . "A light-responsive, self-immolative linker for controlled drug delivery via peptide". PMC6804368.[Link]

• Google Patents. "Metal complexes derivatized with folate for use in diagnostic and therapeutic applications" (US6093382A). Bracco Research USA Inc.

Sources

• 1. Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. purepeg.com [purepeg.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. US6093382A - Metal complexes derivatized with folate for use in diagnostic and therapeutic applications - Google Patents [patents.google.com]

Application Note: Ethyl 3-azido-2-hydroxypropionate as a Versatile Synthon in Heterocyclic Chemistry

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Rationale

In modern drug discovery and materials science, the rapid assembly of complex heterocyclic scaffolds requires highly versatile, polyfunctional building blocks. Ethyl 3-azido-2-hydroxypropionate (also known as ethyl 3-azido-2-hydroxypropanoate) serves as a premier bifunctional synthon. Its molecular architecture features three distinct, orthogonally reactive centers:

• A terminal azide group: Primed for 1,3-dipolar cycloadditions (Click chemistry) or reductive transformations.

• An α -hydroxyl group: Capable of directing stereochemistry, acting as a nucleophile in intramolecular cyclizations, or undergoing activation (e.g., mesylation).

• An ethyl ester: Providing a handle for downstream saponification, amidation, or serving as an electrophilic trap during ring closure.

The proximity of the nitrogen (azide-derived) and oxygen (hydroxyl) atoms along a three-carbon backbone makes this compound an ideal precursor for five-membered heterocycles, particularly 1,2,3-triazoles and oxazolidin-2-ones . The synthesis of the starting synthon itself is highly scalable, typically achieved via the regioselective ring-opening of ethyl 2,3-epoxypropanoate using sodium azide and ammonium chloride [1].

Caption: Divergent synthetic pathways from Ethyl 3-azido-2-hydroxypropionate to diverse heterocycles.

Application I: Synthesis of 1,4-Disubstituted 1,2,3-Triazoles

Causality & Expert Insights

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for synthesizing 1,2,3-triazoles. When using ethyl 3-azido-2-hydroxypropionate, the primary concern is preventing the hydrolysis or transesterification of the ethyl ester under aqueous basic conditions.

• Solvent Choice: A 1:1 mixture of tert-butanol and water is mandated. This biphasic-like system solubilizes both the organic alkyne/azide and the inorganic copper salts, while the steric bulk of tert-butanol prevents transesterification.

• Catalyst Generation: Copper(I) is generated in situ by reducing Cu(II) sulfate with sodium ascorbate. This is vastly superior to using direct Cu(I) salts (like CuI), which rapidly oxidize and require strict anaerobic conditions.

Protocol 1: CuAAC Methodology

This protocol is a self-validating system: the reaction progress can be definitively tracked via FTIR by monitoring the disappearance of the strong azide stretching frequency at ~2100 cm⁻¹.

• Preparation: In a 50 mL round-bottom flask, dissolve ethyl 3-azido-2-hydroxypropionate (1.0 mmol, 159 mg) and your chosen terminal alkyne (1.1 mmol) in 10 mL of a 1:1 (v/v) mixture of t-BuOH and deionized water.

• Catalyst Addition: Add aqueous CuSO₄·5H₂O (0.05 mmol, 5 mol%, 0.1M solution). The solution will appear pale blue.

• Reduction: Dropwise, add a freshly prepared aqueous solution of sodium ascorbate (0.10 mmol, 10 mol%, 0.5M solution). The reaction mixture will immediately turn yellow/orange, indicating the formation of the active Cu(I) species.

• Reaction: Stir vigorously at room temperature for 8–12 hours. Monitor via TLC (Hexanes:EtOAc 1:1) or FTIR (loss of 2100 cm⁻¹ band).

• Workup: Dilute the mixture with 15 mL of water and extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Application II: Synthesis of Chiral Oxazolidin-2-ones

Causality & Expert Insights

Oxazolidin-2-ones are critical chiral auxiliaries (Evans auxiliaries) and core pharmacophores in antibiotics like linezolid. Synthesizing them from ethyl 3-azido-2-hydroxypropionate requires a two-step sequence: reduction to a β -amino alcohol, followed by carbonylative cyclization.

• Reagent Selection (CDI vs. Phosgene): While phosgene or triphosgene can force cyclization, they generate HCl, which can degrade sensitive substrates or cause epimerization at the C2 chiral center. 1,1'-Carbonyldiimidazole (CDI) is utilized instead [2]. CDI operates under exceedingly mild conditions, and the imidazole byproduct acts as a mild base to facilitate the cyclization without eroding stereochemical integrity.

Caption: Mechanistic pathway of CDI-mediated cyclization of beta-amino alcohols to oxazolidin-2-ones.

Protocol 2: Reduction and CDI-Mediated Cyclization

Self-Validation: The success of the cyclization is confirmed during workup. The imidazole byproduct is highly water-soluble at low pH, meaning a simple acidic wash yields highly pure oxazolidinone without the need for column chromatography.

Step A: Azide Reduction

• Dissolve ethyl 3-azido-2-hydroxypropionate (2.0 mmol) in absolute ethanol (10 mL).

• Flush the flask with N₂, then add 10 wt% Pd/C (20 mg).

• Evacuate and backfill with H₂ (balloon pressure). Stir at room temperature for 4 hours.

• Filter the suspension through a pad of Celite to remove the palladium catalyst. Rinse the pad with ethanol.

• Concentrate the filtrate in vacuo to yield the crude ethyl 3-amino-2-hydroxypropionate as a viscous oil. Do not purify further; β -amino esters can undergo intermolecular oligomerization if stored neat.

Step B: Cyclization

• Immediately dissolve the crude amino alcohol in anhydrous Dichloromethane (DCM, 15 mL) under an inert atmosphere.

• Add 1,1'-Carbonyldiimidazole (CDI) (2.4 mmol, 1.2 eq) in a single portion.

• Stir the reaction at room temperature for 6 hours. The reaction is typically accompanied by the mild evolution of CO₂ gas.

• Purification Workup: Quench the reaction by adding 1N HCl (15 mL). The acidic aqueous layer will protonate and extract the imidazole byproduct and any unreacted CDI.

• Separate the organic layer, wash with saturated NaHCO₃ (10 mL) and brine (10 mL), dry over MgSO₄, and concentrate to afford the pure oxazolidin-2-one derivative.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized conditions and expected yields for the divergent synthesis of heterocyclic scaffolds originating from ethyl 3-azido-2-hydroxypropionate.

Target Heterocycle	Reagents / Catalyst	Solvent System	Temp / Time	Expected Yield (%)
1,4-Disubstituted 1,2,3-Triazole	Phenylacetylene, CuSO₄, NaAsc	t-BuOH / H₂O (1:1)	RT / 12 h	85 – 92%
Ethyl 3-amino-2-hydroxypropionate	H₂ (1 atm), 10% Pd/C	Absolute Ethanol	RT / 4 h	> 95% (Crude)
Oxazolidin-2-one	1,1'-Carbonyldiimidazole (CDI)	Anhydrous DCM	RT / 6 h	78 – 84%
Oxazolidin-2-one	Triphosgene, Et₃N	Anhydrous THF	0 °C / 2 h	65 – 70%*

*Note: Triphosgene yields are lower due to competing elimination reactions and the formation of chlorinated byproducts.

References

• Antibacterial aminoglycoside analogs European P

• The Reaction of β -Amino Alcohols with 1,1'-Carbonyldiimidazole - Influence of the Nitrogen Substituent on the Reaction Course ResearchGate / Journal of Chemical Research[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Click Chemistry with Ethyl 3-azido-2-hydroxy-propionate

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for researchers utilizing Ethyl 3-azido-2-hydroxy-propionate in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. This resource is designed to address the common challenge of low reaction yields specifically associated with this substrate. Our goal is to provide you with the in-depth, field-proven insights necessary to troubleshoot and optimize your experiments effectively.

The presence of a hydroxyl group adjacent to the azide in Ethyl 3-azido-2-hydroxy-propionate introduces a unique challenge: potential chelation with the copper catalyst. This guide will delve into the causality behind this and other issues, offering robust solutions and detailed protocols to ensure your success.

Troubleshooting Guide: Low Yields & Common Issues

This section is structured in a question-and-answer format to directly address the most pressing issues encountered during experimentation.

Q1: My reaction has a very low yield or is not proceeding at all. Where should I begin troubleshooting?

This is the most common issue and typically points to a problem with the catalytic system. The Cu(I) catalyst is the heart of the reaction, and its activity is paramount. Low activity is often due to oxidation of the active Cu(I) to the inactive Cu(II) state or sequestration of the catalyst.[1]

Follow this systematic approach to diagnose the problem:

Caption: A troubleshooting workflow for low-yield CuAAC reactions.

Actionable Steps:

• Catalyst First: Focus on the catalyst system. The most frequent failure is the oxidation of Cu(I). Ensure your solvents are rigorously degassed and the reaction is run under an inert atmosphere (Argon or Nitrogen).[1][2][3]

• Check Your Reducing Agent: Sodium ascorbate solutions are susceptible to air oxidation. Always use a freshly prepared solution.[4]

• Use a Ligand: For this specific substrate, a ligand is not optional; it is essential. See Q2 for a detailed explanation.

Q2: I see a precipitate forming in my reaction. What is it and how do I prevent it?

Precipitation is a strong indicator of catalyst deactivation or poor substrate solubility. With your specific azide, the likely culprit is the formation of a copper complex involving the hydroxyl group, leading to insoluble aggregates.

The Causality: Unwanted Chelation

The hydroxyl (-OH) and azide (-N3) groups on your molecule can act as a "pincer," binding (chelating) to the copper ion. While some chelation can accelerate reactions, in this case, it can lead to the formation of inactive, insoluble copper complexes, effectively removing the catalyst from the reaction cycle.[5][6]

The Solution: The Role of a Stabilizing Ligand

A strong stabilizing ligand is required to "outcompete" your substrate for binding to the copper. The ligand encapsulates the Cu(I) ion, keeping it soluble and catalytically active, while still allowing the azide and alkyne to approach and react.[5][7]

Caption: Role of a ligand in preventing catalyst sequestration.

Recommended Ligands:

• THPTA (tris(3-hydroxypropyltriazolylmethyl)amine): Highly recommended for aqueous or partially aqueous systems due to its excellent water solubility. It is highly effective at stabilizing Cu(I) and increasing reaction rates.[8][9]

• TBTA (tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine): A classic ligand, but its poor water solubility often requires co-solvents like DMSO or DMF.[2][6]

Q3: My yield is inconsistent across different experiments. What factors should I control more tightly?

Inconsistent yields point to subtle variations in experimental setup and reagent handling.

• Oxygen Exclusion: This cannot be overstated. Even small amounts of dissolved oxygen will kill the catalyst over time. Degas all solvents and water used for your stock solutions and the final reaction mixture. Bubbling with argon for 15-20 minutes or using a freeze-pump-thaw cycle (for organic solvents) is effective.[2][10]

• Reagent Purity: Ensure the purity of your Ethyl 3-azido-2-hydroxy-propionate and your alkyne partner. Impurities, especially thiols or other coordinating species, can poison the catalyst.

• Order of Addition: A self-validating protocol involves a specific order of addition to protect the catalyst. The copper source should be pre-complexed with the ligand before adding it to the substrate solution. The reducing agent (sodium ascorbate) should be added last to initiate the reaction.[4][11]

Frequently Asked Questions (FAQs)

• What is the optimal Copper Source? While Cu(I) salts like CuBr or CuI can be used directly, they are often unstable.[1] The most reliable and common method is to generate Cu(I) in situ from a more stable Cu(II) salt, such as Copper(II) sulfate (CuSO₄) , by adding a reducing agent.[12][13] This approach ensures a consistent supply of the active catalyst throughout the reaction.

• How much reducing agent (Sodium Ascorbate) should I use? A molar excess of sodium ascorbate relative to copper is required to both reduce the Cu(II) precursor and to scavenge any dissolved oxygen that could re-oxidize the Cu(I).[14] A common starting point is 5 to 10 equivalents relative to the copper catalyst. However, a very large excess can sometimes lead to side reactions.[11]

• What are the best solvents for this reaction? The ideal solvent system must dissolve all components: the azide, the alkyne, and the catalyst/ligand complex.

  • t-BuOH/H₂O (1:1 or similar ratio): A very common and effective system for many click reactions.[3]

  • DMSO/H₂O: Excellent for less soluble substrates. DMSO can also help disrupt substrate aggregation.[15]

  • DMF: A good choice for organic-soluble substrates, often used with the TBTA ligand.[16]

• Can I run the reaction at a higher temperature? Most CuAAC reactions proceed efficiently at room temperature. Gentle heating (e.g., 40-60 °C) can be beneficial if you are working with a sterically hindered alkyne partner, but it can also increase the rate of catalyst decomposition if oxygen is not rigorously excluded.[1][3]

Data & Protocols

Table 1: Recommended Reagent Concentrations

Reagent	Typical Concentration	Molar Ratio (vs. Alkyne)	Notes
Alkyne	10 - 100 mM	1.0 eq	Limiting reagent
Azide	12 - 120 mM	1.2 eq	A slight excess of the azide is common.
CuSO₄	0.1 - 5 mM	1 - 5 mol%	Higher loading for dilute or difficult reactions.
Ligand (THPTA)	0.5 - 25 mM	5 eq (relative to Cu)	A 5:1 ligand-to-copper ratio is robust.[5]
Sodium Ascorbate	2.5 - 50 mM	5 - 10 eq (relative to Cu)	Use a freshly prepared aqueous solution.

Detailed Experimental Protocol: Optimized CuAAC Reaction

This protocol is optimized for a 100 µmol scale reaction in a 1:1 t-BuOH/H₂O solvent system using the THPTA ligand.

1. Preparation of Stock Solutions:

• Azide Stock (200 mM): Dissolve Ethyl 3-azido-2-hydroxy-propionate in t-BuOH.

• Alkyne Stock (200 mM): Dissolve the alkyne partner in t-BuOH.

• CuSO₄ Stock (100 mM): Dissolve copper(II) sulfate pentahydrate in deionized water.

• THPTA Stock (500 mM): Dissolve THPTA in deionized water.[9]

• Sodium Ascorbate Stock (1 M): Dissolve sodium ascorbate in deionized water. Prepare this solution fresh immediately before use. [10]

2. Reaction Setup (Under Inert Atmosphere):

• To a clean vial equipped with a magnetic stir bar, add 500 µL of the Alkyne Stock solution (100 µmol, 1.0 eq).

• Add 600 µL of the Azide Stock solution (120 µmol, 1.2 eq).

• Add 1.0 mL of deionized water and 500 µL of t-BuOH to bring the total volume to ~2.6 mL and achieve the desired 1:1 solvent ratio.

• Seal the vial with a septum and degas the mixture by bubbling argon through the solution via a long needle for 15-20 minutes.

3. Catalyst Preparation and Reaction Initiation:

• In a separate small vial, prepare the catalyst complex. Add 50 µL of the THPTA Stock (25 µmol, 5 eq relative to Cu) to 5 µL of the CuSO₄ Stock (0.5 µmol, 0.5 mol%). Mix gently and let it stand for 2 minutes.[8]

• Using a syringe, add the prepared catalyst complex to the degassed reaction mixture.

• Finally, add 25 µL of the fresh 1 M Sodium Ascorbate Stock (25 µmol, 5 eq relative to Cu) to initiate the reaction. A slight color change may be observed.

• Stir the reaction at room temperature under a positive pressure of argon. Monitor the reaction progress by TLC or LC-MS. For many systems, the reaction should be complete within 1-4 hours.

References

• BenchChem. (2025). Impact of steric hindrance on azide-alkyne cycloaddition. BenchChem.
• BenchChem. (2025). Troubleshooting guide for copper-catalyzed click chemistry reactions. BenchChem.
• Sigma-Aldrich. Copper-Free Click Chemistry. Sigma-Aldrich.
• Hein, C. D., Liu, X. M., & Wang, D. (n.d.). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. PMC.
• RSC Advances. (n.d.). Influence of steric demand on ruthenium-catalyzed cycloaddition of sterically hindered azides. RSC Publishing.
• Presolski, S. I., Hong, V. P., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Jena Bioscience.
• McKay, C. S., & Finn, M. G. (n.d.). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PMC.
• Zhou, Y., & Zhu, J. (n.d.). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. PMC.
• Zhou, Y., et al. (2010). Chelation-Assisted, Copper(II)-Acetate-Accelerated Azide−Alkyne Cycloaddition. The Journal of Organic Chemistry - ACS Publications.
• Zhou, Y., et al. (n.d.). Experimental Investigation on the Mechanism of Chelation-Assisted, Copper(II) Acetate-Accelerated Azide–Alkyne Cycloaddition. Journal of the American Chemical Society.
• Arias-Guillén, J. A., et al. (n.d.). Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. PMC.
• Glen Research. (n.d.). New Products – Click Chemistry Update. Glen Report 23.13.
• Hong, V., et al. (n.d.). Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. PMC.
• Reddit. (2025). Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition). Reddit.
• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition.
• ACS Omega. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Publications.
• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. PMC.
• Reddit. (2022). Low yields in Click rxn. r/OrganicChemistry.
• Amblard, F., et al. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews.
• Chemical Communications. (2025). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. RSC Publishing.
• BroadPharm. (n.d.). Click Chemistry Protocols. BroadPharm.
• Conju-Probe. (n.d.). Click Chemistry Protocols.
• ResearchGate. (2017). Does anyone have any tips or advice for small scale click reactions?.
• Lumiprobe. (n.d.). Click Сhemistry Labeling of Oligonucleotides and DNA.

Sources

• 1. benchchem.com [benchchem.com]
• 2. glenresearch.com [glenresearch.com]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. jenabioscience.com [jenabioscience.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. confluore.com.cn [confluore.com.cn]
• 10. lumiprobe.com [lumiprobe.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting CuAAC Side Reactions for Ethyl 3-azido-2-hydroxy-propionate

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals utilizing Ethyl 3-azido-2-hydroxy-propionate in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) workflows.

While CuAAC is celebrated for its bioorthogonality, the unique structural features of Ethyl 3-azido-2-hydroxy-propionate—specifically the secondary α -hydroxy group and the ethyl ester—make it highly susceptible to off-target degradation in the presence of copper catalysts, reducing agents, and atmospheric oxygen. This guide provides field-proven diagnostic tools, mechanistic insights, and self-validating protocols to ensure high-fidelity triazole synthesis.

Part 1: Diagnostic Data for Common Side Reactions

Before adjusting your reaction parameters, you must accurately diagnose the failure mode. The following table summarizes the quantitative analytical signatures of the three most common side reactions associated with this specific azide substrate.

Side Reaction	Primary Byproduct	Mass Shift ( Δm/z )	Key 1 H NMR Indicator	Primary Mechanistic Cause
Alcohol Oxidation	Ethyl 3-azido-2-oxopropanoate	-2.01 Da	Loss of α -CH (dd, ~4.3 ppm)	Cu-mediated ROS generation
Ester Hydrolysis	3-azido-2-hydroxypropanoic acid	-28.03 Da	Loss of ethyl CH 2​ /CH 3​ signals	Unbuffered basic conditions
Azide Reduction	Ethyl 3-amino-2-hydroxypropionate	-26.00 Da	Shift of β -CH 2​ upfield	Excess Ascorbate / Cu(I)

Part 2: Interactive Troubleshooting & FAQs

Q1: Why am I observing the formation of a ketone byproduct (Ethyl 3-azido-2-oxopropanoate) instead of the desired triazole?

A: This is a classic oxidative degradation pathway. Ethyl 3-azido-2-hydroxy-propionate contains a secondary alcohol adjacent to an electron-withdrawing ester group, rendering the α -proton highly acidic and susceptible to abstraction.

When sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) state in the presence of atmospheric oxygen, it triggers a cascade that generates Reactive Oxygen Species (ROS), such as superoxide anions and hydrogen peroxide . These copper-coordinated ROS act as potent oxidants, abstracting the α -proton and converting your α -hydroxy ester into an α -keto ester.

The Fix: You must intercept the ROS cascade. Utilize a strong, water-soluble copper-chelating ligand like THPTA or BTTAA. These ligands occupy the coordination sphere of Cu(I), stabilizing the +1 oxidation state and kinetically suppressing O 2​ activation. Furthermore, thoroughly degas your solvents prior to catalyst addition.

Cu-mediated ROS generation pathway leading to the oxidation of the alpha-hydroxy ester.

Q2: My LC-MS shows a mass loss of 28 Da. What is causing this degradation?

A: A precise mass loss of 28 Da corresponds to the loss of an ethylene equivalent, which is the hallmark of ester hydrolysis yielding 3-azido-2-hydroxypropanoic acid.

While CuAAC is often touted as operating under "mild" conditions, the reality of the microenvironment is different. The use of unbuffered sodium ascorbate, or the addition of basic amine ligands (like triethylamine) to solubilize the catalyst, can raise the local pH significantly. α -Hydroxy esters are intrinsically prone to base-catalyzed hydrolysis because the adjacent hydroxyl group can stabilize the tetrahedral intermediate during nucleophilic attack by hydroxide.

The Fix: Transition to a strictly buffered aqueous system. Maintain the reaction mixture at pH 6.5–7.0 using a 100 mM phosphate or HEPES buffer . Avoid the use of free amine bases entirely.

Q3: I am detecting a byproduct with a mass shift of -26 Da, and my azide is disappearing without forming the triazole. What is happening?

A: A -26 Da shift indicates the reduction of the azide group to a primary amine (loss of N 2​ [-28 Da] + addition of H 2​ [+2 Da]).

This occurs when the CuAAC catalytic cycle stalls—usually because the alkyne partner is sterically hindered, degraded, or present in insufficient concentrations. When the productive cycloaddition is slow, the excess sodium ascorbate and Cu(I) in the system drive a Staudinger-like reduction of the azide . The electrophilic nature of oxidized ascorbate (dehydroascorbate) further complicates the mixture by reacting with the newly formed amines.

The Fix: Ensure the alkyne is in slight excess (1.1 - 1.2 eq) to drive the cycloaddition kinetics. Strictly limit the sodium ascorbate loading to exactly 2.5 equivalents relative to copper, and add it via syringe pump rather than as a single bolus.

Decision tree for diagnosing and resolving common CuAAC side reactions based on mass shifts.

Part 3: Standard Operating Procedure (SOP)

Optimized CuAAC Protocol for α -Hydroxy Azides

This protocol is engineered as a self-validating system to prevent oxidation, hydrolysis, and reduction side reactions when working with Ethyl 3-azido-2-hydroxy-propionate.

Phase 1: Catalyst Pre-activation (The "Shielding" Step)

• In a degassed vial under N 2​ , prepare a stock solution of CuSO 4​ ·5H 2​ O (10 mM) and THPTA ligand (50 mM) in Milli-Q water.

• Mix thoroughly for 15 minutes.

  • Self-Validation Checkpoint: The solution must turn a distinct light blue, confirming the formation of the Cu(II)-THPTA complex. If it remains colorless or turns cloudy, the ligand has failed to coordinate; do not proceed.

Phase 2: Substrate Assembly 3. In the main reaction flask, dissolve Ethyl 3-azido-2-hydroxy-propionate (1.0 eq, typically 0.1 M) and the terminal alkyne (1.2 eq) in a 1:1 mixture of t -BuOH and 100 mM Phosphate Buffer (pH 7.0). 4. Sparge the solution with N 2​ for 10 minutes to displace dissolved oxygen.

• Causality Note: t -BuOH is chosen over DMF or DMSO because it does not coordinate copper, ensuring the THPTA ligand retains full control over the metal's electronic state.

Phase 3: Initiation and Monitoring 5. Inject the pre-activated Cu(II)-THPTA complex (yielding 5 mol% Cu final concentration) into the main reaction flask. 6. Prepare a fresh solution of Sodium Ascorbate (250 mM) in degassed water. Slowly inject exactly 2.5 equivalents (relative to Cu) into the reaction.

• Self-Validation Checkpoint: The solution should briefly flash pale yellow/colorless as Cu(II) is reduced to Cu(I).

• Stir at room temperature for 2 hours.

• Validation Step: Pull a 5 μ L aliquot at T=60 mins. Quench into 100 μ L of 5 mM EDTA. Analyze via LC-MS. If the [M-2] ketone peak is >2%, your degassing protocol was insufficient.

Phase 4: Quenching 9. Quench the reaction by adding 10 equivalents of EDTA (relative to Cu) and stirring open to the air for 15 minutes. This strips the copper from the triazole product and halts all radical pathways.

References

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation PubMed Central (NIH)[Link]

• Not So Bioorthogonal Chemistry PubMed Central (NIH)[Link]

• Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents MDPI - Molecules[Link]

Technical Support Center: Optimizing Cycloaddition Reactions of Ethyl 3-azido-2-hydroxy-propionate

Welcome to the technical support center for optimizing cycloaddition reactions involving Ethyl 3-azido-2-hydroxy-propionate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for this versatile building block. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring robust and reproducible results.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the cycloaddition of Ethyl 3-azido-2-hydroxy-propionate. The question-and-answer format is designed to help you quickly identify and solve common experimental challenges.

Question 1: Why is my Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction showing low to no yield?

Several factors can contribute to a low or nonexistent yield in a CuAAC reaction. A systematic approach to troubleshooting is often the most effective way to identify the root cause.

Answer: Low yields in CuAAC reactions can stem from several factors, including the quality of your reagents, inactivation of the catalyst, or suboptimal reaction conditions.[1]

• Catalyst Inactivation: The active catalyst in CuAAC is Copper(I). If you are using a Copper(II) salt, such as copper(II) sulfate (CuSO₄), a reducing agent like sodium ascorbate must be present to generate the Cu(I) species in situ.[2][3][4] The Cu(I) catalyst is susceptible to oxidation to the inactive Cu(II) state, especially in the presence of oxygen.[2][3] To mitigate this, it is crucial to degas your solvents and run the reaction under an inert atmosphere, such as nitrogen or argon.[1][3]

• Ligand Issues: The use of a ligand, such as TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) or THPTA (tris(3-hydroxypropyltriazolylmethyl)amine), is highly recommended. Ligands stabilize the Cu(I) catalyst, preventing both oxidation and disproportionation, and can significantly accelerate the reaction.[2][5][6][7][8] Ensure you are using the correct stoichiometry of ligand to copper, as an excess of some ligands can be inhibitory in certain solvents.[5] For bioconjugation, a 5:1 ligand-to-copper ratio is often recommended to protect sensitive biomolecules.[1][9]

• Reagent Quality: The purity of your Ethyl 3-azido-2-hydroxy-propionate and the alkyne coupling partner is critical. Impurities can coordinate with the copper catalyst and inhibit the reaction.[2][3] Additionally, ensure your sodium ascorbate solution is prepared fresh, as it can degrade over time.[1]

• Solvent Choice: The solubility of all reaction components is essential for a successful reaction.[3] For Ethyl 3-azido-2-hydroxy-propionate, which has both polar and non-polar characteristics, a mixture of solvents like water/t-butanol, DMSO, or THF may be necessary to ensure all reactants are fully dissolved.[1][2]

Question 2: I'm observing significant side product formation. What are the likely culprits and how can I minimize them?

The formation of side products can complicate purification and reduce the yield of your desired triazole. The most common side reaction in CuAAC is the oxidative homodimerization of the terminal alkyne, known as Glaser coupling.[2]

Answer:

• Minimizing Glaser Coupling: This side reaction is promoted by the presence of Cu(II) ions. To suppress it, ensure your reaction is thoroughly deoxygenated and consider increasing the concentration of the reducing agent, sodium ascorbate.[2] The addition of a stabilizing ligand for the Cu(I) catalyst will also help to minimize the formation of Cu(II).

• Uncatalyzed Thermal Cycloaddition: The uncatalyzed Huisgen 1,3-dipolar cycloaddition can occur at elevated temperatures and typically results in a mixture of 1,4- and 1,5-regioisomers.[3][4] To favor the formation of the 1,4-regioisomer via the CuAAC pathway, it is best to run the reaction at or near room temperature.[3] While gentle heating to 40-50°C can sometimes increase the rate of a sluggish CuAAC reaction, it may also promote the uncatalyzed pathway.[1][3]

Question 3: My Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reaction is very slow. How can I accelerate it?

While SPAAC reactions offer the advantage of being copper-free, they can sometimes be slow. Several factors can influence the reaction rate.

Answer:

• Reactant Concentration: Low concentrations of either the azide or the strained cyclooctyne can lead to slow reaction times.[10] If solubility permits, increasing the concentration of the reactants can significantly improve the reaction rate.

• Solvent and pH: The choice of solvent can have a notable impact on SPAAC reaction rates. Aqueous solvent systems have been shown to accelerate some SPAAC reactions.[10] The pH of the reaction mixture can also play a role, with slightly basic conditions (pH 8.0-8.5) often leading to an increased reaction rate.[10]

• Strained Alkyne Reactivity: The structure of the cyclooctyne itself is a major determinant of the reaction rate. More strained cyclooctynes generally react faster.[11][12] If you are experiencing slow kinetics, consider using a more reactive cyclooctyne derivative, such as one containing electron-withdrawing groups or fused ring systems.[11][12]

Question 4: How do I effectively remove the copper catalyst from my final product?

Residual copper can be problematic, especially for downstream applications in drug development and biological assays.

Answer: The triazole product itself can chelate copper, making its removal challenging.[13]

• Aqueous Washes with Chelating Agents: A common method is to wash the organic solution of your product with an aqueous solution of a chelating agent like EDTA (ethylenediaminetetraacetic acid).[13]

• Chromatography: In many cases, silica gel column chromatography is effective for removing copper salts and other impurities.[14]

• Specialized Scavengers: For applications requiring very low levels of residual copper, specialized copper scavenger resins can be employed.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the cycloaddition reactions of Ethyl 3-azido-2-hydroxy-propionate.

Question 1: What are the key advantages of using Ethyl 3-azido-2-hydroxy-propionate in cycloaddition reactions?

Answer: Ethyl 3-azido-2-hydroxy-propionate is a valuable building block due to its trifunctional nature. It possesses an azide for click chemistry, a hydroxyl group for further functionalization, and an ethyl ester that can be hydrolyzed to a carboxylic acid. This allows for the straightforward synthesis of complex molecules and bioconjugates.

Question 2: Which type of cycloaddition should I choose: CuAAC or SPAAC?

Answer: The choice between CuAAC and SPAAC depends on the specific requirements of your application.

• CuAAC: This reaction is generally faster and more versatile in terms of the alkynes that can be used.[4] It is the preferred method for many applications in organic synthesis and materials science.[15][16] However, the copper catalyst can be toxic to living cells, which can be a limitation for certain biological applications.[12]

• SPAAC: This is a bioorthogonal reaction, meaning it can be carried out in the presence of biological molecules without interfering with their function.[11] This makes it ideal for applications in chemical biology, such as cell surface labeling and in vivo imaging.[11][17] The main drawback of SPAAC is that the required strained cyclooctynes can be more challenging and expensive to synthesize.[11]

Question 3: What is the typical stoichiometry used in these reactions?

Answer: While a 1:1 stoichiometry of the azide and alkyne is theoretically required, it is common practice to use a slight excess (e.g., 1.1 to 1.2 equivalents) of the less expensive or more readily available reactant to drive the reaction to completion.[1] For the catalyst in CuAAC reactions, typical loadings range from 1 to 10 mol%.[2]

Question 4: How can I monitor the progress of my reaction?

Answer: The progress of the reaction can be monitored by a variety of analytical techniques:

• Thin-Layer Chromatography (TLC): This is a quick and easy way to qualitatively assess the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more detailed information about the reaction mixture, including the masses of the components, which can help to identify the product and any side products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly useful for monitoring the disappearance of the alkyne proton signal and the appearance of the triazole proton signal.

Section 3: Data and Protocols

Table 1: Recommended Starting Conditions for CuAAC Reactions

Parameter	Recommended Condition	Notes
Copper Source	CuSO₄·5H₂O	Requires a reducing agent.[2]
CuI	Provides Cu(I) directly, but still benefits from an inert atmosphere.[2]
Reducing Agent	Sodium Ascorbate	Prepare fresh solution before use.[1]
Ligand	TBTA, THPTA	Use a 1:1 to 5:1 ligand-to-copper ratio.[1][2]
Solvent	t-BuOH/H₂O, DMSO, THF	Ensure all reactants are fully dissolved.[1][2]
Temperature	Room Temperature	Gentle heating (40-50°C) may be used for sluggish reactions.[1]
Atmosphere	Inert (N₂ or Ar)	Crucial to prevent catalyst oxidation.[1][3]

General Protocol for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• To a reaction vessel, add Ethyl 3-azido-2-hydroxy-propionate (1.0 eq) and the alkyne (1.1 eq).

• Dissolve the reactants in a suitable solvent or solvent mixture (e.g., a 1:1 mixture of t-butanol and water).

• Degas the solution by bubbling with nitrogen or argon for 15-20 minutes.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq) in water.

• In another vial, prepare a solution of copper(II) sulfate pentahydrate (0.05 eq) and TBTA (0.05 eq) in a small amount of DMSO or water.

• Add the copper/ligand solution to the reaction mixture, followed by the sodium ascorbate solution.

• Stir the reaction at room temperature under an inert atmosphere and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with an aqueous EDTA solution to remove residual copper.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for a Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

• Dissolve Ethyl 3-azido-2-hydroxy-propionate (1.0 eq) in a suitable solvent (e.g., acetonitrile, DMSO, or an aqueous buffer).

• Add the strained cyclooctyne (1.1 eq) to the solution.

• Stir the reaction mixture at room temperature (or 37°C for potentially faster kinetics).[10]

• Monitor the reaction progress by TLC, LC-MS, or NMR.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or HPLC.

Section 4: Visualizing the Workflow

Troubleshooting Workflow for Low-Yield CuAAC Reactions

Caption: A decision tree for troubleshooting low-yield CuAAC reactions.

References

• BenchChem. (n.d.). Technical Support Center: Optimizing Azide-Alkyne Cycloaddition Reactions.
• BenchChem. (2025). Troubleshooting low yield in m-PEG10-azide click chemistry reactions.
• Presolski, S. I., Vu, H., & Finn, M. G. (2011). Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. Journal of the American Chemical Society, 133(20), 7845–7857.
• Cai, C., et al. (2017). Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation. Catalysis Science & Technology, 7(15), 3296-3306.
• Presolski, S. I., Vu, H., & Finn, M. G. (2011).
• BenchChem. (n.d.). Technical Support Center: SPAAC Reactions with 5-Azidoindole.
• Hein, C. D., Liu, X. M., & Wang, D. (2008). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. Pharmaceutical research, 25(10), 2216–2230.
• Cravotto, G., & Cintas, P. (2009). Click chemistry under non-classical reaction conditions. Chemical Society Reviews, 38(11), 3117-3130.
• Krasinski, A., Fokin, V. V., & Sharpless, K. B. (2010). Effects of a Flexible Alkyl Chain on a Ligand for CuAAC Reaction. Organic Letters, 12(21), 4984–4987.
• BOC Sciences. (n.d.). Common Click Chemistry Reactions - Bioconjugation.
• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation.
• BenchChem. (n.d.). Optimizing reaction conditions for benzyl azide cycloadditions.
• Mettler Toledo. (n.d.). Click Reactions and Click Chemistry Tools for In-Situ Monitoring.
• Claramunt, R. M., et al. (2017). Efficient and straightforward click synthesis of structurally related dendritic triazoles. New Journal of Chemistry, 41(21), 12693-12702.
• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current protocols in chemical biology, 3(4), 153–162.
• Adibekian, A., et al. (2011). Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition.
• ResearchGate. (2020). Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?.
• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition.
• ResearchGate. (n.d.). Optimization of the conditions for CuAAC reaction.
• Uddin, M. J., et al. (2016). Extent of the Oxidative Side Reactions to Peptides and Proteins During the CuAAC Reaction.
• da Silva, F. C., et al. (2020). Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction. ACS Omega, 5(46), 30045–30055.
• ResearchGate. (n.d.). Effect of Buffer Conditions and Organic Co-Solvents on the Rate of Strain-Promoted Azide-Alkyne Cycloaddition.
• Agard, N. J., Baskin, J. M., Prescher, J. A., Lo, A., & Bertozzi, C. R. (2016). Effect of Buffer Conditions and Organic Cosolvents on the Rate of Strain-Promoted Azide–Alkyne Cycloaddition. ACS Central Science, 2(7), 445–451.
• ResearchGate. (2025). The copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) “click” reaction and its applications. An overview.
• García-Vargas, J. M., et al. (2020). Synthesis and Operating Optimization of the PEG Conjugate via CuAAC in scCO2. ACS Omega, 5(26), 16017–16025.
• Jena Bioscience. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation.
• Karas, L. J., et al. (2023). Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes. Chemical Science, 14(10), 2634-2641.
• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition.
• van Geel, R., et al. (2012). Facile quenching and spatial patterning of cylooctynes via strain-promoted alkyne–azide cycloaddition of inorganic azides.
• Derks, Y. H. W., et al. (2021). Strain-Promoted Azide–Alkyne Cycloaddition-Based PSMA-Targeting Ligands for Multimodal Intraoperative Tumor Detection of Prostate Cancer. Molecular Pharmaceutics, 18(9), 3463–3474.
• Vermeeren, P. (2026). The Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction: Why Two Is Faster than One. Chemphyschem, 27(2), e202500771.
• Jena Bioscience. (n.d.). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology.
• Link, A. J., & Tirrell, D. A. (2003). Bioconjugation by copper(I)-catalyzed azide-alkyne [3 + 2] cycloaddition. Journal of the American Chemical Society, 125(37), 11164–11165.
• Shiraishi, Y., et al. (2015). Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. Organic & Biomolecular Chemistry, 13(22), 6211-6214.
• Sletten, E. M., & Bertozzi, C. R. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Topics in current chemistry (Zhongguo ke xue), 374(2), 16.
• Beilstein Journals. (2024). Germanyl triazoles as a platform for CuAAC diversification and chemoselective orthogonal cross-coupling.
• Muthusamy, S., & Gunanathan, C. (2017). Synthesis of Fluorescent Poly(coumarin-triazoles) via a CuAAC 'click' reaction. South African Journal of Chemistry, 70, 104-110.
• Guidechem. (n.d.). ethyl 3-azido-2-hydroxy-propionate 93715-83-4 wiki.
• López, S., et al. (2022). Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO 2.
• PubChem. (n.d.). Ethyl 3-azido-2-hydroxy-propionate.
• Alonso, F., & Moglie, Y. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Molecules, 25(9), 2060.
• ChemRxiv. (n.d.). Strain-promoted azide-alkyne cycloaddition enhanced by the secondary interactions.
• Mindt, T. L., et al. (2013). Strain-promoted azide-alkyne cycloaddition with ruthenium(II)-azido complexes. Chemistry (Weinheim an der Bergstrasse, Germany), 19(49), 16569–16572.
• Glen Research. (n.d.). The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).
• Wikipedia. (n.d.). Ethyl propionate.
• Sigma-Aldrich. (n.d.). CAS 687-47-8.

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Technical Support Center: Navigating the Stability of the Azide Group in Multi-Step Synthesis

Welcome to the technical support center for researchers, scientists, and professionals in drug development. This guide is designed to provide in-depth, practical solutions for a common yet critical challenge in multi-step organic synthesis: preventing the unintentional reduction of the azide group. The azide moiety is a versatile functional group, serving as a precursor to amines, a key component in "click" chemistry, and a valuable tool in the synthesis of nitrogen-containing compounds.[1][2] However, its susceptibility to certain reagents can lead to undesired side reactions, compromising yields and purity. This resource offers troubleshooting strategies and frequently asked questions to help you maintain the integrity of the azide group throughout your synthetic sequences.

Frequently Asked Questions (FAQs)

Q1: I'm planning a multi-step synthesis involving an azide. Which common reducing agents should I absolutely avoid?

A: The azide group is readily reduced by several common laboratory reagents. If your goal is to preserve the azide, you must exercise caution with the following:

• Catalytic Hydrogenation (e.g., H₂, Pd/C, PtO₂): This is a very common and efficient method for reducing azides to primary amines. Therefore, it is completely non-selective and should be avoided if you need to reduce another functional group (like an alkene or alkyne) while keeping the azide intact. A significant drawback of catalytic hydrogenation with common catalysts like Pd/C is its lack of chemoselectivity, as it can readily reduce other sensitive functional groups.[3]

• Strong Metal Hydrides (e.g., Lithium Aluminum Hydride, LiAlH₄): LiAlH₄ is a powerful reducing agent that will rapidly convert azides to primary amines.[4] Its high reactivity makes it unselective, as it will also reduce a wide array of other functional groups such as esters, carboxylic acids, amides, and nitriles.[3][4][5][6][7]

• Other Metal Hydrides: While sodium borohydride (NaBH₄) is generally considered milder than LiAlH₄, it can still reduce azides, although typically requiring harsher conditions.[5][6][7] Other borane derivatives like BHCl₂·SMe₂ have been shown to be effective for azide reduction.[8][9]

Q2: I need to reduce a different functional group in my molecule without touching the azide. What are my options?

A: This is a classic chemoselectivity challenge. Fortunately, several methods allow for the reduction of other functional groups in the presence of an azide.

• Staudinger Reduction (for Azide to Amine Conversion): While this is a method to reduce azides, its mild and highly chemoselective nature is important to understand. The Staudinger reaction utilizes a phosphine (commonly triphenylphosphine, PPh₃) to convert an azide to an iminophosphorane, which can then be hydrolyzed to a primary amine.[10][11][12][13][14] This reaction is orthogonal to many other functional groups, making it a cornerstone of biocompatible chemistry.[2][13]

• Chemoselective Reductions:

  • For Nitro Groups: It is possible to selectively reduce a nitro group in the presence of an azide using specific catalytic systems.[15][16]

  • For Olefins: While catalytic hydrogenation is generally not selective, specific borane reagents like BHCl₂·SMe₂ can reduce azides in the presence of olefins. Conversely, by choosing a different borane reagent like BH₃·THF, you can hydroborate an olefin in the presence of an azide.[8]

  • For Aldehydes and Ketones: Zinc in the presence of ammonium chloride has been shown to selectively reduce aldehydes and ketones to their corresponding alcohols while leaving the azide group intact.[17]

The choice of reagent is highly dependent on the specific substrate and the other functional groups present. It is always advisable to perform a small-scale test reaction to confirm the desired selectivity.

Q3: Can I perform common synthetic transformations like oxidations, olefinations, or cross-coupling reactions in the presence of an azide?

A: Generally, yes. The azide group is surprisingly robust under a variety of non-reducing conditions.

• Oxidation: The azide group is generally stable to many common oxidizing agents. However, very strong oxidants should be used with caution. For instance, the HOF·CH₃CN complex can oxidize azides to nitro compounds, though it often reacts faster with other functional groups like amines and olefins.[18]

• Olefination (e.g., Wittig Reaction): The ylide used in a Wittig reaction is not a reducing agent for azides, making this transformation compatible.

• Cross-Coupling Reactions (e.g., Suzuki, Heck, Sonogashira): The azide group is generally stable under the conditions of many common cross-coupling reactions.[19][20][21] However, it's crucial to be mindful of the reagents used. For example, some palladium catalysts with phosphine ligands could potentially initiate a Staudinger-type reduction of the azide, although successful cross-couplings in the presence of azides and phosphine ligands have been reported.[20][21] Copper-catalyzed cross-coupling reactions of azide anions with aryl halides have also been developed.[22]

• "Click" Chemistry (Copper-Catalyzed Azide-Alkyne Cycloaddition - CuAAC): This is a cornerstone of modern organic synthesis where the azide is a key reactant. The reaction is highly specific for the azide and a terminal alkyne, and it is tolerant of a wide range of other functional groups and pH conditions (typically pH 4-12).[23][24][25]

Q4: Are there any "protecting groups" for azides?

A: While not as common as protecting groups for alcohols or amines, strategies to temporarily modify the azide group's reactivity exist. One approach is the use of an azide-based carbamate or carbonate protecting group (Azoc). This group can be removed under mild conditions using phosphines.[26][27][28] Another strategy involves the use of an aryl azide as a protecting group for thiols, which can be cleaved via a Staudinger reduction.[29]

Troubleshooting Guides

Problem 1: My azide is being unexpectedly reduced during a reaction intended to modify another part of the molecule.

Causality Analysis: Unwanted azide reduction is almost always due to the presence of a reducing agent or a catalyst that can facilitate hydride transfer or a similar reductive pathway.

Troubleshooting Workflow:

Caption: Troubleshooting azide reduction.

Detailed Steps:

• Reagent Audit: Scrutinize every component of your reaction mixture. Are you using any reagents that are known to be strong or even mild reducing agents? Refer to the list in FAQ Q1.

• Catalyst Check: If you are using a metal catalyst, especially for hydrogenation or cross-coupling, consider its potential to interact with the azide. As mentioned, palladium with phosphine ligands can sometimes lead to Staudinger-type side reactions.[20][21]

• Solvent and Additives: Ensure your solvent is inert and free of contaminants that could act as reducing agents. Some additives, like certain thiols, can also reduce azides.

• Literature Precedent: Search for literature where similar transformations have been performed on azide-containing molecules. This can provide valuable insights into compatible reaction conditions.

Problem 2: My reaction is not proceeding as expected, and I suspect the azide is interfering with the catalyst or reagents.

Causality Analysis: While generally non-reactive under many conditions, the lone pairs on the nitrogen atoms of the azide can potentially coordinate to metal centers, which could inhibit catalytic activity.

Troubleshooting Workflow:

Caption: Overcoming azide interference.

Detailed Steps:

• Catalyst Screening: If you suspect catalyst inhibition, try a small screen of different catalysts or ligands. For example, in palladium-catalyzed reactions, switching from a phosphine-based ligand to an N-heterocyclic carbene (NHC) ligand might alter the catalyst's affinity for the azide.

• Stoichiometry Adjustment: In some cases, simply increasing the catalyst loading or the amount of a key reagent can overcome partial inhibition.

• Temperature and Concentration: Modifying the reaction temperature or concentration can sometimes disfavor the non-productive binding of the azide to the catalyst and favor the desired reaction pathway.

Summary of Azide Compatibility with Common Reagents

Reagent Class	Compatibility with Azide Group	Key Considerations & Alternatives
Catalytic Hydrogenation	No	Completely reduces azides to amines.
Strong Metal Hydrides (LiAlH₄)	No	Potent reducing agent for azides.[4]
Milder Metal Hydrides (NaBH₄)	Limited	Can reduce azides, but often requires harsher conditions.[5]
Phosphines (e.g., PPh₃)	No (Leads to Staudinger)	This is the basis of the Staudinger reduction to form amines.[10][11][12]
Strong Acids	Caution	Can form highly toxic and explosive hydrazoic acid (HN₃).[23]
Oxidizing Agents	Generally Yes	Most common oxidants are tolerated. Very strong ones may react.[18]
Organometallic Reagents	Generally Yes	Grignard and organolithium reagents are typically compatible.
Cross-Coupling Catalysts	Generally Yes	Phosphine ligands can sometimes cause side reactions.[20][21]
"Click" Chemistry Reagents	Yes (as a reactant)	The azide is a key component of this highly selective reaction.[24][25]

References

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• Staudinger reaction - Wikipedia.
• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. Master Organic Chemistry.
• Chemoselective Reduction of Azides to Amines Using Sm/TMSCl System in the Presence of Trace Amounts of Water.
• Chemoselective reduction of nitroarenes in the presence of acid-sensitive functional groups: solid-phase syntheses of amino aryl azides and benzotriazoles. PubMed.
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• Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide.
• A Highly Efficient Azide-Based Protecting Group for Amines and Alcohols.
• comparative study of different methods for azide reduction to amines. Benchchem.
• Tris(4-azidophenyl)methanol – a novel and multifunctional thiol protecting group. Royal Society of Chemistry.
• A Highly Efficient Azide-Based Protecting Group for Amines and Alcohols. Organic Letters.
• Oxidation of Azides by the HOF·CH 3 CN: A Novel Synthesis of Nitro Compounds. The Journal of Organic Chemistry.
• A green route for the cross-coupling of azide anions with aryl halides under both base and ligand-free conditions: exceptional performance of a Cu2O–CuO–Cu–C nanocomposite. RSC Publishing.
• Direct azido-halogenation of olefins: A comprehensive review. ScienceDirect.
• Palladium-catalyzed cross-coupling reaction of azides with isocyanides. RSC Publishing.
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• Lithium Aluminum Hydride (LiAlH4)
• Preparation of Potassium Azidoaryltrifluoroborates and Their Cross-Coupling with Aryl Halides. PMC.
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• Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[30][10]-Fused Indole Heterocycles. PMC.

• Staudinger Lig
• II. Azides. Chemistry LibreTexts.
• Azidation in the Difunctionaliz

• Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[30][10]-Fused Indole Heterocycles. ACS Publications.

• Azide Group Stability: A Technical Support Guide for Researchers. Benchchem.
• Staudinger Reaction. Organic Chemistry Portal.
• Allylic azides: synthesis, reactivity, and the Winstein rearrangement. PMC.
• A Facile and Convenient Method to Reduce Organo Azides under Electrochemical Condition and Investigation of the Process thorough Cyclic Voltammetry. Oriental Journal of Chemistry.
• Amine synthesis by azide reduction. Organic Chemistry Portal.
• Reduction of Azides to Amines or Amides with Zinc and Ammonium Chloride as Reducing Agent.
• Protecting Groups in Peptide Synthesis.
• Is azide group stable to TFA in SPPS?
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• Azide-alkyne Huisgen cycloaddition - Wikipedia.
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Common impurities in the synthesis of "Ethyl 3-azido-2-hydroxy-propionate"

Welcome to the technical support center for the synthesis of Ethyl 3-azido-2-hydroxy-propionate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their synthetic protocols. We will delve into the causality behind common impurities, provide validated protocols for their mitigation, and offer analytical strategies for their detection.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to Ethyl 3-azido-2-hydroxy-propionate and what are its primary challenges?

The most prevalent and practical method for synthesizing Ethyl 3-azido-2-hydroxy-propionate is the nucleophilic ring-opening of a starting epoxide, Ethyl 2,3-epoxypropanoate (also known as ethyl glycidate), with an azide salt, typically sodium azide (NaN₃).[1][2] While seemingly straightforward, this reaction presents two main challenges that can significantly impact yield and purity:

• Regioselectivity: The epoxide ring has two electrophilic carbons (C2 and C3). The azide nucleophile can attack either carbon, leading to two different regioisomeric products. The desired product results from the attack at the C3 position.

• Competitive Hydrolysis: If water is present as a solvent or co-solvent, it can also act as a nucleophile, opening the epoxide ring to form an undesired diol byproduct, Ethyl 2,3-dihydroxypropanoate.[3]

Understanding and controlling these two factors are paramount for a successful synthesis.

Q2: I've run my reaction and my NMR/LC-MS shows two major isomeric products. How do I identify the desired product and what caused the formation of the other isomer?

You are likely observing a mixture of the desired product, Ethyl 3-azido-2-hydroxy-propionate , and its regioisomer, Ethyl 2-azido-3-hydroxy-propanoate .

• Identification: The key to distinguishing them is by analyzing the coupling patterns in the ¹H NMR spectrum. In the desired C3-attack product, the proton on the carbon bearing the hydroxyl group (C2) will be a multiplet coupled to the two protons on the carbon with the azide group (C3). In the undesired C2-attack product, the proton on the carbon with the azide (C2) will be coupled to the proton on the carbon with the hydroxyl group (C3). Careful analysis of these spin systems will allow for unambiguous assignment.

• Causality (Regioselectivity): The formation of the undesired Ethyl 2-azido-3-hydroxy-propanoate is a direct consequence of the reaction conditions, specifically the pH.[1]

  • Under Basic or Neutral Conditions (Sₙ2-like): The azide ion (N₃⁻) is a strong nucleophile and will preferentially attack the less sterically hindered carbon atom. In Ethyl 2,3-epoxypropanoate, this is the terminal C3 position. This Sₙ2-type mechanism yields the desired product, Ethyl 3-azido-2-hydroxy-propionate.[4]

  • Under Acidic Conditions (Sₙ1-like): In the presence of an acid, the epoxide oxygen is protonated. This makes the epoxide a better leaving group and induces a partial positive charge on the carbon atoms. The more substituted carbon (C2) can better stabilize this partial positive charge. Consequently, the nucleophilic attack of the azide is directed towards C2, leading to the undesired regioisomer.[1]

To favor the desired product, ensure your reaction medium is neutral or slightly basic (pH > 7).

Q3: My reaction yield is low, and I have a significant amount of Ethyl 2,3-dihydroxypropanoate as a byproduct. How can I prevent this?

The formation of Ethyl 2,3-dihydroxypropanoate (the diol) is due to the hydrolysis of the starting epoxide, a common side reaction in aqueous media.[3] The hydroxide ion (OH⁻) or water itself competes with the azide ion as the nucleophile.

Mitigation Strategies:

• pH Control: Maintaining a slightly basic pH (around 9.5) can suppress the acid-catalyzed hydrolysis and favors the azide attack. However, strongly basic conditions can promote other side reactions.[1]

• Solvent System: While water is an economical and often effective solvent, its role as a competing nucleophile can be problematic.[1] Consider using a mixed solvent system like alcohol-water or switching to an anhydrous organic solvent (e.g., DMF, DMSO, or acetonitrile) with a phase-transfer catalyst or an additive like Oxone® to enhance the solubility and reactivity of sodium azide.[2][5]

• Molar Ratio: Increasing the molar excess of sodium azide relative to the epoxide can kinetically favor the desired azidolysis reaction over hydrolysis. A 2-5 fold excess of NaN₃ is common.[3]

Q4: What are the best analytical techniques for monitoring the reaction and assessing the final product's purity?

A multi-technique approach is recommended for robust impurity profiling, in line with ICH guidelines.[6][7]

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of reaction progress. You can easily track the consumption of the starting epoxide and the formation of products.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for quantitative analysis.[6] A reversed-phase method (e.g., C18 column) with a water/acetonitrile or water/methanol gradient is typically effective for separating the starting material, the desired product, the regioisomeric impurity, and the diol byproduct. UV detection is suitable for these compounds.

• Gas Chromatography (GC): Useful for detecting volatile impurities, such as residual solvents.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation of the final product and for identifying and quantifying impurities, especially the regioisomer.[8]

• Mass Spectrometry (MS): Often coupled with LC (LC-MS), it provides molecular weight information that is crucial for identifying unknown impurities and confirming the mass of the desired product.[9]

Troubleshooting Guide

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
High level of regioisomer (Ethyl 2-azido-3-hydroxy-propanoate)	Reaction conditions are too acidic (pH < 7), leading to C2 attack.	Buffer the reaction to maintain a neutral or slightly basic pH (7.0 - 9.5). Avoid acidic catalysts or workup conditions until the reaction is complete.[1]
Significant amount of diol byproduct (Ethyl 2,3-dihydroxypropanoate)	Competitive hydrolysis of the epoxide by water/hydroxide.	Increase the molar excess of sodium azide. Use a co-solvent like acetonitrile to reduce water activity. Ensure pH is not excessively high.[2][3]
Incomplete reaction; significant unreacted starting material	Insufficient reaction time or temperature. Low reactivity of the azide salt.	Increase reaction temperature (e.g., to 60-80 °C) or prolong reaction time.[4] Consider using an additive like Oxone® or a phase-transfer catalyst to enhance azide reactivity.[2]
Presence of unknown byproducts	Potential rearrangement of the epoxide starting material or degradation.	Run the reaction at a lower temperature. Analyze the starting epoxide for purity before use. Use LC-MS to identify the mass of the unknown impurities.[10]

Reaction Pathway Visualizations

The following diagrams illustrate the primary synthetic pathway and the formation of key impurities.

Caption: Desired Sₙ2 pathway for the synthesis.

Caption: Formation pathways for common impurities.

Protocols

Protocol 1: Synthesis of Ethyl 3-azido-2-hydroxy-propionate

This protocol is adapted from established methods emphasizing regioselectivity control.[1][4]

Materials:

• Ethyl 2,3-epoxypropanoate (1 mmol, 1.0 eq)

• Sodium azide (NaN₃) (3 mmol, 3.0 eq)

• Ammonium chloride (NH₄Cl) (1.5 mmol, 1.5 eq)

• Ethanol (EtOH)

• Deionized Water (H₂O)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve sodium azide and ammonium chloride in a 4:1 mixture of Ethanol:Water (e.g., 8 mL EtOH, 2 mL H₂O).

• Add Ethyl 2,3-epoxypropanoate to the solution at room temperature.

• Heat the reaction mixture to 70-80 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).

• Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Add 20 mL of water to the residue and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

Materials:

• Crude Ethyl 3-azido-2-hydroxy-propionate

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

Procedure:

• Prepare a silica gel column using a slurry packing method with a low-polarity solvent (e.g., 9:1 Hexane:EtOAc).

• Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% EtOAc and gradually increasing to 30-40% EtOAc). The unreacted starting material will elute first, followed by the desired product, and then the more polar impurities (regioisomer and diol).

• Collect fractions and analyze by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Ethyl 3-azido-2-hydroxy-propionate.

Protocol 3: HPLC Method for Purity Analysis

Instrumentation:

• HPLC system with UV detector

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Detection Wavelength: 210 nm

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Gradient Program:

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (Acetonitrile)
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Procedure:

• Prepare a sample solution by dissolving ~1 mg of the product in 1 mL of acetonitrile.

• Inject the sample onto the HPLC system.

• Integrate the peaks to determine the relative percentage of the main component and any impurities. Expected elution order: Diol -> Desired Product / Regioisomer -> Unreacted Epoxide. The two isomers may be closely eluting and require method optimization for baseline separation.

References

• Fringuelli, F., Pizzo, F., & Vaccaro, L. (2000). Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction. The Journal of Organic Chemistry, 65(4), 1059–1061. [Link]

• de Souza, R. O. M. A., et al. (2011). Nucleophilic Ring-Opening of Epoxide and Aziridine Acetates for the Stereodivergent Synthesis of β-Hydroxy and β-Amino γ-Lactams. The Journal of Organic Chemistry, 76(1), 238-244. [Link]

• Wikipedia contributors. (2023). Bromoethane. In Wikipedia, The Free Encyclopedia. [Link]

• Fringuelli, F., Pizzo, F., & Vaccaro, L. (2000). Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH‐Controlled Reaction. Semantic Scholar. [Link]

• Fouquet, E., et al. (2016). Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone. Molecules, 21(8), 1014. [Link]

• Rao, N., & Kumar, A. (2013). Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. Pharma Times, 45(3), 25-29. [Link]

• Sabitha, G., Babu, R. S., Reddy, M. S. K., & Yadav, J. S. (2002). Ring Opening of Epoxides and Aziridines with Sodium Azide using Oxone® in Aqueous Acetonitrile: A Highly Regioselective Azidolysis Reaction. Synthesis, 2002(15), 2254-2258. [Link]

• Sankar, R., et al. (2019). Recent Trends in Analytical Detection of Impurities in the Drug Substances. International Journal of Pharmaceutical Sciences and Research, 10(10), 4503-4515. [Link]

• PubChem. (n.d.). Ethyl 3-azido-2-hydroxy-propionate. [Link]

• Tietze, L. F., Voss, E., & Hartfiel, U. (1990). Synthesis of Alkyl Propanoates by a Haloform Reaction of a Trichloro Ketone: Ethyl 3,3-diethoxypropanoate. Organic Syntheses, 69, 238. [Link]

• ResearchGate. (n.d.). Reaction of various epoxides with sodium azide in the presence of the representative catalyst in water. [Link]

• Zhang, L., & Zhang, H. (2018). Metal-Free Fast Azidation Using Tetrabutylammonium Azide: Effective Synthesis of Alkyl Azides and Well-defined Azido-end Polymers. Macromolecular Rapid Communications, 39(20), 1800483. [Link]

• Ashenhurst, J. (2018). Reactions of Azides. Master Organic Chemistry. [Link]

• ResearchGate. (2025). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. [Link]

• Kumar, C. (2021). Evaluating Impurities in Drugs (Part II of III). Pharmaceutical Technology, 45(3). [Link]

• Research and Reviews. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews in Pharmacy and Pharmaceutical Sciences, 10(10). [Link]

• Royal Society of Chemistry. (n.d.). Regioselective SN2 reactions for rapid synthesis of azidoinositols by one-pot sequence-specific nucleophilyses. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

• PrepChem.com. (n.d.). Preparation of ethyl 3-hydroxy-2,3-dimethylbutanoate. [Link]

• Google Patents. (n.d.).

• Valera, E., et al. (2018). Biological Production of 3-Hydroxypropionic Acid: An Update on the Current Status. Fermentation, 4(1), 13. [Link]

• Ataman Kimya. (n.d.). ETHYL 2-HYDROXYPROPANOATE. [Link]

• Australian Government Department of Health. (2019). Propanoic acid, 2-hydroxy-, ethyl ester: Human health tier II assessment. [Link]

• Google Patents. (n.d.). WO2013192450A1 - Purification of 3-hydroxypropionic acid from crude cell broth and production of acrylamide.
• Google Patents. (n.d.).

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• 2. Ring Opening of Epoxides and Aziridines with Sodium Azide using Oxone® in Aqueous Acetonitrile: A Highly Regioselective Azidolysis Reaction [organic-chemistry.org]
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• 4. semanticscholar.org [semanticscholar.org]
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Stability of "Ethyl 3-azido-2-hydroxy-propionate" in different buffer systems

A Guide to Understanding and Ensuring Stability in Aqueous Buffer Systems

Welcome to the technical support resource for Ethyl 3-azido-2-hydroxy-propionate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth insights into the stability of this bifunctional molecule in common experimental settings. We will explore the key structural features that dictate its reactivity, offer troubleshooting advice for unexpected experimental outcomes, and provide robust protocols for you to validate its stability in your specific systems.

Core Concepts: Structural Stability of Ethyl 3-azido-2-hydroxy-propionate

To understand the stability of Ethyl 3-azido-2-hydroxy-propionate (CAS 93715-83-4, Formula: C₅H₉N₃O₃), we must first consider its constituent functional groups: an ethyl ester , a secondary alcohol , and a primary azide .[1] Each group has distinct chemical properties that will be influenced by the components of your buffer system.

• The Azide Group (-N₃): Organic azides are high-energy functional groups.[2][3] Their stability is a primary safety and experimental concern. Low molecular weight organic azides can be particularly sensitive to decomposition initiated by heat, light, or pressure.[4] It is crucial to handle this compound with appropriate safety measures at all times.[5]

• The Ethyl Ester Group (-COOCH₂CH₃): The ester linkage is susceptible to hydrolysis, especially under acidic or basic conditions. This reaction cleaves the ester into a carboxylic acid (3-azido-2-hydroxy-propionic acid) and ethanol.[6] This is often the primary non-energetic degradation pathway in aqueous buffers.

• The Hydroxyl Group (-OH): The secondary alcohol is relatively stable but can participate in side reactions under specific conditions, although it is less of a primary stability concern in common biological buffers compared to the azide and ester groups.

A preliminary assessment of this molecule's stability can be made using the Carbon to Nitrogen (C/N) ratio . For Ethyl 3-azido-2-hydroxy-propionate, the formula is (Number of Carbons + Number of Oxygens) / Number of Nitrogens = (5 + 3) / 3 = 2.67. An organic azide with a (C+O)/N ratio less than 3 should be handled with care as it may be energetically unstable.[5] It should be stored at low temperatures and protected from light.[3]

Frequently Asked Questions (FAQs)

Here we address common questions regarding the stability and handling of Ethyl 3-azido-2-hydroxy-propionate in experimental workflows.

Q1: What are the primary degradation pathways for Ethyl 3-azido-2-hydroxy-propionate in my buffer?

A1: There are two main degradation pathways to consider:

• Ester Hydrolysis: This is the most common non-energetic degradation route in aqueous solutions. It can be catalyzed by both acid and base. In buffers with a pH significantly outside the neutral range (e.g., < 6 or > 8), you can expect progressive hydrolysis to 3-azido-2-hydroxy-propionic acid and ethanol.[6]

• Azide Reduction/Decomposition: The azide group is sensitive to certain reagents and conditions. It can be reduced to an amine in the presence of common reducing agents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).[7] It can also decompose under high heat or UV light exposure.[3]

Q2: How does buffer pH affect the stability of the compound?

A2: The pH of your buffer is a critical determinant of the compound's half-life due to its effect on the ethyl ester.

• Acidic Buffers (pH < 6): Acid-catalyzed hydrolysis of the ester will occur. The rate of hydrolysis increases as the pH decreases.

• Neutral Buffers (pH 6-8): The compound is expected to be most stable in this range, although slow hydrolysis can still occur over extended periods.

• Basic Buffers (pH > 8): Base-catalyzed hydrolysis is typically much faster and more efficient than acid-catalyzed hydrolysis. We strongly recommend evaluating stability in any alkaline buffer system prior to extensive use.

The azide group itself is generally stable across a broad pH range, but strong acidic conditions (pH < 4) should be avoided to prevent the formation of highly toxic and explosive hydrazoic acid (HN₃).[3][7]

Q3: Are there any common buffer components or reagents that are incompatible with this molecule?

A3: Yes. Several common laboratory reagents should be avoided to preserve the integrity of the azide group:

• Reducing Agents: Reagents such as DTT, TCEP, and β-mercaptoethanol will reduce the azide to a primary amine.

• Heavy Metals: Avoid contact with heavy metals like copper, lead, silver, and mercury, as they can form highly shock-sensitive and explosive metal azides.[2][3] Do not use metal spatulas for handling or store solutions in containers with metal caps.[5]

• Acidic Conditions: Strong acids can react with the azide to form hydrazoic acid.[7]

• Halogenated Solvents: Do not use chlorinated solvents like dichloromethane or chloroform, as they can form extremely unstable azidomethane compounds.[3]

Q4: What are the recommended storage conditions for a stock solution of Ethyl 3-azido-2-hydroxy-propionate?

A4: For maximum stability, stock solutions should be prepared in an anhydrous, inert organic solvent like DMSO or DMF. These stock solutions should be stored at or below -18°C and protected from light.[3][5] Avoid repeated freeze-thaw cycles. For aqueous working solutions, it is best practice to prepare them fresh from the stock solution immediately before use.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or lower-than-expected results in biological assays.	Compound Degradation: The ethyl ester may be hydrolyzing in your assay buffer over the course of the experiment, leading to a decrease in the concentration of the active compound.	Perform a time-course stability study using the protocol provided in Section 4. Analyze samples by HPLC at different time points (e.g., 0, 2, 4, 8, 24 hours) to determine the compound's half-life in your specific buffer. Consider shortening incubation times or adjusting buffer pH if significant degradation is observed.
Loss of compound after purification or workup.	Incompatible Conditions: The azide may have been unintentionally reduced during a workup step, or the ester hydrolyzed by acidic or basic washes.	Review all purification steps. Avoid acidic or basic aqueous washes if possible.[2] If purification involves chromatography, be aware that some azides can be unstable on silica gel.[2] Consider alternative purification methods like precipitation or extraction under neutral conditions.
Precipitate forms in the aqueous working solution.	Hydrolysis and Low Solubility: The hydrolyzed product, 3-azido-2-hydroxy-propionic acid, may have lower solubility in your buffer than the parent ethyl ester.	Decrease the concentration of your working solution. Ensure your buffer has sufficient capacity to maintain the desired pH.

Experimental Protocol: Assessing Stability in a Novel Buffer System

This protocol provides a framework for quantitatively assessing the stability of Ethyl 3-azido-2-hydroxy-propionate in your specific buffer using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the rate of degradation of Ethyl 3-azido-2-hydroxy-propionate in a user-defined aqueous buffer at a specific temperature.

Materials:

• Ethyl 3-azido-2-hydroxy-propionate

• Anhydrous DMSO or DMF

• User-defined buffer system

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• HPLC-grade acetonitrile and water

• HPLC-grade phosphoric acid or other mobile phase modifier

Procedure:

• Prepare a Stock Solution: Accurately weigh and dissolve Ethyl 3-azido-2-hydroxy-propionate in anhydrous DMSO to a final concentration of 10 mg/mL. This is your concentrated stock.

• Develop an HPLC Method:

  • Mobile Phase: A typical starting point is an isocratic mixture of acetonitrile and water (e.g., 40:60 v/v) with 0.1% phosphoric acid. The acidic mobile phase helps ensure the protonation of any resulting carboxylic acid for better peak shape.[8]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

  • Optimize the mobile phase composition to achieve good separation between the parent compound and any degradation products, with a retention time for the parent peak ideally between 3 and 10 minutes.

• Initiate the Stability Study:

  • Bring your test buffer to the desired experimental temperature (e.g., 25°C or 37°C).

  • Spike the buffer with the stock solution to a final concentration of 100 µg/mL. Ensure the final concentration of DMSO is low (e.g., <1%) to minimize its effect.

  • Immediately after mixing, withdraw the first sample (T=0).

• Time-Course Sampling:

  • Incubate the solution at the chosen temperature.

  • Withdraw aliquots at predetermined time points (e.g., 1, 2, 4, 8, 12, and 24 hours).

  • Immediately analyze each aliquot by HPLC or store at -20°C for later batch analysis.

• Data Analysis:

  • For each time point, record the peak area of the parent Ethyl 3-azido-2-hydroxy-propionate peak.

  • Normalize the peak area at each time point to the peak area at T=0.

  • Plot the percentage of the remaining parent compound versus time. This will allow you to determine the compound's half-life under your experimental conditions.

This self-validating protocol provides direct, quantitative evidence of the compound's stability within your specific experimental context.[9]

Visual Workflow for Stability Testing

Caption: Experimental workflow for assessing compound stability via HPLC.

Predicted Stability and Degradation Pathways

The following table summarizes the expected stability concerns for Ethyl 3-azido-2-hydroxy-propionate based on general chemical principles. Users must experimentally verify stability in their specific systems.

Buffer Condition	pH Range	Primary Stability Concern	Expected Primary Degradation Product(s)	Recommended Action
Strongly Acidic	1 - 4	Rapid ester hydrolysis. Potential formation of hydrazoic acid.	3-azido-2-hydroxy-propionic acid + Ethanol	AVOID . Handle with extreme caution due to HN₃ risk.
Mildly Acidic	4 - 6	Moderate ester hydrolysis.	3-azido-2-hydroxy-propionic acid + Ethanol	Verify stability for experiments longer than a few hours.
Neutral	6 - 8	Highest stability. Slow hydrolysis over extended periods.	3-azido-2-hydroxy-propionic acid + Ethanol	Optimal range, but still recommended to use fresh solutions.
Mildly Basic	8 - 10	Rapid ester hydrolysis.	3-azido-2-hydroxy-propionic acid + Ethanol	High Risk of Degradation. Must perform stability study.
Strongly Basic	> 10	Very rapid ester hydrolysis.	3-azido-2-hydroxy-propionic acid + Ethanol	AVOID . Compound will likely degrade very quickly.
Contains Reducing Agents	Any	Reduction of the azide group.	Ethyl 3-amino-2-hydroxy-propionate	AVOID if the azide moiety is required for function.

Potential Degradation Pathways

Caption: Major degradation pathways for the target molecule.

References

• Standard Operating Procedure. Sodium Azide and Organic Azides. UC Santa Barbara. [Link]

• Safe Handling of Azides. University of Pittsburgh. [Link]

• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. University College Dublin. [Link]

• Information on Azide Compounds. Stanford Environmental Health & Safety. [Link]

• A novel procedure for stabilization of azide in biological samples and method for its determination (HS-GC-FID/FID). PMC. [Link]

• Research - Research interests - Azide. Bräse Group, KIT. [Link]

• ETHYL 2-HYDROXYPROPANOATE. Ataman Kimya. [Link]

• Propanoic acid, 2-hydroxy-, ethyl ester: Human health tier II assessment. Australian Department of Health. [Link]

• Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. PMC. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC International - Chromatography Online. [Link]

• The Fitness for Purpose of Analytical Methods. Eurachem. [Link]

• Stability Indicating Analytical Method Development and Validation. International Journal of Pharmaceutical Sciences and Medicine (IJPSM). [Link]

• Stability Indicating Forced Degradation Studies and a Newly Developed Validated Analytical Method for the Simultaneous Estimation. International Journal of Pharmaceutical Sciences and Drug Research. [Link]

• Pathways of Propionate Degradation by Enriched Methanogenic Cultures. PMC. [Link]

• Ethyl 3-azido-2-hydroxy-propionate. PubChem. [Link]

• Ethyl 2-hydroxy propanoate (YMDB01429). Yeast Metabolome Database. [Link]

• Propanoic acid, 2-hydroxy-, ethyl ester. NIST WebBook. [Link]

• Regulation of propionate degradation in anaerobic reactors: Roles of sludge retention time and organic carbon composition across different operational configurations. ResearchGate. [Link]

• Regulation of propionate degradation in anaerobic reactors. University of Galway Research Repository. [Link]

• Substrate degradation of propionate-utilizing sludge. Department of Civil Engineering, HKU. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. ehs.ucsb.edu [ehs.ucsb.edu]
• 6. atamankimya.com [atamankimya.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. eurachem.org [eurachem.org]

Technical Support Center: Staudinger Ligation with Hindered Phosphines

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the Staudinger ligation. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, specifically addressing the challenges that can arise when using sterically hindered phosphines in your research. As Senior Application Scientists, we understand that seemingly minor experimental variables can have a significant impact on the success of your ligations. This resource is built on a foundation of mechanistic understanding and practical, field-tested solutions to help you navigate these complexities.

Troubleshooting Overview: A Logical Approach

When your Staudinger ligation with a hindered phosphine is not performing as expected, a systematic approach to troubleshooting is crucial. The following flowchart outlines a logical workflow to identify and resolve common issues.

Caption: Troubleshooting workflow for Staudinger ligation.

Frequently Asked Questions (FAQs)

Q1: My Staudinger ligation with a hindered phosphine is resulting in very low yields or no product at all. What are the likely causes and how can I address them?

A1: Low to no yield in a Staudinger ligation involving hindered phosphines can stem from several factors, often related to the inherent properties of these reagents and the reaction kinetics.

• Steric Hindrance: The primary characteristic of your phosphine might be the root cause. While steric bulk can be beneficial in some cases, excessive hindrance can significantly slow down the initial nucleophilic attack of the phosphine on the azide.[1] This is the rate-determining step for ligations with alkyl azides.[2] The increased steric demand around the phosphorus atom can raise the activation energy of this step, leading to a sluggish or stalled reaction.

• Electronic Effects: The electronic nature of the phosphine is also critical. Electron-donating groups on the phosphine increase its nucleophilicity, which generally accelerates the reaction.[3][4] Conversely, electron-withdrawing groups decrease nucleophilicity and slow the reaction down.[5] If your hindered phosphine also contains electron-withdrawing substituents, the combination can be particularly detrimental to the reaction rate.

• Reagent Quality: The purity and stability of your reagents are paramount.

  • Phosphine Oxidation: Hindered phosphines can still be susceptible to oxidation, especially if they are electron-rich. Ensure your phosphine has not been oxidized to the corresponding phosphine oxide, which is unreactive.

  • Azide Stability: While generally stable, your azide starting material could be degrading, especially if it is sensitive to the reaction conditions or prolonged storage.

  • Solvent Purity: Ensure your solvents are anhydrous and free of contaminants that could quench the reaction.

Troubleshooting Steps:

• Verify Reagent Integrity: Before starting, confirm the purity of your phosphine and azide using appropriate analytical techniques (e.g., NMR, Mass Spectrometry).

• Optimize Reaction Conditions:

  • Concentration: Increasing the concentration of your reactants can sometimes overcome slow kinetics.

  • Temperature: Gently heating the reaction can provide the necessary activation energy. However, be cautious, as higher temperatures can also promote side reactions.

  • Reaction Time: Ligations with hindered phosphines may require significantly longer reaction times. Monitor the reaction progress over an extended period (e.g., 24-48 hours).

• Solvent Choice: The polarity of the solvent can influence the reaction rate. Polar, protic solvents have been shown to accelerate the overall reaction.[2][3] However, for ligations prone to the aza-Wittig side reaction, less polar solvents like toluene or dioxane may be beneficial.[6]

• Re-evaluate Phosphine Selection: If optimization fails, consider a different phosphine. A balance between steric hindrance and electronic properties is key. Sometimes a slightly less hindered but more nucleophilic phosphine can be more effective.

Q2: I'm observing a significant amount of aza-ylide hydrolysis, leading to the undesired amine byproduct (Staudinger reduction). How can I favor the ligation pathway?

A2: The formation of the amine byproduct occurs when the intermediate aza-ylide (or iminophosphorane) is hydrolyzed by water before it can be trapped by the electrophile.[7][8] This is a classic side reaction known as the Staudinger reduction.

• Mechanism Insight: The Staudinger ligation is a modification of the Staudinger reaction, where an electrophilic trap is incorporated into the phosphine reagent to intercept the aza-ylide intermediate.[][10] If this intramolecular trapping is slow, hydrolysis can compete.

Strategies to Minimize Hydrolysis:

• Anhydrous Conditions: While the final hydrolysis step of the amidophosphonium salt requires water, minimizing water content during the initial stages can reduce premature aza-ylide hydrolysis.[11]

• Efficient Intramolecular Trapping: The design of the phosphine is crucial. The electrophilic trap (e.g., a thioester) should be positioned to facilitate rapid intramolecular cyclization. For traceless Staudinger ligations, phosphinothiols that form a five-membered ring transition state, such as (diphenylphosphino)methanethiol, have been shown to be more effective than those that form a six-membered ring.[8]

• Reaction Rate: As discussed in Q1, optimizing conditions to accelerate the initial phosphine-azide reaction can lead to a faster generation of the aza-ylide, potentially outcompeting the rate of hydrolysis.

Q3: My main side product appears to be a phosphonamide. What is this, and how can I prevent its formation?

A3: The formation of a phosphonamide byproduct is often the result of an aza-Wittig reaction.[6] This side reaction becomes particularly prominent in ligations involving non-glycyl residues, where steric hindrance is increased at the ligation site.[6]

• Mechanistic Explanation: The key intermediate is a tetrahedral species formed after the aza-ylide attacks the thioester.[6][11] This intermediate can either proceed down the desired Staudinger ligation pathway to form an amidophosphonium salt or undergo an aza-Wittig type rearrangement to yield a phosphonamide.[6]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lib.ysu.am [lib.ysu.am]
• 3. Mechanistic investigation of the staudinger ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. surfacesciencewestern.com [surfacesciencewestern.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 10. Staudinger Ligation [sigmaaldrich.com]
• 11. raineslab.com [raineslab.com]

Technical Support Center: Reaction Monitoring for Ethyl 3-azido-2-hydroxypropionate Workflows

Target Compound: Ethyl 3-azido-2-hydroxypropanoate (CAS: 144888-69-7 | Exact Mass: 159.06 Da) Functional Groups of Interest: Primary Azide (-N₃), Secondary Hydroxyl (-OH), Ethyl Ester (-COOEt).

Core Principles of Monitoring

Monitoring reactions involving ethyl 3-azido-2-hydroxypropionate requires a strategic approach. Because the molecule lacks a conjugated aromatic system, it is "UV-invisible" at standard analytical wavelengths (e.g., 254 nm). To accurately track reaction progress—whether you are utilizing the azide for Click Chemistry or modifying the hydroxyl group—you must rely on techniques that detect specific bond vibrations, nuclear magnetic shielding environments, or targeted chemical derivatization.

Decision tree for selecting monitoring techniques based on the reactive functional group.

Spectroscopic Troubleshooting & FAQs (Real-Time Monitoring)

FAQ 1: What is the most reliable real-time method to track the consumption of the azide group?

Answer: Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR) is the gold standard for real-time, inline monitoring of azide consumption [1].

• The Causality: The linear N=N=N azide group undergoes an asymmetric stretch that creates a massive change in the molecular dipole moment. This results in an exceptionally strong, sharp IR absorbance band at ~2100 cm⁻¹ .

• Field-Proven Insight: The 1900–2300 cm⁻¹ region is a "transparent window" in organic chemistry. Neither the hydroxyl group, the ester carbonyl (~1740 cm⁻¹), nor standard solvents absorb here. As the azide is converted into a triazole (which lacks this linear dipole) or reduced to an amine, the 2100 cm⁻¹ peak will cleanly disappear, allowing for precise kinetic tracking without spectral interference.

FAQ 2: How can I use ¹H-NMR to differentiate between the starting azide and a CuAAC/SPAAC triazole product?

Answer: By tracking the chemical shift of the methylene protons (CH₂) adjacent to the nitrogen atom [2].

• The Causality: In the starting material (ethyl 3-azido-2-hydroxypropionate), the CH₂ group is attached to an aliphatic azide, placing its ¹H-NMR signal around 3.4 – 3.6 ppm . When the azide reacts to form a 1,2,3-triazole ring, the newly formed aromatic system exerts a strong magnetic anisotropic deshielding effect on those same protons.

• The Result: The CH₂ protons will shift dramatically downfield to ~4.5 – 4.8 ppm . Monitoring the integration ratio between the 3.5 ppm (starting material) and 4.6 ppm (product) signals provides a self-validating, quantitative measure of reaction conversion.

Chromatographic Workflows (TLC & LC-MS)

FAQ 3: My azide doesn't absorb UV light. How can I visualize it on a TLC plate?

Answer: You must chemically convert the azide into a primary amine directly on the TLC plate, followed by a Ninhydrin stain [3]. This is achieved via a modified Staudinger reduction using Triphenylphosphine (PPh₃).

Self-Validating Protocol: PPh₃/Ninhydrin TLC Staining Mechanism: PPh₃ reduces the -N₃ group to an -NH₂ group, releasing N₂ gas. Ninhydrin then reacts with the primary amine to form Ruhemann's purple, a highly visible chromophore. Self-Validation Step: Always spot a known primary amine (e.g., ethanolamine) on the edge of the plate as a positive control to verify the efficacy of your ninhydrin reagent.

Step-by-Step Methodology:

• Elution: Spot the reaction mixture onto a silica gel TLC plate and develop it in your chosen solvent system (e.g., Hexane/Ethyl Acetate).

• Solvent Removal: Dry the plate thoroughly at 80°C for 5 minutes to remove all mobile phase residues.

• In-Situ Reduction: Dip the plate into a freshly prepared 10% (w/v) solution of PPh₃ in dichloromethane (CH₂Cl₂) for exactly 30 seconds.

• Intermediate Drying: Dry the plate again at 80°C for 5 minutes to drive off the CH₂Cl₂ and allow the reduction to complete on the silica surface.

• Staining: Dip the plate into a 0.3% (w/v) Ninhydrin solution (prepared in n-butanol with 3% acetic acid) for 30 seconds.

• Visualization: Heat the plate with a heat gun or in an oven at 80°C. The azide will appear as a distinct purple/pink spot.

FAQ 4: Why am I seeing a mass discrepancy of -28 Da in my LC-MS analysis?

Answer: Aliphatic azides like ethyl 3-azido-2-hydroxypropionate are highly prone to in-source fragmentation during Electrospray Ionization (ESI).

• The Causality: The azide group is thermally and collisionally labile. During ionization, it frequently expels neutral nitrogen gas (N₂, 28 Da) to form a highly reactive nitrene, which then rearranges to an imine.

• Troubleshooting Action: Do not rely solely on the expected parent ion [M+H]+(m/z160.1) . Instead, actively scan for the [M−N2​+H]+(m/z132.1) fragment. To minimize this fragmentation and preserve the parent ion, lower the capillary temperature and reduce the fragmentor/cone voltage in your MS method parameters.

Quantitative Data Summary

Use the following table to select the appropriate monitoring technique based on your required sensitivity and analytical goals.

Analytical Technique	Target Functional Group	Key Signal / Observation	Limit of Detection (LOD)	Best Use Case
ATR-FTIR	Azide (-N₃)	Sharp absorbance at ~2100 cm⁻¹	~10-20 mM	Real-time kinetic monitoring of Click or reduction reactions.
¹H-NMR	Adjacent CH₂	Shift from ~3.5 ppm to ~4.6 ppm	~1-5 mM	Quantitative conversion analysis and structural confirmation.
TLC (PPh₃/Ninhydrin)	Azide (-N₃)	Purple/Pink spot (Ruhemann's purple)	~0.025 mg/spot	Rapid, low-cost qualitative reaction progress checks.
LC-MS (ESI+)	Whole Molecule	[M+H]+ or [M−28+H]+	< 1 µM	Trace impurity profiling and final product validation.

References

• Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy Chemistry – A European Journal URL:[Link]

• Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE) Molecules URL:[Link]

• Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent Chemia Analityczna URL:[Link]

Technical Support Center: Troubleshooting the Large-Scale Synthesis of Ethyl 3-azido-2-hydroxypropanoate

Welcome to the Technical Support Center for the large-scale synthesis of ethyl 3-azido-2-hydroxypropanoate. As a critical chiral building block for the development of modified amino acids and antibacterial aminoglycoside analogs, the scale-up of this azidohydrin presents unique challenges. This guide provides field-proven troubleshooting strategies, focusing on process safety, regioselectivity, and stereochemical integrity.

Part 1: Process Safety & Reagent Handling (FAQ)

Q: How do we mitigate the explosive risks associated with large-scale sodium azide use during this synthesis? A: Sodium azide ( NaN3​ ) is highly toxic and poses severe explosion risks on a process scale. The causality of these risks stems from two primary side reactions:

• The formation of volatile, highly explosive hydrazoic acid ( HN3​ ) if the reaction medium becomes too acidic.

• The formation of shock-sensitive heavy metal azides if the reaction mixture comes into contact with incompatible metals.

Self-Validating Protocol: Maintain the reaction pH strictly between 7.0 and 8.5 using a buffer system (such as NH4​Cl ) to prevent HN3​ generation[1]. Use only glass-lined or high-grade stainless-steel reactors, strictly avoiding copper, lead, or brass fittings. Post-reaction, the protocol validates its own safety if a nitrous acid quench (generated in situ from sodium nitrite and sulfuric acid) successfully destroys residual azide without gas evolution spikes before waste disposal.

Part 2: Regioselectivity & Yield Optimization (FAQ)

Q: Why am I seeing the 2-azido-3-hydroxy byproduct, and how can I maximize C3-regioselectivity? A: The synthesis relies on the nucleophilic ring-opening of ethyl glycidate (an unsymmetrical epoxide). The azide ion ( N3−​ ) can attack either the C2 (internal) or C3 (terminal) position. Under standard basic or neutral conditions, the reaction proceeds via an SN​2 mechanism. Because the C3 position is less sterically hindered, the attack naturally favors the formation of the desired ethyl 3-azido-2-hydroxypropanoate.

However, if the reaction is conducted under overly acidic conditions (e.g., pH < 5), the epoxide oxygen becomes protonated. This shifts the transition state toward an SN​1 -like character, stabilizing the developing positive charge at the more substituted C2 position, which drastically increases the undesired 2-azido byproduct[2]. Furthermore, unbuffered aqueous bases can lead to competitive ester hydrolysis.

Self-Validating Protocol: Utilize a weakly buffering salt like ammonium chloride ( NH4​Cl ) in polar aprotic solvents (DMF) or switch to a Poly(ethylene glycol) (PEG-400) medium[3]. PEG-400 activates the epoxide through hydrogen bonding, allowing the reaction to proceed at room temperature without a catalyst, ensuring >98% regioselectivity for the C3 attack[3].

Part 3: Stereochemical Integrity (FAQ)

Q: My enantiomeric excess (ee) is dropping during scale-up. What causes this racemization? A: If you are synthesizing a specific enantiomer, such as (R)-ethyl 3-azido-2-hydroxypropanoate from (R)-ethyl glycidate, loss of optical purity is typically caused by base-catalyzed enolization[1]. The alpha-proton (at C2) adjacent to the ester carbonyl is relatively acidic. Prolonged heating in the presence of strong unbuffered bases (like unquenched alkoxides generated during the ring-opening) leads to deprotonation at C2. This forms an enolate intermediate that subsequently reprotonates non-stereospecifically, degrading your ee.

Self-Validating Protocol: Strictly control the reaction temperature (do not exceed 75 °C in DMF) and limit the reaction time[1]. The continuous presence of undissolved NH4​Cl in the reactor acts as a visual and chemical self-validation that the system remains buffered against strong alkoxide formation, preserving the chiral center at C2.

Part 4: Experimental Workflow

Step-by-Step Methodology: Synthesis of (R)-Ethyl 3-azido-2-hydroxypropanoate

Adapted from validated pharmaceutical scale-up procedures for antibacterial aminoglycoside analogs[1].

• Reactor Preparation: In a thoroughly dried, glass-lined reactor flushed with nitrogen, charge 8.0 volumes of N,N-dimethylformamide (DMF).

• Precursor Addition: Add 1.0 equivalent of (2R)-ethyl glycidate (ethyl-(2R)-2,3-epoxypropanoate) to the solvent.

• Buffer & Nucleophile Introduction: Sequentially add 1.1 equivalents of solid ammonium chloride ( NH4​Cl ) and 1.2 equivalents of sodium azide ( NaN3​ ). Critical Step: Add NaN3​ in portions to avoid localized exotherms and ensure the buffer can manage the localized pH.

• Thermal Activation: Heat the heterogeneous mixture to 75 °C under continuous stirring for 14 hours. Monitor via GC/MS until the epoxide precursor is completely consumed.

• Cooling & Partitioning: Cool the reactor to room temperature (20-25 °C). Partition the mixture between deionized water (to dissolve inorganic salts) and diethyl ether (or ethyl acetate).

• Extraction: Extract the aqueous layer twice with the organic solvent. Wash the combined organic layers extensively with brine to remove residual DMF.

• Isolation: Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate under reduced pressure (keeping the bath temperature below 40 °C to prevent thermal degradation of the azide) to yield the product as a clear oil.

Part 5: Quantitative Data Presentation

Table 1: Comparison of Reaction Conditions for Epoxide Azidolysis

Solvent System	Additive / Buffer	Temp (°C)	Time (h)	Regioselectivity (C3:C2)	Yield (%)	Reference
DMF	NH4​Cl	75	14	>95:5	85 - 90	[1]
Water	None (pH 9.5)	30	12	90:10	90	[2]
Water	AcOH (pH 4.2)	30	< 5	70:30	Variable	[2]
PEG-400	None	25	0.5 - 1	>98:2	95 - 99	[3]

Part 6: Mechanistic Visualization

Regioselective ring-opening pathway of ethyl glycidate to ethyl 3-azido-2-hydroxypropanoate.

References

• Title: US8383596B2 - Antibacterial aminoglycoside analogs Source: Google Patents URL

• Title: Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction Source: The Journal of Organic Chemistry URL: [Link]

• Title: Catalyst-Free Highly Regio- and Stereoselective Ring Opening of Epoxides and Aziridines with Sodium Azide Using Poly(ethylene glycol) as an Efficient Reaction Medium Source: Synthesis URL: [Link]

Sources

• 1. US8383596B2 - Antibacterial aminoglycoside analogs - Google Patents [patents.google.com]
• 2. Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction [organic-chemistry.org]
• 3. Catalyst-Free Highly Regio- and Stereoselective Ring Opening of Epoxides and Aziridines with Sodium Azide Using Poly(ethylene glycol) as an Efficient Reaction Medium [organic-chemistry.org]

Reference Data & Comparative Studies

Ethyl 3-azido-2-hydroxy-propionate vs. Traditional Small Molecule Azide Reagents: A Comprehensive Comparison Guide

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Comparison & Application Guide

Executive Summary & Strategic Context

The advent of Click Chemistry—specifically the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)—has fundamentally reshaped bioconjugation, materials science, and drug discovery[1]. However, the efficacy, safety, and scalability of these workflows are entirely dependent on the selection of the azide reagent.

While simple inorganic azides (e.g., Sodium Azide) or low-molecular-weight organic azides (e.g., TMS-Azide, 2-Azidoethanol) are commonly used, they present severe explosive hazards and can catastrophically interfere with downstream bioconjugation efficiency[2][3]. This guide objectively evaluates Ethyl 3-azido-2-hydroxy-propionate (CAS: 93715-83-4 / 144888-69-7)[4][5] as a superior, bench-stable, bifunctional alternative, providing empirical data, safety heuristics, and validated experimental protocols.

Safety Profiling and the "(C+O)/N Ratio" Paradigm

The primary bottleneck in scaling azide chemistry is the inherent instability of the azide moiety (-N3). Inorganic azides like Sodium Azide (NaN3) react with trace acids to form hydrazoic acid (HN3), a highly toxic and volatile compound that is more explosive than TNT[3]. Furthermore, NaN3 reacts with heavy metals (e.g., Cu, Pb) to form shock-sensitive metal azides[6][7].

To quantify the safety of organic azides, chemical safety protocols rely on an empirical heuristic: an azide is generally considered safe to isolate and handle on a standard benchtop if the ratio of (Carbon + Oxygen) atoms to Nitrogen atoms is ≥ 3, or strictly if the C/N ratio > 1[8].

• Sodium Azide (NaN3): C/N = 0. Highly explosive, forms HN3.

• 2-Azidoethanol (C2H5N3O): (C+O)/N = (2+1)/3 = 1.0. High risk; requires strict scale limitations (<5g) and blast shields[8].

• Ethyl 3-azido-2-hydroxy-propionate (C5H9N3O3): (C+O)/N = (5+3)/3 = 2.67.

Causality Insight: With a (C+O)/N ratio of 2.67, Ethyl 3-azido-2-hydroxy-propionate approaches the ideal safety threshold. The incorporation of the ester and hydroxyl oxygen atoms acts as an internal desensitizer, significantly dampening the explosive potential of the azide moiety. This allows it to be handled safely during standard scale-up without the extreme precautions required for smaller azides[8][9].

Reactivity, Performance, and Interference

The Problem with Inorganic Azide Contamination

A common pitfall in bioconjugation is the use of NaN3 as a preservative or its residual presence from upstream synthesis. Empirical data demonstrates that inorganic azides act as competitive inhibitors in click reactions. In SPAAC workflows, labeling efficiency drops dramatically even at NaN3 concentrations as low as 0.03 wt% (4.6 mM), as the small inorganic azide rapidly outcompetes the target biomolecule for the cyclooctyne[2]. CuAAC reactions also suffer significant decreases in the Degree of Labeling (DOL) as NaN3 concentration increases[2].

The Bifunctional Advantage

By utilizing a pre-formed, purified organic azide like Ethyl 3-azido-2-hydroxy-propionate, researchers eliminate inorganic azide contamination. Furthermore, unlike simple alkyl azides, this molecule is a heterobifunctional linker :

• Azide Group: Primed for highly selective CuAAC or SPAAC cycloaddition[1].

• Alpha-Hydroxy & Ethyl Ester: Provides orthogonal handles for downstream modification. Post-click, the ester can be saponified to a free carboxylic acid for EDC/NHS amide coupling, or the hydroxyl group can be utilized for etherification, enabling complex, multi-component molecular architectures.

Quantitative Data Presentation

Table 1: Physicochemical and Safety Comparison of Small Molecule Azide Reagents

Reagent	Molecular Weight ( g/mol )	(C+O)/N Ratio	Safety Profile	Primary Application
Sodium Azide (NaN3)	65.01	0.00	Highly Explosive / Toxic	Inorganic azide source; preservative[6]
TMS-Azide	115.21	0.33	Volatile; forms HN3	In-situ azide generation
2-Azidoethanol	87.08	1.00	High Explosion Risk	Simple organic linker
Ethyl 3-azido-2-hydroxy-propionate	159.14	2.67	Bench-Stable / Low Risk	Bifunctional click chemistry linker[4]

Table 2: Impact of NaN3 Contamination on Click Chemistry Efficiency

(Data synthesized from Lumiprobe interference studies)[2]

NaN3 Concentration	CuAAC Efficiency Impact	SPAAC Efficiency Impact
0.00 wt% (Control)	Optimal (100% Baseline)	Optimal (100% Baseline)
0.03 wt% (4.6 mM)	Minor Decrease	Drastic Drop (>70% reduction)
3.00 wt%	Severe Decrease	Complete Inhibition

Visualizing the Workflow

Workflow of CuAAC bioconjugation utilizing Ethyl 3-azido-2-hydroxy-propionate.

Experimental Methodologies (Self-Validating Systems)

As a Senior Application Scientist, I emphasize that protocols must be designed with built-in causality and validation checkpoints to ensure reproducibility and safety.

Protocol 1: Regioselective Synthesis of Ethyl 3-azido-2-hydroxy-propionate

Objective: Synthesize the reagent via regioselective C3-attack on Ethyl (2R)-2,3-epoxypropanoate[10].

• Step 1: Dissolve Ethyl (2R)-2,3-epoxypropanoate (1.0 eq) in a MeOH/H₂O mixture.

• Step 2: Add Sodium Azide (NaN3, 1.2 eq) and Ammonium Chloride (NH₄Cl, 1.2 eq).

• Step 3: Heat the reaction mixture to 60 °C and stir until completion (monitored by TLC).

• Step 4: Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Causality & Safety Rationale: The use of NH₄Cl instead of strong mineral acids (like H₂SO₄) is critical. Strong acids react with NaN3 to generate lethal and explosive hydrazoic acid (HN3)[3]. NH₄Cl provides a mildly acidic environment (pH ~6) that activates the epoxide for nucleophilic attack without crossing the pKa threshold that would generate dangerous quantities of HN3[3][10]. The reaction is highly regioselective (>95:5) for C3 attack due to steric hindrance at C2. System Validation: Confirm product formation via IR spectroscopy (appearance of a strong, sharp azide stretch at ~2100 cm⁻¹) and NMR to ensure the disappearance of epoxide proton signals.

Protocol 2: CuAAC Bioconjugation using Ethyl 3-azido-2-hydroxy-propionate

Objective: Conjugate the azide to an alkyne-modified peptide or biomolecule.

• Step 1: Prepare the alkyne-modified substrate in an aqueous buffer (e.g., PBS, pH 7.4).

• Step 2: Add Ethyl 3-azido-2-hydroxy-propionate (3-5 molar equivalents).

• Step 3: Premix CuSO₄ (1 eq relative to alkyne) and THPTA ligand (5 eq) in water. Add this complex to the reaction.

• Step 4: Initiate the reaction by adding freshly prepared Sodium Ascorbate (10 eq). Incubate at room temperature for 1-2 hours.

Causality & Safety Rationale: Ascorbic acid reduces Cu(II) to the catalytically active Cu(I) species in situ. THPTA (a water-soluble accelerating ligand) is mandatory; it coordinates Cu(I) to drive the cycloaddition forward while simultaneously shielding the biological moieties from copper-catalyzed reactive oxygen species (ROS) degradation[2]. System Validation: Utilize LC-MS to confirm the mass shift corresponding to the triazole formation (+159.14 Da). The absence of the unreacted alkyne mass peak validates a complete conversion.

Conclusion

When designing click chemistry workflows, the selection of the azide reagent is a critical variable that dictates both the safety of the laboratory environment and the chemical flexibility of the resulting conjugate. Ethyl 3-azido-2-hydroxy-propionate effectively bridges the gap between reactivity and safety. By adhering to the (C+O)/N safety ratio and offering orthogonal functional handles (ester and hydroxyl groups), it outclasses traditional, hazardous small molecule azides, making it an indispensable building block for advanced drug development and materials science.

References

• ResearchGate. "What is a sensible safety protocol for 'click' reactions with aliphatic organic azides?" URL:[Link]

• WikiDoc. "Azide - Safety" URL:[Link] (Derived from grounding data)

• PubChem. "Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443" URL:[Link] (Derived from grounding data)

• ACS Publications. "How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry" URL:[Link]

• Environment, Health & Safety (UW-Madison). "Safe Handling of Sodium Azide (SAZ)" URL:[Link]

Sources

• 1. creativepegworks.com [creativepegworks.com]
• 2. help.lumiprobe.com [help.lumiprobe.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Page loading... [wap.guidechem.com]
• 5. 144888-69-7 Ethyl 3-azido-2-hydroxypropanoate AKSci 1234CS [aksci.com]
• 6. Azide - wikidoc [wikidoc.org]
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A Comparative Guide to CuAAC and SPAAC Efficiency for the Conjugation of Ethyl 3-azido-2-hydroxy-propionate

For researchers, scientists, and drug development professionals, the ability to efficiently and specifically conjugate molecules is a cornerstone of innovation. Among the most powerful tools for this purpose are the "click chemistry" reactions: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1] Both reactions form a stable triazole linkage between an azide and an alkyne, yet their distinct mechanisms present a critical trade-off between reaction kinetics and biocompatibility.[2]

This in-depth technical guide provides an objective, data-driven comparison to aid in selecting the optimal technique for the conjugation of "Ethyl 3-azido-2-hydroxy-propionate," a versatile building block in medicinal chemistry and bioconjugation. We will delve into a quantitative comparison of their performance, provide detailed experimental protocols, and visualize the reaction mechanisms and workflows to empower your experimental design.

At a Glance: CuAAC vs. SPAAC

The fundamental difference between these two powerful ligation chemistries lies in the activation of the alkyne. CuAAC employs a copper(I) catalyst to dramatically accelerate the reaction between a terminal alkyne and an azide.[1][2] In contrast, SPAAC is a catalyst-free reaction that utilizes a strained cyclooctyne, which readily reacts with an azide to release ring strain.[1][3] This distinction has profound implications for their respective applications, particularly in biological systems.

Quantitative Performance Comparison

The efficiency of these reactions can be quantified by their second-order rate constants, which reflect how quickly the reactants are consumed. The following table summarizes key quantitative data for a direct comparison of CuAAC and SPAAC, providing a framework for understanding their expected performance with "Ethyl 3-azido-2-hydroxy-propionate."

Feature	Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Catalyst	Copper(I)	None (driven by ring strain)
Biocompatibility	Limited due to copper cytotoxicity.[3]	High, suitable for in vivo and live-cell applications.[3][4]
Reaction Rate	Generally faster (1-100 M⁻¹s⁻¹).[3]	Generally slower (10⁻³-1 M⁻¹s⁻¹), dependent on the cyclooctyne used.[3]
Alkyne Reactant	Terminal alkynes	Strained cyclooctynes (e.g., DBCO, BCN).[3]
Reagent Accessibility	Simple terminal alkynes are readily available and cost-effective.	Strained cyclooctynes can be more complex and expensive to synthesize.[3]
Side Reactions	Potential for oxidative damage to biomolecules from reactive oxygen species (ROS) generated by the copper catalyst.	Some cyclooctynes can exhibit off-target reactivity with thiols.[3]
Yield	Typically provides quantitative or near-quantitative yields.[5]	Can achieve high, often near-quantitative, yields.[3]
Regioselectivity	Highly regioselective, exclusively forming the 1,4-disubstituted triazole isomer.[6]	Forms a mixture of regioisomers.[7]

Mechanistic Insights: A Tale of Two Pathways

The differing reaction pathways of CuAAC and SPAAC are central to their distinct characteristics.

CuAAC Reaction Mechanism

In CuAAC, the copper(I) catalyst coordinates with the terminal alkyne to form a copper acetylide intermediate. This intermediate then reacts with the azide, leading to the formation of a six-membered copper-triazolide intermediate, which upon protonation, releases the 1,4-disubstituted triazole product and regenerates the copper(I) catalyst.[2][8]

Caption: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

SPAAC Reaction Mechanism

SPAAC, in contrast, is a concerted [3+2] cycloaddition reaction.[4] The high reactivity of the strained cyclooctyne is driven by the release of ring strain upon forming the less strained triazole ring.[4] This inherent reactivity allows the reaction to proceed rapidly at physiological temperatures without the need for a metal catalyst.

Caption: The concerted mechanism of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Experimental Considerations for "Ethyl 3-azido-2-hydroxy-propionate"

The structure of "Ethyl 3-azido-2-hydroxy-propionate" features a primary azide, which is generally reactive in both CuAAC and SPAAC reactions. The presence of a hydroxyl group and an ester moiety is unlikely to interfere with either reaction, as both are tolerant of a wide range of functional groups.[6]

Choosing the Right Alkyne Partner

• For CuAAC: A simple terminal alkyne, such as propargyl alcohol or a functionalized terminal alkyne, would be a suitable reaction partner. The choice will depend on the desired final conjugate.

• For SPAAC: A strained cyclooctyne is required. Dibenzocyclooctyne (DBCO) and bicyclo[6.1.0]nonyne (BCN) are common choices, offering a balance of high reactivity and stability.[9] The selection of the specific cyclooctyne will influence the reaction kinetics.[3]

Experimental Protocols

The following are generalized, step-by-step methodologies for performing CuAAC and SPAAC reactions with "Ethyl 3-azido-2-hydroxy-propionate."

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a typical CuAAC reaction using an in-situ generated Cu(I) catalyst from CuSO₄ and a reducing agent.

Materials:

• Ethyl 3-azido-2-hydroxy-propionate

• Terminal alkyne

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or other stabilizing ligand (optional but recommended)

• Solvent (e.g., a mixture of water and a miscible organic solvent like DMSO or t-butanol)

• Reaction vessel

• Stirring apparatus

Procedure:

• Reagent Preparation:

  • Dissolve "Ethyl 3-azido-2-hydroxy-propionate" and the terminal alkyne in the chosen solvent system in the reaction vessel.

  • Prepare fresh stock solutions of CuSO₄ and sodium ascorbate.

• Reaction Setup:

  • If using a ligand, add it to the reaction mixture.

  • Add the CuSO₄ stock solution to the reaction mixture.

  • Initiate the reaction by adding the sodium ascorbate stock solution.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by exposing it to air or by adding a copper-chelating agent like EDTA.

  • Purify the triazole product using standard techniques such as column chromatography or extraction.

Caption: A typical experimental workflow for a CuAAC reaction.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines a catalyst-free SPAAC reaction.

Materials:

• Ethyl 3-azido-2-hydroxy-propionate

• Strained cyclooctyne (e.g., DBCO-functionalized molecule)

• Solvent (e.g., biocompatible buffers like PBS, or organic solvents like DMSO, acetonitrile)

• Reaction vessel

• Stirring/shaking apparatus

Procedure:

• Reagent Preparation:

  • Dissolve "Ethyl 3-azido-2-hydroxy-propionate" and the strained cyclooctyne in the chosen solvent in the reaction vessel.

• Reaction Setup:

  • Simply mix the solutions of the azide and the cyclooctyne.

• Reaction Monitoring:

  • Stir or shake the reaction mixture at the desired temperature (often room temperature or 37°C for biological applications).

  • Monitor the reaction progress using an appropriate analytical method (LC-MS, NMR).

• Purification:

  • Once the reaction is complete, purify the triazole product. Purification methods will depend on the properties of the product and may include chromatography or dialysis if working with biomolecules.

Caption: A streamlined experimental workflow for a SPAAC reaction.

Conclusion and Recommendations

The choice between CuAAC and SPAAC for the conjugation of "Ethyl 3-azido-2-hydroxy-propionate" is ultimately dictated by the specific requirements of the experiment.

CuAAC is the preferred method when:

• Rapid reaction kinetics and high yields are critical.[1][3]

• The potential for copper-induced toxicity is not a concern (e.g., in vitro applications, materials science).[1]

• Strict regioselectivity for the 1,4-isomer is required.[6]

SPAAC is the superior choice when:

• The experimental system is sensitive to copper-induced toxicity, such as in live-cell imaging or in vivo studies.[2][4]

• A catalyst-free reaction is desired to simplify the experimental setup and purification.[2]

For many applications in drug development and chemical biology, the exceptional biocompatibility of SPAAC makes it the go-to method for studies involving living systems.[4] However, for routine in vitro conjugations where speed and cost are paramount, CuAAC remains a highly effective and valuable tool.[2] By understanding the fundamental principles and practical considerations outlined in this guide, researchers can confidently select and implement the optimal click chemistry strategy for their work with "Ethyl 3-azido-2-hydroxy-propionate."

References

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. Available from: [Link]

• Popik, V. V. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. RSC Advances.

• Interchim. Click Chemistry: new protocol for the labeling and modification of biomolecules. Available from: [Link]

• R Discovery. The effects of buffer, pH, and temperature upon SPAAC reaction rates. Available from: [Link]

• ResearchGate. On the Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition. Available from: [Link]

• Wiley Online Library. The Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction: Why Two Is Faster than One. Available from: [Link]

• ResearchGate. The Effects of Buffer, pH, and Temperature Upon SPAAC Reaction Rates. Available from: [Link]

• MDPI. Cuaac And Beyond: A Review of Click Reaction Advances in Chemistry and Biology. Available from: [Link]

• National Center for Biotechnology Information. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. Available from: [Link]

• Royal Society of Chemistry. Organic & Biomolecular Chemistry. Available from: [Link]

• ACS Publications. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Available from: [Link]

• Royal Society of Chemistry. Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. Available from: [Link]

• ACS Publications. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. Available from: [Link]

• Jena Bioscience. "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Available from: [Link]

• National Center for Biotechnology Information. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Available from: [Link]

• Royal Society of Chemistry. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. Available from: [Link]

• Creative Biolabs. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Available from: [Link]

• National Center for Biotechnology Information. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics. Available from: [Link]

• National Center for Biotechnology Information. Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy. Available from: [Link]

• ACS Publications. Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Available from: [Link]

• National Center for Biotechnology Information. Click Chemistry and Radiochemistry: An Update. Available from: [Link]

• Interchim. DBCO reagents for « Click Chemistry ». Available from: [Link]

• ResearchGate. a) Concerted mechanism of the strain‐promoted alkyne‐azide cycloaddition. Available from: [Link]

• MDPI. On the Question of Zwitterionic Intermediates in the [3+2] Cycloaddition Reactions between Aryl Azides and Ethyl Propiolate. Available from: [Link]

• PubChem. Ethyl 3-azido-2-hydroxy-propionate. Available from: [Link]

• National Center for Biotechnology Information. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. Available from: [Link]

• Royal Society of Chemistry. Water-soluble, stable and azide-reactive strained dialkynes for biocompatible double strain-promoted click chemistry. Available from: [Link]

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Analytical Methods for Determining the Purity of Ethyl 3-azido-2-hydroxy-propionate: A Comparative Guide

Ethyl 3-azido-2-hydroxy-propionate (CAS: 144787-20-2) is a highly versatile intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs)—such as docetaxel derivatives—and serves as a critical building block in click chemistry. Ensuring the absolute purity of this azido-ester is paramount; trace impurities like unreacted epoxides, residual sodium azide, or degradation products can severely compromise downstream stereoselective coupling or trigger unwanted side reactions.

As an Application Scientist, designing an analytical strategy for this compound requires moving beyond generic templates. This guide objectively compares the performance of leading analytical methodologies, providing the mechanistic causality behind each technique and detailing self-validating experimental protocols.

The Chemical Challenge: Causality in Analytical Selection

Analyzing azido-hydroxy esters presents three distinct mechanistic challenges that dictate our choice of analytical "products" (methodologies):

• Thermal Lability : The azide moiety (–N₃) is prone to thermal decomposition (nitrogen extrusion) at elevated temperatures, often forming highly reactive nitrenes. This makes traditional high-temperature Gas Chromatography (GC) risky without strict optimization.

• Weak Chromophores : Neither the aliphatic ester nor the azide group possesses a strong conjugated π-system. Consequently, UV detection in High-Performance Liquid Chromatography (HPLC) must rely on low-wavelength transitions (n→π* or π→π* at 205–210 nm) , which are susceptible to baseline noise from mobile phase solvents.

• Polarity & Hydrogen Bonding : The adjacent hydroxyl group (–OH) interacts strongly with free silanols on silica-based columns, leading to peak tailing if the mobile phase is not properly buffered .

Comparative Performance of Analytical Methodologies

To objectively determine the best approach, we compare the three primary analytical alternatives used for azido ester purity assessment.

Quantitative Data Summary

Parameter	RP-HPLC-UV (210 nm)	GC-MS (Low Temp Injector)	qNMR (¹H, 500 MHz)
Primary Utility	Main purity assay & non-volatiles	Volatile impurities & residual solvents	Absolute quantitation & structural ID
Limit of Detection (LOD)	~0.5 - 1.0 ppm	~0.1 - 0.5 ppm	~1000 ppm (0.1%)
Thermal Degradation Risk	None (Room Temp / 30°C)	High (Injector > 200°C)	None (Room Temp)
Reference Standard	Required for external calibration	Required for external calibration	Not Required (Internal Std used)
Throughput	High (15-20 min/run)	Medium (25 min/run)	Low (Requires relaxation delays)

Performance Verdict : offers the most robust balance of sensitivity and stability for routine batch release . While GC-MS provides superior LOD for volatile impurities, the thermal instability of Ethyl 3-azido-2-hydroxy-propionate necessitates strictly controlled injector temperatures (≤ 150°C) to prevent artificial degradation peaks. Quantitative NMR (qNMR) acts as the ultimate orthogonal validator.

Fig 1: Decision matrix for selecting the optimal analytical method for azido ester purity.

Self-Validating Experimental Protocols

A protocol is only as good as its ability to prove its own accuracy. The following workflows are designed as self-validating systems.

Protocol 1: Reversed-Phase HPLC-UV (The Gold Standard)

Mechanistic Causality : We utilize a low-silanol C18 column to minimize secondary interactions with the hydroxyl group. Phosphoric acid (0.1%) is added to the mobile phase to suppress silanol ionization, ensuring sharp, symmetrical peaks . Detection is set to 210 nm to capture the weak absorbance of the azide group without excessive interference from the acetonitrile cutoff.

Step-by-Step Methodology :

• Sample Preparation : Dissolve the sample in HPLC-grade Acetonitrile to a final concentration of 1.0 mg/mL. Self-Validation Step: Prepare a secondary standard of a known synthesis impurity (e.g., ethyl 2,3-epoxypropanoate) at 0.01 mg/mL to spike into a control vial.

• Chromatographic Conditions :

  • Column : Reversed-phase C18 (e.g., 4.6 x 150 mm, 5 µm, low silanol activity).

  • Mobile Phase A : Water with 0.1% Phosphoric acid (H₃PO₄).

  • Mobile Phase B : Acetonitrile.

  • Gradient : Start at 20% B, ramp to 80% B over 15 minutes, hold for 5 minutes.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV at 210 nm (DAD/PDA enabled).

• System Suitability Test (SST) : Inject the spiked sample. Validation Metric: The run is only valid if the resolution ( Rs​ ) between the main peak and the impurity is > 2.0, and the tailing factor of the main peak is < 1.5.

• Data Acquisition : Integrate the main peak area relative to the total peak area to determine chromatographic purity.

Fig 2: Self-validating RP-HPLC workflow ensuring reliable quantification of azido impurities.

Protocol 2: Quantitative NMR (qNMR) for Absolute Purity

Mechanistic Causality : When a highly pure reference standard of Ethyl 3-azido-2-hydroxy-propionate is unavailable, qNMR is the only reliable method for absolute quantitation. By integrating the distinct methine proton adjacent to the azide/hydroxyl group against a certified internal standard, we eliminate the need for an external calibration curve.

Step-by-Step Methodology :

• Internal Standard Selection : Use Dimethyl sulfone (DMSO₂, high purity >99.9%). Causality: Its singlet at δ 3.0 ppm does not overlap with the ethyl ester signals (δ 1.3 ppm, δ 4.2 ppm) or the chiral methine/methylene signals of the target compound.

• Sample Preparation : Accurately weigh ~20.0 mg of Ethyl 3-azido-2-hydroxy-propionate and ~5.0 mg of Dimethyl sulfone into a vial. Dissolve completely in 0.6 mL of Deuterated Chloroform (CDCl₃).

• NMR Acquisition Parameters :

  • Nucleus : ¹H at 400 or 500 MHz.

  • Relaxation Delay (D1) : Set to 30 seconds. Causality: D1 must be at least 5 times the longest longitudinal relaxation time ( T1​ ) of the nuclei of interest to ensure complete relaxation and accurate quantitative integration.

  • Scans : 64 to 128 for sufficient signal-to-noise ratio (S/N > 250).

• Data Processing & Validation : Phase and baseline correct the spectrum. Integrate the DMSO₂ singlet and the target methine multiplet. Validation Metric: Calculate purity using the standard qNMR mass-ratio formula. The result is self-validating if the integrations of the ethyl group protons (–CH₃ vs –CH₂–) internally match their expected 3:2 stoichiometric ratio.

References

• Determination of azide impurity in sartans using reversed-phase HPLC with UV detection Source: NIH / PubMed URL:[Link]

• Separation of Acetic acid, azido-, ethyl ester on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

• Assay for ppm Levels of Azide in Drug Substances Source: Chromatography Online URL:[Link]

Advanced Comparison Guide: Reactivity and Applications of Ethyl 3-azido-2-hydroxy-propionate vs. Azido-PEG Linkers

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Bioconjugation, Click Chemistry (CuAAC/SPAAC), Linker Reactivity, and Structural Design

Executive Summary

In the landscape of bioorthogonal chemistry, the selection of an appropriate azide-bearing linker fundamentally dictates the success of a conjugation reaction, the physicochemical properties of the resulting construct, and its downstream biological performance. Two highly distinct classes of azides—small aliphatic azides like Ethyl 3-azido-2-hydroxy-propionate (EHP-azide) and polymeric Azido-PEG linkers —serve divergent but equally critical roles in modern synthetic workflows.

This guide provides a rigorous comparative analysis of their reactivity profiles, steric dynamics, and optimal experimental protocols, empowering researchers to make data-driven decisions for their specific conjugation architectures.

Structural and Mechanistic Profiling

Azido-PEG Linkers

Azido-polyethylene glycol (Azido-PEG) linkers are characterized by a hydrophilic, flexible repeating ethylene oxide backbone[1]. They are the gold standard for PEGylation and bioconjugation.

• Mechanistic Advantage: The PEG backbone imparts massive hydration spheres, shielding conjugated payloads from enzymatic degradation and reducing immunogenicity[1].

• Reactivity Profile: Kinetically, the terminal azide is highly accessible in aqueous environments. However, the polymer coil can introduce entropic penalties during cycloaddition with bulky alkynes, requiring careful optimization of linker length (e.g., PEG4 vs. PEG24).

Ethyl 3-azido-2-hydroxy-propionate (EHP-azide)

EHP-azide is a dense, multifunctional small aliphatic molecule. Synthesized typically via the nucleophilic displacement of ethyl 3-bromo-2-hydroxypropanoate with sodium azide[2], it features a primary azide group, a secondary hydroxyl group, and an ethyl ester.

• Mechanistic Advantage: Unlike bio-inert PEG, EHP-azide is an active, heterotrifunctional scaffold. Its compact size allows for ultra-high-density functionalization without the steric bulk associated with PEG chains.

• Reactivity Profile: The adjacent electron-withdrawing ester and hydroxyl groups subtly modulate the electron density of the azide. Aliphatic azides generally exhibit different reactivity kinetics compared to aromatic azides[3], and EHP-azide's lipophilic nature necessitates the use of organic co-solvents during conjugation. Furthermore, the secondary hydroxyl group serves as a secondary conjugation site for downstream esterification or oxidation[2].

Comparative Reactivity in Click Chemistry

Both linkers readily undergo Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), but their kinetic behaviors diverge significantly based on solvent environments and steric parameters.

Quantitative Data Summary

Property	Ethyl 3-azido-2-hydroxy-propionate (EHP-Azide)	Azido-PEG Linkers (e.g., mPEG-Azide)
Molecular Framework	Small aliphatic molecule (C5H9N3O3)	Polymeric backbone (-(CH₂CH₂O)n-)
Solubility Profile	Organic solvents (DMSO, DMF, EtOH)	Highly water-soluble, amphiphilic
CuAAC Reactivity (Rate)	Moderate to High (Requires co-solvents)	High (1-100 M⁻¹s⁻¹) in aqueous media[4]
SPAAC Reactivity	Moderate (Sterically unhindered)	Moderate to High (10⁻³ - 1 M⁻¹s⁻¹ with DBCO)[4]
Steric Hindrance	Minimal (Allows high-density packing)	Moderate to High (Increases with PEG length)
Secondary Functionalization	Yes (via C2-Hydroxyl or Ester hydrolysis)[2]	No (Bio-inert backbone)[1]
Primary Application	Small molecule synthesis, peptidomimetics	Bioconjugation, PEGylation, drug delivery[1]

Decision Matrix: Selecting the Optimal Linker

To determine the appropriate linker for your synthetic workflow, follow the logic tree below:

Caption: Decision matrix for selecting between Azido-PEG and EHP-azide linkers based on application goals.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that causality is understood at every step to prevent common failure modes such as payload degradation or incomplete conversion.

Caption: Standardized step-by-step workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Protocol A: Aqueous CuAAC Bioconjugation with Azido-PEG

Objective: Conjugate a water-soluble Azido-PEG to an alkyne-functionalized protein while preserving tertiary structure.

• Substrate Preparation: Dissolve the alkynyl-protein in 1X PBS (pH 7.4). Add Azido-PEG at a 2- to 5-fold molar excess.

  • Expert Insight: The molar excess compensates for the entropic penalty of the flexible PEG chain, driving the reaction forward.

• Catalyst Pre-Complexation: In a separate microcentrifuge tube, mix CuSO₄ (final reaction concentration: 100 µM) with THPTA ligand at a 1:5 molar ratio[4].

  • Expert Insight:Never add uncomplexed copper directly to a protein. THPTA is a water-soluble ligand that stabilizes the Cu(I) oxidation state and prevents the generation of reactive oxygen species (ROS) that would otherwise cleave the protein backbone[4].

• Initiate Reduction: Add the Cu/THPTA complex to the protein mixture. Immediately add freshly prepared Sodium Ascorbate (final concentration: 1 mM; 10x the copper concentration)[4].

  • Expert Insight: Ascorbate reduces Cu(II) to the catalytically active Cu(I) in situ. It must be prepared fresh, as it oxidizes rapidly in air.

• Incubation: React at room temperature for 1-4 hours with gentle agitation[4].

• Self-Validation & Purification: Validate the conjugation by running an SDS-PAGE gel. A successful PEGylation will present as a distinct upward mass shift (smearing may occur depending on PEG polydispersity). Purify via size-exclusion chromatography (SEC) or dialysis.

Protocol B: Mixed-Solvent CuAAC with EHP-Azide

Objective: Conjugate EHP-azide to a small-molecule alkyne for peptidomimetic synthesis.

• Solvent Selection & Substrate Prep: Dissolve the alkyne substrate and EHP-azide (1.2 molar equivalents) in a 1:1 mixture of DMF and H₂O.

  • Expert Insight: EHP-azide contains an aliphatic backbone and an ethyl ester, making it poorly soluble in pure water. A co-solvent like DMF or DMSO is mandatory to prevent the azide from precipitating, which would halt the biphasic reaction.

• Catalyst Pre-Complexation: Mix CuSO₄ (5 mol%) with TBTA or THPTA (10 mol%) in DMF.

• Initiate Reduction: Add Sodium Ascorbate (20 mol%) to the reaction vessel.

• Incubation: Stir at 30°C for 2-6 hours.

• Self-Validation: Monitor the reaction progress via FTIR spectroscopy. The successful consumption of EHP-azide is confirmed by the complete disappearance of the characteristic azide asymmetric stretching band at ~2100 cm⁻¹ [3].

• Downstream Processing: The resulting conjugate features a free C2-hydroxyl group. This can be subsequently oxidized to a ketone via Dess-Martin periodinane or esterified to attach a secondary payload, showcasing the unique heterotrifunctional utility of EHP-azide[2].

References

• Advanced Guide to Azide PEG: Key Properties, Reactions, and Biomedical Integration , alfa-chemistry.com.1

• A Comparative Analysis of CuAAC and SPAAC for m-PEG10-Azide Reactions , benchchem.com. 4

• Ethyl 3-bromo-2-hydroxypropanoate | 92234-23-6 , benchchem.com. 2

• Metal-Free A2/B2-Type Azide–Alkyne Polyaddition: Effect of Azides Structure on Their Reactivity and Properties of Polymerization Products , mdpi.com. 3

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Comprehensive HPLC Method Comparison Guide for the Analysis of Ethyl 3-azido-2-hydroxypropionate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: Ethyl 3-azido-2-hydroxypropionate (C₅H₉N₃O₃, MW: 159.14 g/mol )

Executive Summary & Chemical Context

Ethyl 3-azido-2-hydroxypropionate is a critical chiral intermediate in the synthesis of advanced pharmaceutical compounds, most notably next-generation aminoglycoside antibiotics (such as sisomicin and plazomicin analogs) [1]. The molecule acts as a masked amino acid precursor; the azide group (-N₃) can be reduced to a primary amine, while the hydroxyl and ester groups facilitate regioselective coupling to complex aminoglycoside scaffolds.

From an analytical perspective, this compound presents a "perfect storm" of chromatographic challenges:

• Lack of a Strong Chromophore: The absence of an extended conjugated π -system means the molecule has negligible UV absorbance at standard wavelengths (e.g., 254 nm).

• Low Molecular Weight & Semi-Volatility: At 159.14 g/mol , it is susceptible to evaporative losses, complicating the use of Evaporative Light Scattering Detectors (ELSD).

• Chirality: The biological activity of downstream aminoglycosides is strictly dependent on the stereochemistry at the C2 position, necessitating rigorous enantiomeric excess (ee) determination.

Caption: Synthetic pathway of Ethyl 3-azido-2-hydroxypropionate and downstream applications.

Causality in Method Selection: Comparing Detection Modalities

As a Senior Application Scientist, I evaluate analytical methods not just by their output, but by the physical chemistry governing the detector-analyte interaction. Below is an objective comparison of the three primary modalities used for this compound.

Modality A: RP-HPLC with Low-Wavelength UV (210 nm)

Because the molecule only contains an ester carbonyl and an azide, its UV maximum lies in the far-UV region (<210 nm).

• The Causality: At 210 nm, mobile phase solvents (especially methanol) and dissolved oxygen absorb strongly. Gradient elution causes severe baseline drift, masking the small analyte peak.

• Verdict: Suitable only for high-concentration purity checks using isocratic conditions.

Modality B: RP-LC-MS (ESI+)

Electrospray Ionization Mass Spectrometry (ESI-MS) is the gold standard for reaction monitoring of this compound [1].

• The Causality: Aliphatic azides and hydroxyl groups have poor proton affinity, meaning the [M+H]+ signal is often weak or fragmented (loss of N₂). However, the ester and hydroxyl oxygens perfectly chelate alkali metals. By relying on background sodium in the LC system, the molecule forms a highly stable sodium adduct [M+Na]+ at m/z 182.1 .

• Verdict: Highly specific and sensitive. The method of choice for In-Process Control (IPC).

Modality C: Normal Phase Chiral HPLC (UV 210 nm)

To separate the (R) and (S) enantiomers, chiral stationary phases (CSPs) coated with derivatized polysaccharides (e.g., Chiralcel OD-H) are required.

• The Causality: Reverse-phase aqueous conditions often mask the delicate hydrogen-bonding and dipole-dipole interactions required for chiral recognition. Normal phase (Hexane/Isopropanol) maximizes these interactions while providing a transparent UV baseline at 210 nm, solving the baseline drift issue seen in RP-HPLC.

• Verdict: Mandatory for stereochemical release testing.

Quantitative Performance Comparison

Parameter	RP-HPLC-UV (210 nm)	RP-LC-MS (ESI+)	NP-Chiral HPLC (210 nm)
Primary Use Case	Bulk Purity (Isocratic)	Reaction Monitoring (IPC)	Enantiomeric Excess (ee)
Sensitivity (LOD)	~50 µg/mL	~0.1 µg/mL	~25 µg/mL
Specificity	Low (Interference prone)	High (Mass extraction at 182.1)	Medium (Requires baseline resolution)
Linearity Range	100 - 1000 µg/mL	1 - 50 µg/mL	50 - 500 µg/mL
System Suitability	Baseline drift limits accuracy	Matrix suppression possible	Highly robust in isocratic mode

Analytical Workflow Logic

Caption: Decision matrix for selecting the appropriate HPLC methodology based on analytical objectives.

Step-by-Step Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, complete with System Suitability Testing (SST) criteria.

Protocol 1: RP-LC-MS Method for Reaction Monitoring (IPC)

This method is optimized to track the conversion of Ethyl 2,3-epoxypropanoate to Ethyl 3-azido-2-hydroxypropionate [1].

1. Chromatographic Conditions:

• Column: Waters XBridge C18 (50 mm × 2.1 mm, 2.5 µm). Rationale: The hybrid silica provides excellent peak shape for polar analytes.

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Gradient: 5% B to 60% B over 4.0 minutes; hold at 60% B for 1.0 minute; re-equilibrate at 5% B for 2.0 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

2. Mass Spectrometry (ESI+) Parameters:

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 350°C

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Target Ion: m/z 182.1 ( [M+Na]+ ). Note: Do not monitor [M+H]+ at 160.1, as the azide group is prone to fragmentation under standard ESI conditions, leading to poor reproducibility.

3. System Suitability Test (SST):

• Inject a 10 µg/mL reference standard of Ethyl 3-azido-2-hydroxypropionate six times.

• Acceptance Criteria: Retention time %RSD < 1.0%; Peak area %RSD < 5.0%; Signal-to-Noise (S/N) > 50.

Protocol 2: Normal Phase Chiral HPLC for Enantiomeric Purity

Because only the (R)-enantiomer yields the biologically active aminoglycoside analog, determining the enantiomeric excess is mandatory.

1. Chromatographic Conditions:

• Column: Daicel Chiralcel OD-H (250 mm × 4.6 mm, 5 µm). Rationale: Cellulose tris(3,5-dimethylphenylcarbamate) provides optimal chiral cavities for resolving small, polar aliphatic esters.

• Mobile Phase: Hexane / Isopropanol (90:10, v/v). Isocratic elution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C (Strict temperature control is vital for chiral resolution).

• Detection: UV at 210 nm.

• Injection Volume: 10 µL (Sample dissolved in Mobile Phase).

2. System Suitability Test (SST):

• Inject a racemic mixture (50:50 R/S) of Ethyl 3-azido-2-hydroxypropionate at 200 µg/mL.

• Acceptance Criteria: The resolution ( Rs​ ) between the (R) and (S) enantiomer peaks must be ≥1.5 (baseline resolution). Tailing factor for both peaks must be ≤1.5 .

References

• Aggen et al. (2014).Antibacterial aminoglycoside analogs. US Patent 8,822,424 B2. Google Patents.(Grounding source for the synthesis, isolation, and [M+Na]+ mass spectrometry characterization of (R)

Comparing the stability of triazoles derived from "Ethyl 3-azido-2-hydroxy-propionate"

Executive Summary & Structural Context

Ethyl 3-azido-2-hydroxypropanoate (EHAP) is a highly functionalized aliphatic azide widely utilized in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to generate 1,4-disubstituted 1,2,3-triazoles[1]. The resulting scaffold—an α -hydroxy- β -triazolyl ester—is a privileged motif in peptidomimetic drug design, bioconjugation, and the synthesis of optically enriched derivatives[2]. However, the close spatial proximity of the triazole ring, the secondary hydroxyl group, and the ethyl ester creates a complex stereoelectronic environment. This guide objectively compares the chemical stability of EHAP-derived triazoles against standard alkyl and aryl triazoles, providing actionable experimental frameworks for drug development professionals.

Causality of Stability: Stereoelectronic & Mechanistic Insights

The stability of a 1,2,3-triazole linkage is typically absolute under physiological conditions; however, the flanking functional groups in EHAP-triazoles introduce specific chemical vulnerabilities that must be accounted for during formulation:

• Anchimeric Assistance in Hydrolysis: The α -hydroxyl group exerts a strong inductive electron-withdrawing effect, increasing the electrophilicity of the adjacent ester carbonyl. Under basic conditions, this facilitates rapid saponification compared to standard alkyl esters.

• Oxidative Susceptibility: Unlike standard alkyl triazoles, the secondary alcohol at the C2 position can be oxidized to an α -keto ester. This transformation drastically alters the molecule's reactivity, making it susceptible to nucleophilic attack or Favorskii-type rearrangements[2].

• Chelation-Driven Degradation: The N3 atom of the triazole, the α -hydroxyl oxygen, and the ester carbonyl oxygen form a potent multidentate ligand[3]. Coordination with divalent transition metals (e.g., Cu²⁺, Zn²⁺) acts as a Lewis acid catalyst, further accelerating ester hydrolysis or initiating retro-aldol-like cleavage.

Quantitative Stability Comparison

The following table summarizes the degradation kinetics of a model EHAP-derived triazole compared to structural alternatives lacking the α -hydroxyl or ester moieties.

Triazole Derivative	Half-life (pH 7.4, 37°C)	Half-life (pH 10.0, 37°C)	Oxidative Stability (10mM H2O2)	Metal Coordination Susceptibility
EHAP-Triazole ( α -OH, ester)	> 72 hours	4.2 hours	Moderate (Oxidizes to ketone)	High (Tridentate chelation)
Alkyl-Triazole (No α -OH)	> 72 hours	18.5 hours	High (Resistant)	Low (Monodentate)
Aryl-Triazole (Control)	> 72 hours	> 72 hours	High (Resistant)	Low (Sterically hindered)

Data Interpretation: While stable at physiological pH, EHAP-triazoles exhibit a >4-fold increase in hydrolysis rate at pH 10.0 compared to standard alkyl esters, directly implicating the α -hydroxyl group in transition-state stabilization during saponification.

Mechanistic Pathways Visualization

Below is the logical mapping of the primary degradation and modification pathways for EHAP-triazoles.

Fig 1: Primary degradation and modification pathways of EHAP-derived triazoles.

Experimental Protocols: Self-Validating Stability Profiling

To ensure rigorous analytical standards, the following protocol is designed as a self-validating system. It includes built-in mass-balance checks to differentiate between simple ester hydrolysis and complex skeletal degradation (e.g., triazole cleavage).

Materials:

• Purified EHAP-triazole (synthesized via sodium azide displacement of ethyl 3-bromo-2-hydroxypropanoate followed by CuAAC)[2].

• 50 mM Carbonate buffer (pH 10.0).

• LC-MS grade Acetonitrile, Water, and Formic Acid.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 1.0 mg of the EHAP-triazole in 1.0 mL of anhydrous DMSO to prevent premature aqueous degradation.

• Incubation: Dilute the stock solution to a final concentration of 100 µM in 10 mL of the pH 10.0 carbonate buffer. Immediately place in a thermoshaker at 37°C ± 0.5°C.

• Kinetic Sampling & Quenching: Extract 100 µL aliquots at t=0,1,2,4,8, and 24 hours. Crucial Step: Immediately quench each aliquot by adding 10 µL of 1M HCl.

  • Causality: Quenching drops the pH to ~3, instantly protonating the reacting hydroxide ions and halting saponification. This ensures the LC-MS snapshot accurately reflects the exact timepoint without continued degradation in the autosampler.

• LC-MS Acquisition: Inject 5 µL of the quenched sample onto a C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Run a gradient of 5% to 95% MeCN in Water (both containing 0.1% Formic Acid) over 5 minutes. Monitor via UV (254 nm) and ESI+ MS.

• Self-Validation (Mass Balance Analysis):

  • Calculate the Area Under the Curve (AUC) for the intact EHAP-triazole ( M ) and the hydrolyzed acid product ( M−28 Da, corresponding to the loss of the ethyl group).

  • Validation Metric: AUCIntact​(t)+AUCAcid​(t) must equal AUCIntact​(t=0)±5% .

  • If the mass balance falls below 95%, it indicates secondary degradation pathways (such as oxidation or retro-aldol cleavage) are occurring, requiring further MS/MS structural elucidation.

Conclusion

Triazoles derived from Ethyl 3-azido-2-hydroxypropanoate offer rich functional density for drug development but require careful handling during formulation. Their susceptibility to base-catalyzed hydrolysis and metal-assisted degradation must be accounted for, particularly in alkaline buffer systems or in the presence of unchelated transition metals.

References

• Title: Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

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• 3. Ethyl 3-azido-2-hydroxy-propionate | C11H13N3O3 | CID 10933443 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Bifunctional Linkers for Bioconjugation

For researchers, scientists, and professionals in drug development, the covalent linkage of two or more biomolecules—a process known as bioconjugation—is a cornerstone of innovation. At the heart of this process lies the bifunctional linker, a molecular bridge that dictates the stability, specificity, and ultimate function of the resulting conjugate. This guide provides a comparative analysis of common bifunctional linkers, offering a blend of theoretical principles and practical, data-driven insights to inform your experimental design.

The Architectural Blueprint of Bioconjugation: Understanding Linker Functionality

Bifunctional linkers possess two reactive moieties, enabling the covalent bonding between two distinct functional groups on biomolecules such as proteins, peptides, or nucleic acids. The choice of linker is a critical decision that influences not only the efficiency of the conjugation reaction but also the in vivo performance of the bioconjugate, particularly in therapeutic applications like Antibody-Drug Conjugates (ADCs).

The landscape of bifunctional linkers is broadly divided into two principal categories based on the nature of their reactive ends:

• Homobifunctional Linkers: These possess two identical reactive groups and are primarily used to crosslink molecules with the same functional group, often in a single-step reaction.[1] While straightforward, this approach can lead to a mixture of products, including undesirable polymers.[2]

• Heterobifunctional Linkers: Featuring two different reactive groups, these linkers allow for controlled, sequential conjugation, minimizing unwanted side reactions and leading to a more homogenous product.[1][2][3] This precision makes them the preferred choice for complex bioconjugates.[2]

A second, equally critical classification is based on the linker's stability in a biological environment:

• Non-Cleavable Linkers: These form a stable, permanent bond between the two molecules. The payload in an ADC with a non-cleavable linker is released only upon the complete degradation of the antibody in the lysosome.[4][5] This generally results in higher plasma stability and a reduced "bystander effect," where the payload prematurely releases and affects neighboring healthy cells.[5][6]

• Cleavable Linkers: These are designed to be stable in systemic circulation but are cleaved by specific triggers within the target environment, such as low pH, high concentrations of reducing agents like glutathione, or the presence of specific enzymes.[7] This targeted release can enhance the potency of the conjugate and enable a bystander killing effect, which is advantageous in treating heterogeneous tumors.[5][8][9]

Caption: Classification of bifunctional linkers.

A Head-to-Head Comparison of Common Bioconjugation Chemistries

The efficacy of a bioconjugation strategy is fundamentally tied to the choice of reactive groups on the linker and the target functional groups on the biomolecule. Here, we compare the most prevalent chemistries.

Amine-Reactive Chemistry: The Ubiquitous NHS Ester

N-hydroxysuccinimide (NHS) esters are among the most widely used amine-reactive crosslinkers, targeting the abundant primary amines found in the lysine residues of proteins.[10][11]

Mechanism of Action: NHS esters react with primary amines via acylation to form a stable amide bond.[12]

Caption: NHS ester reaction with a primary amine.

Performance Characteristics:

Feature	Performance	Rationale & Considerations
Specificity	High for primary amines.	Lysine residues are often abundant and surface-exposed on proteins, leading to potentially heterogeneous labeling.[12]
Reaction pH	Optimal at pH 7.2 - 8.5.	At lower pH, the amine group is protonated and less reactive. At higher pH, hydrolysis of the NHS ester becomes a significant competing reaction.[12][13]
Bond Stability	Highly stable amide bond.	The resulting amide bond is resistant to hydrolysis under physiological conditions.[12]
Reaction Speed	Fast (minutes to a few hours).	The reaction rate is influenced by pH, temperature, and the concentration of reactants.[12]

Thiol-Reactive Chemistry: The Specificity of Maleimides

Maleimides are highly specific for the sulfhydryl (thiol) groups of cysteine residues, which are less abundant than lysine residues in most proteins.[11]

Mechanism of Action: Maleimides react with thiols via a Michael addition to form a stable thioether bond.[12]

Caption: Maleimide reaction with a sulfhydryl group.

Performance Characteristics:

Feature	Performance	Rationale & Considerations
Specificity	High for thiols at pH 6.5 - 7.5.	At pH 7.0, the reaction with thiols is approximately 1,000 times faster than with amines.[12] Above pH 7.5, reactivity with amines increases.[10][13]
Reaction pH	Optimal at pH 6.5 - 7.5.	The maleimide group can hydrolyze at higher pH, rendering it inactive.[12][13]
Bond Stability	Generally stable, but can undergo retro-Michael reaction.	The thioether bond can be reversible, especially in the presence of other thiols, potentially leading to deconjugation in vivo.[12][14]
Reaction Speed	Very fast (minutes to a few hours).	Enables efficient conjugation even at low concentrations.[12]

Bioorthogonal "Click" Chemistry: Efficiency and Specificity

"Click chemistry" encompasses a class of reactions that are highly efficient, specific, and bioorthogonal, meaning they do not interfere with native biological processes. The most common examples in bioconjugation are the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC).

Mechanism of Action:

• CuAAC: A terminal alkyne and an azide react in the presence of a copper(I) catalyst to form a stable triazole ring.

• SPAAC: A strained cyclooctyne (e.g., DBCO) reacts with an azide without the need for a catalyst.[15]

Caption: Click chemistry reactions: CuAAC and SPAAC.

Performance Characteristics:

Feature	CuAAC	SPAAC	Rationale & Considerations
Specificity	Highly specific and bioorthogonal.	Highly specific and bioorthogonal.	The reacting functional groups (azides and alkynes) are absent in most biological systems.
Catalyst	Requires a copper(I) catalyst.	Catalyst-free.	The copper catalyst in CuAAC can be toxic to cells, making SPAAC more suitable for in vivo applications.[15]
Reaction Speed	Very fast.	Extremely fast.	SPAAC reactions are generally faster than CuAAC.[15]
Bond Stability	Forms a highly stable triazole ring.	Forms a highly stable triazole ring.	The resulting triazole linkage is resistant to hydrolysis and enzymatic cleavage.

Cleavable Linkers: Engineering for Targeted Release

The design of cleavable linkers is a sophisticated area of bioconjugation, particularly crucial for the development of ADCs. The choice of cleavage mechanism directly impacts the therapeutic window of the drug.

Disulfide Linkers: Redox-Sensitive Release

Disulfide linkers are designed to be cleaved in the reducing environment of the cytoplasm, which has a significantly higher concentration of glutathione (GSH) compared to the bloodstream.[7]

Mechanism of Cleavage: The disulfide bond is reduced by intracellular thiols like glutathione, releasing the payload.

Caption: Cleavage of a disulfide linker by glutathione.

Peptide Linkers: Enzyme-Mediated Cleavage

Peptide linkers incorporate a short peptide sequence that is a substrate for proteases, such as cathepsin B, which are highly expressed in the lysosomes of tumor cells.[7][12] The most common dipeptide linker is valine-citrulline (Val-Cit).[5]

Mechanism of Cleavage: The peptide bond is hydrolyzed by lysosomal proteases, leading to the release of the payload, often through a self-immolative spacer.

Caption: Enzyme-mediated cleavage of a Val-Cit linker.

Hydrazone Linkers: pH-Sensitive Hydrolysis

Hydrazone linkers are designed to be stable at the physiological pH of blood (pH 7.4) but undergo hydrolysis in the acidic environment of endosomes (pH 5.0-6.5) and lysosomes (pH 4.5-5.0).[5][7]

Mechanism of Cleavage: The hydrazone bond is hydrolyzed under acidic conditions, releasing the payload.

Caption: pH-sensitive cleavage of a hydrazone linker.

Quantitative Comparison of Linker Performance

The selection of a linker should be guided by empirical data. The following tables summarize key performance metrics from comparative studies.

Table 1: Comparative Plasma Stability of Cleavable Linkers

Linker Type	Sub-type / Example	Half-life (t1/2) in Human Plasma	Key Considerations
Protease-Cleavable	Valine-Citrulline (Val-Cit)	Generally stable	While stable in human plasma, Val-Cit linkers can be unstable in rodent plasma, complicating preclinical studies.[5]
pH-Sensitive	Hydrazone	~2 days (phenylketone-derived)[16]	Can exhibit instability at physiological pH, leading to premature drug release.[16]
Redox-Sensitive	Disulfide	Variable, can be engineered for stability	Stability can be modulated by introducing steric hindrance around the disulfide bond.

Note: Data is illustrative and can vary based on the specific antibody, payload, and experimental conditions.[17]

Table 2: Comparative In Vitro Cytotoxicity of ADCs with Different Linkers

Linker Type	Linker Example	Target Antigen	IC50 (nM)	Key Findings
Protease-Cleavable	Valine-Citrulline (Val-Cit)	HER2+	14.3[2]	Potent cytotoxicity, but efficacy can be influenced by protease expression levels in tumor cells.[2]
Non-Cleavable	SMCC	HER2+	25.6[4]	Generally less potent in vitro than cleavable linker-ADCs, but can have a better safety profile.
pH-Sensitive	Hydrazone	Various	Variable[2]	Often less potent than protease-sensitive linkers in direct comparisons.[2]

Note: Lower IC50 values indicate higher potency. Data is compiled from various sources and may not be directly comparable due to differences in experimental setups.[2][4]

Table 3: Bystander Effect of Cleavable vs. Non-Cleavable Linkers

Linker Type	Bystander Effect	Rationale
Cleavable	Yes	The released payload is often membrane-permeable and can diffuse to kill neighboring antigen-negative cells.[8][9][18]
Non-Cleavable	Limited to No	The released payload is typically charged (with an amino acid residue attached) and has poor membrane permeability.[4][9]

Experimental Protocols: A Practical Guide

Reproducible and well-controlled experiments are the bedrock of bioconjugation. The following are generalized protocols for common conjugation reactions.

Protocol 1: Two-Step Amine-to-Sulfhydryl Conjugation using SMCC

This protocol describes the conjugation of an amine-containing protein (e.g., an antibody) to a thiol-containing molecule (e.g., a payload) using the heterobifunctional linker SMCC.

Materials:

• Amine-containing protein (1-10 mg/mL in a non-amine containing buffer like PBS, pH 7.2-7.5)[6][]

• Thiol-containing payload

• SMCC (Succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate)

• Anhydrous DMSO or DMF[]

• Reducing agent (e.g., TCEP), if the payload has a disulfide bond

• Quenching reagent (e.g., cysteine)[]

• Desalting columns or dialysis equipment[]

Caption: Workflow for two-step conjugation using SMCC.

Procedure:

• Step 1: Maleimide-Activation of the Amine-Containing Protein

  • Immediately before use, prepare a stock solution of SMCC (e.g., 20 mM) in anhydrous DMSO or DMF.[]

  • Add a 5- to 20-fold molar excess of the SMCC stock solution to the protein solution. The optimal ratio should be determined empirically.[]

  • Incubate the reaction for 30-60 minutes at room temperature.[20]

  • Remove the excess, unreacted SMCC using a desalting column or dialysis equilibrated with the conjugation buffer.[]

• Step 2: Conjugation of the Thiol-Containing Payload

  • If the thiol-containing payload has a disulfide bond, it must first be reduced using a reagent like TCEP to generate a free thiol group.[]

  • Add the thiol-containing payload to the maleimide-activated protein solution.

  • Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C with gentle mixing.[]

  • Purify the final conjugate using an appropriate method such as size-exclusion chromatography (SEC) or dialysis to remove unreacted payload and other byproducts.[]

Protocol 2: One-Step Protein Labeling with an NHS Ester

This protocol describes a general procedure for labeling a protein with an NHS ester-containing molecule (e.g., a fluorescent dye or biotin).

Materials:

• Protein of interest (1-5 mg/mL in an amine-free buffer like PBS, pH 7.2-8.5)[]

• NHS ester of the labeling reagent

• Anhydrous DMSO or DMF[16]

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis equipment[]

Procedure:

• Immediately before use, dissolve the NHS ester in a small amount of anhydrous DMSO or DMF to make a stock solution (e.g., 10 mg/mL).[16]

• Add a 5- to 20-fold molar excess of the dissolved NHS ester to the protein solution.[22]

• Incubate the reaction for 1-4 hours at room temperature.[22]

• (Optional) Quench the reaction by adding a quenching buffer to a final concentration of 50-100 mM and incubating for 15-30 minutes.

• Remove excess, unreacted labeling reagent and byproducts by passing the reaction mixture through a desalting column or by dialysis against a suitable storage buffer (e.g., PBS).[]

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines the preparation of an ADC using the catalyst-free SPAAC reaction.

Materials:

• Azide-functionalized antibody

• DBCO-functionalized drug-linker

• PBS, pH 7.4

• DMSO

• Desalting column[14]

• Protein concentrator[14]

Procedure:

• Buffer exchange the purified azide-conjugated antibody into PBS (pH 7.4) using a desalting column.[14]

• Prepare a stock solution (e.g., 25 mM) of the DBCO-drug linker in DMSO.[14]

• Add the DBCO-drug linker stock solution to the antibody solution. A final DMSO concentration of 5-10% is generally well-tolerated by most antibodies.[14]

• Incubate the reaction for 2-4 hours at room temperature.[14]

• Remove excess DBCO-drug linker using a desalting column equilibrated with PBS (pH 7.4).[14]

• Concentrate the final ADC using a protein concentrator with an appropriate molecular weight cutoff.[14]

Conclusion: A Call for Rational Design

The selection of a bifunctional linker is a multifaceted decision that requires a deep understanding of the chemistry involved and the biological context in which the bioconjugate will function. Heterobifunctional linkers generally offer superior control over the conjugation process, leading to more homogenous and well-defined products.[2] The choice between a cleavable and a non-cleavable linker is highly dependent on the specific application, with cleavable linkers offering the potential for enhanced potency and a bystander effect, while non-cleavable linkers may provide a wider therapeutic window due to their increased stability.[4][9]

As the field of bioconjugation continues to evolve, novel linker technologies will undoubtedly emerge. However, a thorough, data-driven comparison of their performance against established chemistries will remain the cornerstone of rational bioconjugate design.

References

• Benchchem. (2025). A Comparative Guide to In Vitro Cytotoxicity of ADC Linkers.
• Benchchem. (2025).
• Benchchem. (2025).

• Glen Research. (n.d.). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Retrieved from [Link]

• Benchchem. (2025). A Comparative Guide to In Vitro Cytotoxicity of ADC Linkers.

• Creative Biolabs. (2024, November 7). Conjugation Based on Click Chemistry. Retrieved from [Link]

• Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjug
• Polymer Chemistry. (2019, July 4). Influence of ions to modulate hydrazone and oxime reaction kinetics to obtain dynamically cross-linked hyaluronic acid hydrogels.
• Benchchem. (2025). A Head-to-Head Comparison of Bioconjugation Crosslinkers: Mal-PEG36-NHS Ester vs. SMCC.
• Benchchem. (2025).
• Benchchem. (2025).
• Benchchem. (2025).

• baseclick. (n.d.). Protocols. Retrieved from [Link]

• PMC. (n.d.).
• AACR Journals. (2025, April 21). Abstract 5482: In vitro assays for prediction of ADC hematological toxicities: contribution of antibody, linker, and payload.
• Benchchem. (2025). A Comparative Guide to the Plasma Stability of ADC Linkers.
• Benchchem. (2025).
• (n.d.). Choosing the Right Bioconjugation Partner: Understanding NHS Esters vs. Maleimides.

• Bio-Synthesis. (2025, March 25). SMCC and Sulfo-SMCC for Cross-Linking and Conjugation. Retrieved from [Link]

• WuXi AppTec DMPK. (2026, January 30).
• Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjug
• Benchchem. (2025).
• bioRxiv. (2021, January 21).
• ACS Publications. (2018, June 22).
• G-Biosciences. (2016, May 3). The 3 Types of Crosslinking Reagents and When to Use Them.
• Benchchem. (2025). Head-to-Head Comparison: Homobifunctional vs.

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• 3. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
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• 5. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
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Evaluating the bioorthogonality of "Ethyl 3-azido-2-hydroxy-propionate" reactions

Evaluating the Bioorthogonality of Ethyl 3-azido-2-hydroxy-propionate (EAHP): A Comparative Guide

As bioorthogonal chemistry transitions from simple in vitro conjugations to complex in vivo metabolic labeling, the structural nuances of azide reporters become critical. Ethyl 3-azido-2-hydroxy-propionate (EAHP) —a compact, bifunctional azide originally utilized in the synthesis of complex aminoglycoside analogs[1]—offers unique kinetic and cellular advantages over traditional alkyl or PEGylated azides.

This guide objectively evaluates EAHP’s bioorthogonal performance, detailing the causality behind its reactivity and providing self-validating protocols for comparative analysis.

Structural Causality: Why EAHP Outperforms Standard Azides

The bioorthogonal efficacy of EAHP is governed by two distinct structural features: the α -hydroxyl group and the ethyl ester moiety. Understanding the causality behind these features is essential for optimizing experimental design.

• Intramolecular Hydrogen Bonding (Kinetic Tuning): The α -hydroxyl group is not merely a solubilizing appendage. Computational and empirical studies on structurally analogous α -substituted azides reveal that intramolecular hydrogen bonding between the hydroxyl proton and the N1 atom of the azide group alters the azide's charge distribution[2][3]. This interaction minimizes steric repulsion while tuning the 1,3-dipolar reactivity, often accelerating Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) kinetics with strained cyclooctynes (e.g., DBCO) compared to unhindered alkyl azides[3].

• Esterase-Mediated Intracellular Trapping: The ethyl ester provides moderate lipophilicity, facilitating passive diffusion across the plasma membrane. Once in the cytoplasm, ubiquitous intracellular esterases cleave the ester bond, yielding a highly polar carboxylate[4][5]. This mechanism—analogous to the AM-ester trapping used in calcium dyes—prevents the azide from diffusing back into the extracellular space, ensuring high local concentrations for subsequent intracellular click labeling[4].

Comparative Performance Data

To contextualize EAHP's utility, Table 1 compares its performance metrics against two widely used alternatives: Azido-PEG4-Amine (a standard hydrophilic linker) and 1-Azidohexane (a basic hydrophobic alkyl azide).

Table 1: Bioorthogonal Performance Comparison

Metric	Ethyl 3-azido-2-hydroxy-propionate (EAHP)	Azido-PEG4-Amine	1-Azidohexane
Molecular Weight	159.14 g/mol	218.25 g/mol	127.23 g/mol
CuAAC Reactivity	High (Hydroxyl coordinates Cu catalyst)	High	Moderate
SPAAC Kinetics ( k2​ )	Enhanced (via intramolecular H-bonding)	Standard	Slow
Aqueous Solubility	High	Very High	Low
Membrane Permeability	Excellent (Ester-mediated)	Poor	Excellent
Intracellular Retention	Very High (Esterase trapped)	Low	Low (Diffuses out)
Steric Footprint	Minimal	Large	Minimal

Experimental Workflow Visualization

Figure 1: Experimental workflow for kinetic and cellular profiling of EAHP.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific controls (e.g., fluorogenic probes, enzymatic inhibitors), researchers can definitively attribute experimental outcomes to the chemical properties of EAHP.

Protocol A: Fluorogenic Kinetic Profiling (CuAAC & SPAAC)

This protocol uses a fluorogenic alkyne (e.g., CalFluor) that only emits fluorescence upon triazole formation, eliminating the need for complex separation steps and validating the reaction in real-time.

• Reagent Preparation: Prepare 10 mM stock solutions of EAHP, Azido-PEG4-Amine, and 1-Azidohexane in DMSO. Prepare a 1 mM stock of DBCO-Fluorophore (for SPAAC) and CalFluor-Alkyne (for CuAAC).

• CuAAC Catalyst Assembly: Mix CuSO4​ (1 mM) with THPTA ligand (5 mM) in aqueous buffer.

  • Causality Check: THPTA is strictly required to protect the Cu(I) oxidation state from disproportionation and oxygen-induced degradation, ensuring consistent catalytic turnover.

• Reaction Initiation: In a black 96-well microplate, add 50 μ M of the chosen azide to 50 μ M of the alkyne probe in PBS (pH 7.4). For CuAAC, add sodium ascorbate (5 mM) followed by the Cu/THPTA complex (100 μ M).

• Real-Time Monitoring: Read fluorescence (Ex/Em specific to the probe) every 1 minute for 60 minutes at 37°C.

• Data Analysis: Plot fluorescence intensity over time. Extract the pseudo-first-order rate constants and calculate the second-order rate constant ( k2​ ) to objectively compare EAHP's H-bond-accelerated kinetics against the controls.

Protocol B: Live-Cell Intracellular Trapping Assay

This protocol validates the esterase-cleavage retention mechanism of EAHP.

• Cell Culture & Pre-treatment: Seed HeLa cells in a 6-well plate at 1×105 cells/well. Pre-incubate the "Control" group with 100 μ M AEBSF (a broad-spectrum serine esterase inhibitor) for 30 minutes[5].

  • Causality Check: If EAHP retention is truly esterase-dependent, the AEBSF-treated cells will show significantly lower terminal fluorescence because the uncleaved ester will diffuse back out of the cell.

• Azide Loading: Incubate cells with 50 μ M EAHP (or control azides) for 1 hour at 37°C.

• Wash & Efflux Phase: Wash cells three times with warm PBS, then incubate in fresh, azide-free media for 2 hours to allow uncleaved azides to efflux.

• Intracellular Click Labeling: Fix cells with 4% paraformaldehyde. Permeabilize, then perform a standard CuAAC reaction using an Alkyne-AlexaFluor488 probe (10 μ M), CuSO4​ (1 mM), THPTA (5 mM), and Ascorbate (5 mM) for 30 minutes.

• Quantification: Analyze via Flow Cytometry (FITC channel). EAHP will demonstrate a massive fluorescence shift in uninhibited cells compared to 1-Azidohexane, proving its superior bioorthogonal utility for intracellular targeting.

References

• Antibacterial aminoglycoside analogs European Patent Office (EP 3150617 B1) URL:[Link]

• Spot the difference in reactivity: a comprehensive review of site-selective multicomponent conjugation exploiting multi-azide compounds Chemical Communications (RSC Publishing) URL:[Link]

• Taming Unhindered Alkyl Azides by Intramolecular Hydrogen-Azide Interaction for Discriminative Conjugation onto Alkyl Diazides ChemRxiv URL:[Link]

• Activity-Based Fluorescent Probes for Hydrogen Sulfide and Related Reactive Sulfur Species Chemical Reviews - ACS Publications URL:[Link]

• Activity-Based Dicyanoisophorone Derivatives: Fluorogenic Toolbox Enables Direct Visualization and Monitoring of Esterase Activity in Tumor Models Analytical Chemistry - ACS Publications URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Kinetics of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Reactions: Ethyl 3-azido-2-hydroxy-propionate and Cyclooctyne Derivatives

For researchers, scientists, and drug development professionals, the precise selection of bioorthogonal ligation chemistry is paramount for success in applications ranging from drug conjugation to in-vivo imaging. The Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a cornerstone of "click chemistry," provides a powerful toolkit for forging covalent bonds in complex biological environments without the need for cytotoxic copper catalysts.[1] The efficacy of these reactions, however, is not uniform. The choice of the cyclooctyne reaction partner dramatically influences the rate of conjugation, which can be the deciding factor in an experiment's success, particularly when dealing with low concentrations or dynamic biological processes.[2][3]

This guide offers an in-depth comparison of the reaction kinetics between a hydrophilic, functionalized azide, Ethyl 3-azido-2-hydroxy-propionate , and a panel of commonly employed cyclooctynes. We will delve into the quantitative differences in their reaction rates, provide detailed, validated protocols for determining these kinetics in your own laboratory, and discuss the underlying chemical principles that govern these differences.

Understanding the Reaction: The SPAAC Mechanism

The driving force behind SPAAC is the significant ring strain of the cyclooctyne. This strain is released in a [3+2] cycloaddition reaction with an azide, forming a stable triazole linkage. The reaction proceeds without the need for external catalysts, making it highly suitable for biological applications.

Caption: General mechanism of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Comparative Kinetic Analysis

The performance of a SPAAC reaction is quantitatively described by its second-order rate constant (k₂), expressed in M⁻¹s⁻¹. A higher k₂ value signifies a faster reaction, which is often desirable to achieve rapid conjugation at low reactant concentrations typical in biological systems.[2]

While specific kinetic data for Ethyl 3-azido-2-hydroxy-propionate is not extensively published, the rates are expected to follow similar trends to those observed with the widely studied model azide, benzyl azide. The electronic and steric properties of the azide substituent can influence the absolute rate, but the relative reactivity trend among cyclooctynes generally holds.[2][4] The table below summarizes the second-order rate constants for various cyclooctynes with benzyl azide, providing a robust framework for comparison.

Cyclooctyne Derivative	Abbreviation	Second-Order Rate Constant (k₂) with Benzyl Azide [M⁻¹s⁻¹]	Key Structural Features & Insights
Dibenzocyclooctyne	DBCO	~0.6 - 1.0	High Strain: Fused benzene rings confer high ring strain, leading to rapid kinetics. Often the benchmark for fast SPAAC.[2]
Dibenzoannulated cyclooctyne	DIBO	~0.3 - 0.7	High Strain: Similar to DBCO, exhibits fast kinetics due to significant ring strain.[2][5]
Azadibenzocyclooctyne	ADIBO	Comparable or faster than DBCO	Polarized Alkyne: The nitrogen atom in the ring polarizes the alkyne bond, lowering the activation energy and accelerating the reaction.[5]
Bicyclo[6.1.0]nonyne	BCN	~0.06 - 0.1	Lower Strain, Small Size: Slower kinetics but offers advantages due to its smaller size and increased stability, particularly in reducing environments.[1][2]
Difluorinated Cyclooctyne	DIFO	~0.076	Electron-Withdrawing Groups: Fluorine atoms enhance reactivity through electronic effects, though the rate is still modest compared to DBCO.[2]

Expert Interpretation: The choice of cyclooctyne involves a critical trade-off. While DBCO and its derivatives offer the highest reaction rates, their larger size and hydrophobicity can sometimes be a disadvantage.[2] Conversely, BCN, while slower, is smaller, more hydrophilic, and exhibits greater stability, making it a valuable option where reaction speed is not the sole consideration.[1][2] The reactivity is primarily governed by the degree of ring strain and electronic factors inherent to the cyclooctyne structure.[2]

Experimental Protocols for Kinetic Analysis

To empower researchers to validate and compare these reagents directly, we provide two robust, self-validating protocols for determining second-order rate constants. The primary methods for monitoring SPAAC reactions are Nuclear Magnetic Resonance (NMR) spectroscopy and UV-Visible (UV-Vis) spectrophotometry.[2]

Caption: Experimental workflow for kinetic analysis of SPAAC reactions.

Protocol 1: Kinetic Analysis by ¹H NMR Spectroscopy (Second-Order Conditions)

This method is ideal as it allows for the direct monitoring of both reactant consumption and product formation without requiring chromophores. It is the most direct method for determining second-order kinetics.

Causality: By monitoring the change in concentration of reactants or products over time under defined conditions (equal initial concentrations), we can directly calculate the second-order rate constant from the integrated signal data.[2]

Materials:

• Ethyl 3-azido-2-hydroxy-propionate

• Cyclooctyne of interest (e.g., DBCO, BCN)

• Deuterated solvent (e.g., DMSO-d₆, CD₃CN)

• Internal standard of known concentration (e.g., dimethyl sulfone)[6][7]

• NMR spectrometer and tubes

Step-by-Step Methodology:

• Preparation: Prepare individual stock solutions of the azide, cyclooctyne, and internal standard in the deuterated solvent.

• Reaction Initiation: In an NMR tube, combine the stock solutions to achieve the desired initial concentrations (e.g., 5 mM of both azide and cyclooctyne). It is crucial for this analysis that the initial concentrations are accurately known and approximately equal.[2]

• Time Zero Spectrum: Quickly acquire an initial ¹H NMR spectrum immediately after mixing (t=0).[2]

• Time-Course Monitoring: Acquire a series of subsequent ¹H NMR spectra at regular time intervals. The frequency of acquisition should be tailored to the expected reaction rate—faster for DBCO, slower for BCN.[2][8]

• Data Processing: Process all spectra uniformly. For each time point, integrate a well-resolved signal corresponding to a disappearing reactant and a stable signal from the internal standard.[6]

• Concentration Calculation: Calculate the concentration of the reactant at each time point ([A]t) relative to the constant concentration of the internal standard.

• Kinetic Plot & Rate Constant Determination: For a second-order reaction with equal initial concentrations, plot 1/[A]t versus time (t). The data should yield a straight line. The slope of this line is equal to the second-order rate constant, k₂.[2]

Protocol 2: Kinetic Analysis by UV-Vis Spectrophotometry (Pseudo-First-Order Conditions)

This method is applicable when one of the reactants, typically the cyclooctyne, has a distinct UV-Vis absorbance that changes upon reaction. DBCO, for instance, has a characteristic absorbance around 309 nm that disappears as the reaction proceeds.[6]

Causality: By using a large excess (at least 10-fold) of the non-absorbing reactant (the azide), we simplify the kinetics to a pseudo-first-order regime.[2][9] The observed rate constant (k_obs) is then directly proportional to the concentration of the excess reactant, allowing for the calculation of the true second-order rate constant, k₂.

Materials:

• Ethyl 3-azido-2-hydroxy-propionate

• Chromophoric cyclooctyne (e.g., DBCO)

• Appropriate reaction buffer or solvent (e.g., PBS, pH 7.4)[6]

• UV-Vis spectrophotometer and cuvettes

Step-by-Step Methodology:

• Preparation: Prepare stock solutions of the cyclooctyne and the azide in the chosen solvent.

• Reaction Setup: In a cuvette, mix the cyclooctyne solution with a large excess (at least 10-fold) of the azide solution to ensure pseudo-first-order kinetics.[2][9] The final concentration of the cyclooctyne should be such that its absorbance is within the linear range of the spectrophotometer.

• Time-Course Monitoring: Immediately after mixing, begin monitoring the decrease in absorbance at the λ_max of the cyclooctyne (e.g., ~309 nm for DBCO) at regular time intervals until the reaction is complete.[2]

• Data Analysis:

  • Plot the natural logarithm of the absorbance (ln(Absorbance)) versus time (t).

  • The slope of the resulting linear plot is the negative of the pseudo-first-order rate constant (-k_obs).

  • The second-order rate constant (k₂) is then calculated by dividing the observed rate constant by the initial concentration of the reactant in excess (the azide): k₂ = k_obs / [Azide]₀ .[2]

Conclusion and Recommendations

The selection of a cyclooctyne for conjugation with Ethyl 3-azido-2-hydroxy-propionate is a multi-faceted decision that extends beyond raw kinetic data. This guide provides a quantitative framework and actionable protocols to make an informed choice.

• For applications demanding the fastest possible reaction rates , such as live-cell imaging or labeling of low-abundance targets, DBCO or ADIBO are the superior choices.

• For applications where stability in reducing environments, smaller size, or improved aqueous solubility are paramount, BCN presents a robust and reliable alternative, despite its slower kinetics.[1][2]

It is imperative for researchers to consider the specific demands of their experimental system. Factors such as solvent, pH, and temperature can also significantly influence reaction rates.[2][10][11] By utilizing the protocols outlined herein, laboratories can generate system-specific kinetic data, ensuring the optimal selection of reagents for their research and development goals.

References

• BenchChem. (n.d.). A Comprehensive Guide to the Kinetic Analysis of Azide-Alkyne Cycloaddition Reactions.
• BenchChem. (n.d.). A Comparative Guide to the Kinetics of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Reactions.
• PMC. (n.d.). Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE).
• ACS Publications. (2012). Rate Determination of Azide Click Reactions onto Alkyne Polymer Brush Scaffolds: A Comparison of Conventional and Catalyst-Free Cycloadditions for Tunable Surface Modification. Langmuir.
• ACS Publications. (2012). Rate Determination of Azide Click Reactions onto Alkyne Polymer Brush Scaffolds: A Comparison of Conventional and Catalyst-Free Cycloadditions for Tunable Surface Modification. Langmuir.
• PMC. (n.d.). Conditional Copper‐Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation.
• BenchChem. (n.d.). Understanding strain-promoted alkyne-azide cycloaddition (SPAAC).
• ResearchGate. (n.d.). Rate Determination of Azide Click Reactions onto Alkyne Polymer Brush Scaffolds: A Comparison of Conventional and Catalyst-Free Cycloadditions for Tunable Surface Modification.
• PMC. (n.d.). Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes.
• RSC Publishing. (2025). The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & Biomolecular Chemistry.
• PMC. (n.d.). Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy.
• Iowa State University. (n.d.). Reaction Monitoring & Kinetics - Chemical Instrumentation Facility.
• PMC. (n.d.). Chemoselectivity of Tertiary Azides in Strain‐Promoted Alkyne‐Azide Cycloadditions.
• RSC Publishing. (n.d.). The effects of buffer, pH, and temperature upon SPAAC reaction rates.
• BenchChem. (n.d.). A Comparative Guide to the Reaction Kinetics of endo-BCN and DBCO with Azides in Strain.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 3-azido-2-hydroxy-propionate

Foundational Principles: Understanding the Hazard Profile

Ethyl 3-azido-2-hydroxy-propionate is a valuable bifunctional molecule in modern drug discovery and chemical synthesis. However, the presence of the azide functional group (–N₃) classifies it as an energetic material, demanding rigorous and informed handling and disposal protocols.[1] Organic azides are known for their potential to be toxic and, under certain conditions, explosive.[2] They can be sensitive to external energy sources such as heat, light, friction, and pressure, leading to violent decomposition.[1]

A preliminary assessment of the molecule's stability is crucial. Two guiding principles are often used:

• Carbon-to-Nitrogen (C/N) Ratio: The ratio of carbon atoms to nitrogen atoms in an organic azide can indicate its stability. For Ethyl 3-azido-2-hydroxy-propionate (C₅H₉N₃O₃), the C/N ratio is 5/3 (approx. 1.67). While there is no absolute threshold, a C/N ratio where nitrogen atoms do not outnumber carbon atoms is generally preferred. A ratio between 1 and 3, as seen here, suggests the compound should be handled in small quantities and quenched as soon as possible after use.[1]

• The "Rule of Six": This heuristic suggests that a molecule should have at least six carbon atoms for each energetic functional group to provide sufficient dilution and render the compound relatively safe.[1] With five carbons and one azide group, Ethyl 3-azido-2-hydroxy-propionate falls short of this guideline, underscoring the necessity for extreme caution.

The primary objective of any disposal procedure for this compound is not merely containment but the chemical conversion of the hazardous azide moiety into a stable, non-energetic derivative, such as an amine, prior to final disposal.[1]

Pre-Disposal Operations: Safety and Segregation

Before any disposal or deactivation procedure begins, establishing a safe operational environment is paramount. This involves a combination of engineering controls, appropriate Personal Protective Equipment (PPE), and strict waste segregation protocols.

Engineering Controls and Personal Protective Equipment (PPE)

All handling and deactivation of Ethyl 3-azido-2-hydroxy-propionate must be conducted within a certified chemical fume hood to mitigate inhalation risks and contain any potential energy release.[3] The use of a blast shield is highly recommended as an additional precaution.[3][4]

The following PPE is mandatory:

• Hand Protection: Nitrile gloves are suitable for incidental contact. For procedures with a higher risk of splashing or for handling larger quantities, using Silver Shield™ gloves underneath a pair of nitrile gloves is recommended.[3]

• Eye Protection: ANSI Z87.1-compliant safety goggles are required at all times. If a significant splash hazard exists, a full-face shield should be worn in addition to goggles.[3]

• Body Protection: A flame-resistant lab coat must be worn and fully fastened.[3]

Critical Incompatibilities and Waste Segregation

Improper segregation of azide-containing waste is a common cause of serious laboratory incidents. The following materials must NEVER come into contact with Ethyl 3-azido-2-hydroxy-propionate waste streams:

Incompatible Material	Hazard	Rationale
Acids and Acidic Waste	Formation of highly toxic and explosive hydrazoic acid (HN₃).[1]	Protonation of the azide anion creates the volatile and exceptionally dangerous hydrazoic acid.
Heavy Metals (e.g., copper, lead, silver, mercury)	Formation of extremely shock-sensitive and explosive heavy metal azides.[3][4]	This includes contact with metal spatulas, metal pipes (drains), and metal containers or lids.[1][3]
Halogenated Solvents (e.g., CH₂Cl₂, CHCl₃)	Formation of dangerously unstable di- and tri-azidomethane.[1][4]	These compounds are known to be violently explosive and must be avoided.
Oxidizing Agents	Can lead to a violent, uncontrolled reaction.	The azide group is already energy-rich; contact with oxidizers can initiate rapid decomposition.

Waste Collection Protocol:

• Designate a specific, non-metallic (e.g., HDPE) waste container exclusively for Ethyl 3-azido-2-hydroxy-propionate and related azide-contaminated materials.[3]

• Clearly label the container with "Azide Contaminated Waste," the specific chemical name, and a hazard warning.[1]

• Store the segregated waste container in a secondary containment bin within a fume hood, away from the incompatible materials listed above.[5]

The Core Directive: Chemical Deactivation (Quenching)

The preferred and most robust method for rendering organic azide waste safe is through chemical destruction. The following protocol describes the deactivation of residual Ethyl 3-azido-2-hydroxy-propionate using nitrous acid, which is generated in situ. This procedure must be performed in a fume hood with all requisite PPE.

Step-by-Step Deactivation Protocol

This procedure is designed for the treatment of dilute solutions (≤ 5%) of azide waste.

• Preparation and Dilution:

  • Ensure the azide-containing waste solution is in a three-necked flask equipped with a magnetic stirrer and an addition funnel.

  • If necessary, dilute the waste solution with water to ensure the concentration of the organic azide is 5% or less.[4]

• Addition of Sodium Nitrite:

  • With vigorous stirring, add a 20% aqueous solution of sodium nitrite (NaNO₂). A common guideline is to use approximately 1.5 grams of sodium nitrite for every gram of organic azide estimated to be in the waste.[2]

  • Causality: Sodium nitrite is the precursor to the quenching agent. Adding it first ensures that it is readily available to react with the acid in the next step, preventing the accumulation of dangerous hydrazoic acid.[6]

• Slow Acidification to Generate Nitrous Acid:

  • Slowly, add a 20% aqueous solution of sulfuric acid dropwise from the addition funnel.[6] Maintain vigorous stirring throughout the addition.

  • Mechanism: The acid reacts with sodium nitrite to form nitrous acid (HNO₂) in situ. The nitrous acid then reacts with the azide to produce nitrogen gas, water, and the corresponding alcohol, effectively destroying the energetic azide moiety.

  • Critical Safety Note: The order of addition is non-negotiable. NEVER add the acid before the sodium nitrite solution. Doing so will generate volatile and explosive hydrazoic acid (HN₃).[6]

• Monitoring and Completion:

  • The reaction will be accompanied by the evolution of gas (nitrogen and some nitrogen oxides). Continue stirring for at least two hours after the gas evolution subsides.[4][6]

  • To confirm the reaction is complete, test for the presence of excess nitrite. Place a drop of the reaction mixture onto a strip of starch-iodide paper. The paper turning blue or purple indicates that excess nitrite is present, and therefore all the azide has been consumed.[6] If the test is negative, add more sodium nitrite and acid and re-test after an hour.

• Final Neutralization and Disposal:

  • Once the deactivation is confirmed, slowly neutralize the solution to a pH between 6 and 9 by adding a dilute base, such as sodium hydroxide.[2][4]

  • The final, neutralized solution should be transferred to a properly labeled hazardous waste container for collection by your institution's environmental health and safety (EH&S) department. Do not pour it down the drain.[4]

Disposal Pathway Decision Framework

The following flowchart provides a logical path for the safe management and disposal of waste containing Ethyl 3-azido-2-hydroxy-propionate.

Caption: Decision workflow for handling azide-containing waste.

Emergency Procedures: Spill Management

Accidents require immediate and correct responses to prevent escalation.

• Small Spills (< 250 mL solution or 250 g solid) within a Fume Hood:

  • Alert personnel in the immediate area.

  • Confine the spill using absorbent pads or other appropriate material.[5]

  • For solid spills, gently cover with paper towels and wet with a basic buffer solution (pH > 9) to prevent dust formation.[5]

  • Carefully wipe up the spill, working from the outside in.

  • Decontaminate the surface with a pH > 9 buffer solution, followed by 70% ethanol.[5]

  • Collect all contaminated materials (absorbent pads, gloves, etc.) in the designated "Azide Contaminated Waste" container for disposal.[5][7]

• Large Spills (> 250 mL or 250 g) or Any Spill Outside a Fume Hood:

  • Do not attempt to clean up the spill yourself.[3]

  • Secure the area and warn others.

  • Immediately evacuate the laboratory.[5]

  • Post "Do Not Enter" signs on the laboratory doors.

  • Contact your institution's emergency number or EH&S department immediately and from a safe location.[5]

By adhering to these principles of hazard assessment, segregation, and chemical deactivation, researchers can ensure the safe and responsible disposal of Ethyl 3-azido-2-hydroxy-propionate, protecting themselves, their colleagues, and the environment.

References

• University of Pittsburgh, Office of Environmental Health and Safety. (2013, February 1). Safe Handling of Azides. safety.pitt.edu. Retrieved from [Link]

• University of Victoria, Occupational Health, Safety & Environment. (2022, May 18). SWP – 004: Azides. uvic.ca. Retrieved from [Link]

• University of New Mexico, Chemistry Department. (2021, February 16). Standard Operating Procedure Safe Handling of Azido Compounds. chemistry.unm.edu. Retrieved from [Link]

• Luo, Q. (2018, July 16). Handling Azide Compounds - Laboratory Safety Standard Operating Procedure (SOP). case.edu. Retrieved from [Link]

• UC Santa Barbara, Environmental Health & Safety. (n.d.). Standard Operating Procedure: Sodium Azide and Organic Azides. ehs.ucsb.edu. Retrieved from [Link]

• University College Dublin, School of Chemistry. (2018, April). SOP For Handling Azides And Other Potentially Explosive Materials. ucd.ie. Retrieved from [Link]

• Reddit. (2017, August 22). I have been tasked with at work with finding a method of disposing of sodium azide will this work? r/chemistry. Retrieved from [Link]

• ResearchGate. (2025, August 11). How to removed Sodium azide? ResearchGate. Retrieved from [Link]

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Personal protective equipment for handling Ethyl 3-azido-2-hydroxy-propionate

Comprehensive Safety and Operational Guide: Handling Ethyl 3-azido-2-hydroxy-propionate

As drug development and bioconjugation workflows increasingly rely on "click chemistry" and azide-alkyne cycloadditions, the handling of organic azides has become a routine but critically hazardous laboratory operation. Ethyl 3-azido-2-hydroxy-propionate (CAS: 144787-20-2) is a highly versatile building block[1], but it possesses intrinsic energetic properties that demand strict adherence to specialized safety protocols.

Standard laboratory safety guidelines are insufficient for this compound. This guide synthesizes field-proven operational logic with authoritative safety standards to provide a self-validating, step-by-step framework for handling, reacting, and disposing of Ethyl 3-azido-2-hydroxy-propionate.

Part 1: Hazard Profiling & The "Rule of Three" (C:N Ratio)

To understand the operational constraints of any organic azide, you must first calculate its Carbon-to-Nitrogen (C:N) ratio. The chemical stability of an azide is directly correlated to its ability to dissipate the energy of the energetic N3 group across its carbon framework. Institutional safety standards dictate that a C:N ratio of at least 3 is required for an organic azide to be considered stable[2].

Hazard Assessment for Ethyl 3-azido-2-hydroxy-propionate:

• Chemical Formula: C5H9N3O3

• Carbon Atoms (C): 5

• Nitrogen Atoms (N): 3

• C:N Ratio: 5 / 3 = 1.67

Causality & Insight: Because the C:N ratio of 1.67 is drastically below the safety threshold of 3, Ethyl 3-azido-2-hydroxy-propionate is classified as highly unstable and potentially explosive [2]. It is acutely sensitive to mechanical shock, friction, and thermal stress[3]. Consequently, all workflows must be engineered to eliminate friction points and heat accumulation.

Part 2: Personal Protective Equipment (PPE) Matrix

When handling high-energy azides, PPE must protect against both chemical toxicity (dermal absorption) and physical hazards (shrapnel from explosive decomposition).

PPE Category	Required Equipment	Causality & Scientific Justification
Hand Protection	Silver Shield gloves worn under standard Nitrile gloves.	Azides can easily permeate standard nitrile. Silver Shield provides absolute chemical resistance, while the outer nitrile layer restores tactile dexterity[4].
Eye & Face	Chemical Splash Goggles + Polycarbonate Face Shield.	Protects against both toxic chemical splashes and high-velocity glass shrapnel in the event of an unexpected detonation[3].
Body Protection	Flame-Resistant (FR) Lab Coat over natural fiber clothing.	Synthetic clothing will melt into the skin during a thermal event. An FR coat mitigates burn severity and prevents static buildup[3].

Part 3: Engineering Controls & Chemical Incompatibilities

The physical environment must be strictly controlled to prevent accidental detonation.

Material / Equipment	Hazard Consequence	Operational Mitigation
Metal Spatulas	Friction or static shock against the azide crystals can initiate explosive decomposition[2].	Mandatory: Use only Teflon, plastic, or ceramic spatulas[5].
Ground Glass Joints	Azide compounds seep into the micro-abrasions of the joint. The friction of turning the joint detonates the trapped compound[5].	Mandatory: Use rubber septa or specialized thread-seal glassware only[5].
Halogenated Solvents	Reacts with azide salts to form diazidomethane, a highly volatile and primary explosive[2].	Mandatory: Substitute with non-halogenated solvents (e.g., THF, Ethyl Acetate).
Rotary Evaporators	Concentrating azides with a C:N < 3 under heat and vacuum is a severe explosion hazard[5].	Mandatory: Limit purification to liquid-liquid extraction or precipitation[5].

Part 4: Step-by-Step Methodologies

Every protocol below is designed as a self-validating system, ensuring that safety is confirmed at each step before proceeding to the next.

Methodology 1: Safe Weighing and Transfer

• Verify Environment: Ensure the chemical fume hood is certified and the sash is pulled down to the lowest workable height. Position a heavy polycarbonate blast shield directly in front of the analytical balance.

• Don PPE: Put on Silver Shield gloves, followed by nitrile gloves. Don an FR lab coat, chemical splash goggles, and a face shield[3][4].

• Prepare Glassware: Ensure all receiving flasks utilize rubber septa. Visually confirm there are no ground glass joints in the workspace [5].

• Tool Selection: Obtain a clean plastic or ceramic spatula. Verify no metal spatulas are present [2].

• Transfer: Carefully weigh the Ethyl 3-azido-2-hydroxy-propionate. Avoid grinding, scraping, or aggressive agitation, as mechanical friction initiates decomposition[3][5].

• Solvent Addition: Dissolve the compound in a non-halogenated solvent. Never use dichloromethane (DCM) or chloroform [2].

Methodology 2: In-Situ Deactivation of Azide Waste

Note: Never pour azide solutions down the drain. They react with copper and lead plumbing to form highly explosive metal azides that can detonate years later[4].

• Pre-Test Validation: For aqueous waste, place one drop of the solution on a spot plate. Add 1-2 drops of dilute HCl and 1 drop of ferric chloride. Gentle heating will turn the mixture red if hydrazoic acid is present, confirming the need for deactivation[4].

• Prepare Quench Solution: In a dedicated fume hood, prepare a dilute solution of ceric ammonium nitrate or nitrous acid (generated in situ by reacting sodium nitrite with a mild acid)[3].

• Controlled Addition: Slowly, dropwise, add the azide waste to the stirred quench solution.

• Visual Confirmation: Observe for the evolution of nitrogen gas bubbles. This validates the destruction of the azide. Do not seal the container; ensure it is vented.

• Neutralization: Once gas evolution completely ceases, adjust the pH of the solution to 6-9 using dilute sodium hydroxide (NaOH)[4].

• Disposal: Transfer the neutralized solution to a labeled hazardous waste container[4].

Methodology 3: Fume Hood Spill Response Protocol

• Evacuate & Alert: Stop work, alert nearby personnel, and secure the perimeter[5].

• Alkaline Dampening: Gently cover the spill with absorbent pads. Wet the pads thoroughly with an alkaline buffer solution (pH > 9).

  • Causality: Azides hydrolyze in neutral/acidic water to form hydrazoic acid (HN3), a highly toxic, volatile gas. The high pH traps the azide in its non-volatile ionic state, neutralizing the inhalation hazard[5][6].

• Collection: Using non-metallic tools, carefully scoop the wetted pads into a dedicated, labeled "Azide Contaminated Waste" bag[5].

• Decontamination: Wash the spill surface again with the pH > 9 buffer, followed by a final wipe down with 70% ethanol[5][6].

Part 5: Visualizing the Safety Workflow

Operational workflow for handling high-energy organic azides with C:N < 3.

References

• Lab Safety Guideline: Sodium Azide, uthsc.edu,
• Handling Azide Compounds Standard Oper
• Safe Work Procedure (SWP – 004): Azides, uvic.ca,
• Standard Operating Procedure Safe Handling of Azido Compounds, unm.edu,
• Application Notes and Protocols for the Safe Handling of Aromatic Azides in a Labor
• Ethyl 3-Azido-2-hydroxy-propion

Sources

• 1. CAS 144787-20-2 GHS 11 (Rev.11) SDS/MSDS | 免费查看与Word下载 | XiXisys [xixisys.com]
• 2. artscimedia.case.edu [artscimedia.case.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.unm.edu [chemistry.unm.edu]
• 5. uvic.ca [uvic.ca]
• 6. uthsc.edu [uthsc.edu]